Vanadium(V) oxytriethoxide

• CAS: 1686-22-2

Core Science & Biosynthesis

Vanadium(V) oxytriethoxide chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vanadium(V) oxytriethoxide, with the chemical formula VO(OC₂H₅)₃, is a versatile and highly reactive organometallic compound. This yellow to brown liquid serves as a critical precursor in the synthesis of various vanadium oxides, catalysts, and other organovanadium complexes. Its utility spans across materials science for creating thin films and nanostructures to organic synthesis as a catalyst for oxidation and polymerization reactions. Due to its sensitivity to air and moisture, specialized handling techniques are required. This guide provides an in-depth overview of its chemical properties, structure, synthesis, and reactivity, supported by experimental protocols and spectroscopic data.

Chemical Properties and Structure

Vanadium(V) oxytriethoxide is a monomeric compound in the gas phase and in solution under anhydrous conditions. The central vanadium atom is in the +5 oxidation state.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Vanadium(V) oxytriethoxide is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	C₆H₁₅O₄V
Molecular Weight	202.12 g/mol
Appearance	Yellow to brown liquid
Boiling Point	125-128 °C
Density	1.139 g/mL at 25 °C
Flash Point	71 °C (159.8 °F) - closed cup
Solubility	Soluble in organic solvents such as ethanol (B145695), isopropanol, and toluene (B28343). Reacts with water.	[1]
CAS Number	1686-22-2	[2]

Molecular Structure

Spectroscopic Characterization

Spectroscopic techniques are essential for the characterization of Vanadium(V) oxytriethoxide, providing insights into its structure and purity.

NMR Spectroscopy

⁵¹V NMR: Vanadium-51 NMR is a particularly powerful tool for characterizing vanadium compounds due to the wide chemical shift range of the ⁵¹V nucleus. For Vanadium(V) oxytriethoxide, the ⁵¹V NMR spectrum is expected to show a single resonance, indicative of a single vanadium environment. The chemical shift is sensitive to the coordination environment and the nature of the ligands. The chemical shift for VO(O-i-Pr)₃ is reported to be -629 ppm relative to VOCl₃, suggesting a similar upfield shift for the ethoxide analogue.[3]

¹H and ¹³C NMR: The ¹H NMR spectrum would show characteristic signals for the ethoxide ligands, typically a triplet for the methyl protons and a quartet for the methylene (B1212753) protons. The ¹³C NMR spectrum would similarly display two resonances corresponding to the methyl and methylene carbons of the ethoxide groups.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy are used to identify the characteristic vibrational modes of the molecule. A very strong absorption band in the IR spectrum is expected in the region of 950-1050 cm⁻¹, which is characteristic of the V=O stretching vibration.[4][5] Other bands corresponding to V-O-C and C-O stretching, as well as C-H bending and stretching vibrations of the ethoxide ligands, will also be present.

Synthesis and Handling

Synthesis of Vanadium(V) Oxytriethoxide

A common laboratory-scale synthesis involves the reaction of vanadium pentoxide (V₂O₅) with absolute ethanol.

Experimental Protocol: Synthesis from V₂O₅ and Ethanol

• Materials:

  • Vanadium pentoxide (V₂O₅)

  • Absolute ethanol (C₂H₅OH)

  • Anhydrous toluene (or another suitable solvent for azeotropic removal of water)

  • Schlenk flask and condenser

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • In a Schlenk flask equipped with a magnetic stirrer and a reflux condenser, suspend V₂O₅ in a mixture of absolute ethanol and toluene under an inert atmosphere.

  • Heat the mixture to reflux. The reaction involves the esterification of the vanadium oxide, with the water produced being removed azeotropically with toluene.

  • Continue the reflux until all the V₂O₅ has reacted, which is typically indicated by a color change and the formation of a clear solution.

  • After the reaction is complete, the excess solvent and volatile byproducts are removed under vacuum to yield the crude Vanadium(V) oxytriethoxide.

  • The product can be further purified by distillation under reduced pressure.

Logical Relationship for Synthesis

Caption: Synthesis of Vanadium(V) oxytriethoxide.

Handling of Air-Sensitive Compounds

Vanadium(V) oxytriethoxide is sensitive to moisture and air. Therefore, all manipulations should be carried out under an inert atmosphere of dry nitrogen or argon using standard Schlenk line or glovebox techniques. Glassware should be oven-dried before use, and solvents must be anhydrous.

Experimental Protocol: Handling using Schlenk Line

• Apparatus:

  • Schlenk line with dual vacuum and inert gas manifolds

  • Oven-dried Schlenk flasks and other glassware

  • Cannulas and syringes for liquid transfer

• Procedure for Transferring the Liquid:

  • Attach the flask containing Vanadium(V) oxytriethoxide and the receiving flask to the Schlenk line.

  • Evacuate and backfill both flasks with inert gas three times to ensure an inert atmosphere.

  • Under a positive pressure of inert gas, transfer the desired amount of the liquid from the source flask to the receiving flask using a cannula or a syringe.

  • Once the transfer is complete, remove the cannula or syringe and seal the flasks under the inert atmosphere.

Reactivity and Applications

Vanadium(V) oxytriethoxide is a valuable precursor and catalyst in various chemical transformations.

Precursor for Vanadium Oxides

Hydrolysis of Vanadium(V) oxytriethoxide is a common method for the synthesis of vanadium pentoxide (V₂O₅) materials, including thin films, nanoparticles, and aerogels. The reaction conditions, such as the amount of water, solvent, and temperature, can be controlled to tailor the morphology and properties of the resulting vanadium oxide.[6][7]

Experimental Protocol: Hydrolysis to V₂O₅ Nanoparticles

• Materials:

  • Vanadium(V) oxytriethoxide

  • Anhydrous ethanol

  • Deionized water

• Procedure:

  • Dissolve Vanadium(V) oxytriethoxide in anhydrous ethanol under an inert atmosphere.

  • Separately, prepare a solution of deionized water in ethanol.

  • Add the water/ethanol solution dropwise to the vigorously stirred solution of the vanadium precursor.

  • Hydrolysis will be initiated, leading to the formation of a gel or a precipitate.

  • The resulting material can be aged and then calcined at elevated temperatures to obtain crystalline V₂O₅ nanoparticles.

Reaction Pathway for Hydrolysis

Caption: Hydrolysis of VO(OEt)₃ to V₂O₅.

Catalyst in Organic Synthesis

Vanadium(V) oxytriethoxide and its derivatives are effective catalysts for various organic reactions.

• Epoxidation of Alkenes: In the presence of an oxidant such as tert-butyl hydroperoxide (TBHP), vanadium complexes can catalyze the epoxidation of alkenes and allylic alcohols with high selectivity.[8][9][10] The vanadium center activates the peroxide for oxygen transfer to the double bond.

• Olefin Polymerization: Vanadium-based catalysts are used in the polymerization of olefins, such as ethylene (B1197577) and propylene. Vanadium(V) oxytriethoxide can serve as a precursor to these active catalytic species.[11][12]

Experimental Workflow for Catalytic Epoxidation

Caption: Workflow for alkene epoxidation.

Safety Information

Vanadium(V) oxytriethoxide is a hazardous chemical and should be handled with appropriate safety precautions.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Signal Word: Warning.

• Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab coat should be worn. All handling should be performed in a well-ventilated fume hood.

• Storage: Store in a tightly sealed container under an inert atmosphere (argon is recommended) in a cool, dry place, protected from light.[2]

Conclusion

Vanadium(V) oxytriethoxide is a valuable and reactive compound with significant applications in materials science and catalysis. Its utility as a precursor for vanadium oxides and as a catalyst for important organic transformations underscores its importance in chemical research and development. Proper handling under inert conditions is crucial for its safe and effective use. This guide provides a foundational understanding of its properties, structure, synthesis, and reactivity to aid researchers in its application.

References

• 1. Vanadium(V) oxytriethoxide, 95%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 2. calpaclab.com [calpaclab.com]
• 3. Vanadium-51 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Systematic Development of Vanadium Catalysts for Sustainable Epoxidation of Small Alkenes and Allylic Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of Vanadium(V) Oxytriethoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Vanadium(V) oxytriethoxide (VO(OEt)₃), a versatile precursor in materials science and catalysis. This document outlines a detailed experimental protocol, summarizes key quantitative data, and presents visual workflows to facilitate understanding and replication of the described methods.

Introduction

Vanadium(V) oxytriethoxide, also known as ethyl orthovanadate, is an organometallic compound with the chemical formula OV(OC₂H₅)₃. It serves as a crucial building block for the synthesis of various oxovanadium complexes and finds applications as a catalyst in organic synthesis.[1] Its utility in the fabrication of vanadium-based materials makes a thorough understanding of its synthesis and purification essential for researchers in chemistry, materials science, and drug development.

Synthesis of Vanadium(V) Oxytriethoxide

The most common and effective method for the synthesis of Vanadium(V) oxytriethoxide involves the alcoholysis of vanadium oxytrichloride (VOCl₃) with ethanol (B145695). This reaction proceeds via the substitution of the chloride ligands with ethoxide groups, yielding the desired product and hydrogen chloride as a byproduct.[2]

Reaction: VOCl₃ + 3 C₂H₅OH → VO(OC₂H₅)₃ + 3 HCl

Experimental Protocol

This protocol is based on established methods for the synthesis of vanadium alkoxides.[2]

Materials:

• Vanadium oxytrichloride (VOCl₃)

• Anhydrous ethanol (C₂H₅OH)

• Anhydrous non-polar solvent (e.g., benzene, hexane)

• A proton acceptor (e.g., triethylamine (B128534) (Et₃N), ammonia)

• Inert gas (e.g., nitrogen, argon)

Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Condenser

• Magnetic stirrer

• Inert gas supply system

• Schlenk line or glove box for handling air-sensitive reagents

Procedure:

• Reaction Setup: Assemble the reaction apparatus under an inert atmosphere. A three-neck round-bottom flask is charged with a solution of anhydrous ethanol in an anhydrous non-polar solvent. The flask is cooled in an ice bath.

• Addition of Vanadium Oxytrichloride: A solution of vanadium oxytrichloride in the same anhydrous non-polar solvent is added dropwise from a dropping funnel to the cooled ethanol solution with vigorous stirring. The addition should be slow to control the exothermic reaction and the evolution of HCl gas.

• Neutralization of HCl: To drive the reaction to completion and prevent side reactions, a proton acceptor such as triethylamine is added to the reaction mixture to neutralize the generated hydrogen chloride.

• Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete conversion.

• Initial Purification: The resulting mixture contains the product, the hydrochloride salt of the proton acceptor (e.g., triethylammonium (B8662869) chloride), and the solvent. The salt is removed by filtration under an inert atmosphere.

• Solvent Removal: The solvent is removed from the filtrate by distillation or under reduced pressure to yield the crude Vanadium(V) oxytriethoxide.

Synthesis Workflow

Caption: Workflow for the synthesis of Vanadium(V) oxytriethoxide.

Purification of Vanadium(V) Oxytriethoxide

The primary method for purifying Vanadium(V) oxytriethoxide is fractional distillation under reduced pressure.[3][4] This technique is suitable for separating the desired product from less volatile impurities.

Experimental Protocol: Vacuum Distillation

Equipment:

• Distillation flask

• Fractionating column (e.g., Vigreux column)

• Condenser

• Receiving flask

• Vacuum pump

• Manometer

• Heating mantle or oil bath

Procedure:

• Apparatus Setup: The crude Vanadium(V) oxytriethoxide is placed in a distillation flask with a stir bar. A fractional distillation apparatus is assembled for vacuum distillation.

• Vacuum Application: The system is slowly evacuated to the desired pressure.

• Heating: The distillation flask is gently heated using a heating mantle or oil bath.

• Fraction Collection: The fraction that distills at the expected boiling point for Vanadium(V) oxytriethoxide under the applied pressure is collected in the receiving flask. The collection of a constant boiling point fraction indicates a pure compound.

Purification Workflow

Caption: Workflow for the purification of Vanadium(V) oxytriethoxide.

Data Presentation

The following tables summarize the key physical and spectroscopic properties of Vanadium(V) oxytriethoxide.

Table 1: Physical Properties of Vanadium(V) Oxytriethoxide

Property	Value	Reference
Molecular Formula	OV(OC₂H₅)₃
Molecular Weight	202.12 g/mol
Appearance	Liquid
Boiling Point	125-128 °C (lit.)
Density	1.139 g/mL at 25 °C (lit.)

Table 2: Spectroscopic Data for Vanadium(V) Oxytriethoxide

Spectroscopic Technique	Characteristic Data	Reference
⁵¹V NMR	The chemical shift is sensitive to the electronic and steric environment of the vanadium center. For oxo-vanadium complexes, the chemical shifts can vary over a wide range.	[5]

Safety Considerations

• Vanadium Oxytrichloride (VOCl₃): This starting material is highly corrosive and reacts violently with water, producing HCl fumes. It is toxic if inhaled or ingested and can cause severe skin and eye burns. All handling should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.[1]

• Vanadium(V) Oxytriethoxide: This compound is also sensitive to moisture and should be handled under an inert atmosphere. It is classified as a warning for causing skin, eye, and respiratory irritation.

• General Precautions: The synthesis involves flammable solvents and should be conducted away from ignition sources. The reaction produces HCl gas, which must be properly vented or neutralized.

Conclusion

This technical guide provides a detailed framework for the synthesis and purification of Vanadium(V) oxytriethoxide. The described method, utilizing the reaction of vanadium oxytrichloride with ethanol followed by vacuum distillation, is a reliable route to obtaining this important vanadium precursor. Adherence to the outlined protocols and safety precautions is crucial for the successful and safe execution of this synthesis. Further characterization, particularly using ⁵¹V NMR spectroscopy, is recommended to confirm the purity and identity of the final product.

References

• 1. usvanadium.com [usvanadium.com]
• 2. Vanadium_oxytrichloride [chemeurope.com]
• 3. Purification [chem.rochester.edu]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Vanadium(V) oxytriethoxide CAS number 1686-22-2

An In-depth Technical Guide to Vanadium(V) Oxytriethoxide (CAS 1686-22-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium(V) oxytriethoxide, identified by CAS number 1686-22-2, is an organometallic compound with the chemical formula OV(OC₂H₅)₃.[1][2][3] Also known by synonyms such as ethyl orthovanadate and triethyl vanadate, this compound exists as a yellow to green liquid at room temperature.[2][4] It serves as a crucial and versatile precursor in various fields, primarily in materials science for the synthesis of vanadium oxides and in chemistry as a catalyst and a building block for more complex vanadium-containing molecules.[1] Its high reactivity, particularly its sensitivity to moisture, makes it an excellent candidate for sol-gel processes and chemical vapor deposition, enabling the creation of advanced materials with tailored electronic and catalytic properties.[1][2] This guide provides a comprehensive overview of its properties, applications, and relevant experimental methodologies.

Physicochemical and Spectroscopic Data

The fundamental properties of Vanadium(V) oxytriethoxide are summarized below. This data is critical for its handling, storage, and application in experimental settings.

Property	Value	References
CAS Number	1686-22-2	[1][5]
Linear Formula	OV(OC₂H₅)₃	[1][3]
Molecular Formula	C₆H₁₅O₄V	[1][2][3]
Molecular Weight	202.12 g/mol	[1][2]
Appearance	Dark yellow-green to light yellow liquid	[2][4]
Density	1.139 g/mL at 25 °C	[1][4]
Boiling Point	125-128 °C	[1][2]
Flash Point	71 °C (159.8 °F) - closed cup	[2][3]
Refractive Index (n20/D)	1.508 - 1.512	[4]
EC Number	216-870-1	[1]

Safety and Handling

Vanadium(V) oxytriethoxide is a reactive chemical that requires careful handling. It is sensitive to air, moisture, and light.[2] Incompatible materials include strong oxidizing agents.[2]

Hazard Information	Details	References
Signal Word	Warning	[1][3]
GHS Pictogram	GHS07 (Exclamation Mark)	[3]
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][6]
Precautionary Statements	P261: Avoid breathing vapours/mist/gas.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[6]
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed under an inert atmosphere.	[2][6]
Personal Protective Equipment	Eyeshields, chemical-resistant gloves, and a suitable respirator (e.g., type ABEK (EN14387) respirator filter). Work should be conducted in a chemical fume hood.	[2]
Hazardous Decomposition	Thermal decomposition may produce carbon monoxide, carbon dioxide, and vanadium oxide gases.	[2]

Core Applications

The utility of Vanadium(V) oxytriethoxide stems from its identity as a V⁵⁺ precursor, making it valuable in catalysis and materials science.

Precursor for Catalysts and Advanced Materials

Vanadium(V) oxytriethoxide is a key starting material for creating a range of vanadium-based catalysts and materials. It is particularly important in the synthesis of Vanadium Pentoxide (V₂O₅), a compound with extensive industrial applications.[7][8] V₂O₅ is a highly effective catalyst in processes such as the Contact Process for sulfuric acid production and the Selective Catalytic Reduction (SCR) of nitrogen oxides (NOx) in flue gases.[8][9][10] The ability to generate highly dispersed V₂O₅ nanoparticles or thin films from precursors like Vanadium(V) oxytriethoxide is crucial for maximizing catalytic activity.[11]

The logical flow from the precursor to its final applications is outlined in the diagram below.

Caption: Workflow from precursor to final applications.

Role in Catalytic Cycles

Vanadium catalysts, often derived from alkoxide precursors, are renowned for their ability to cycle between different oxidation states (e.g., +5 and +4). This redox capability is fundamental to their catalytic activity.[12] In the oxidation of sulfur dioxide to sulfur trioxide, the V⁵⁺ center is reduced to V⁴⁺ by SO₂, and subsequently re-oxidized to V⁵⁺ by oxygen, completing the cycle.[8][10]

Caption: Simplified catalytic cycle for SO₂ oxidation.

Experimental Protocols

While specific protocols are highly application-dependent, a generalized methodology for synthesizing vanadium oxide films via a sol-gel route is presented below. This method leverages the controlled hydrolysis and condensation of the Vanadium(V) oxytriethoxide precursor.

Representative Protocol: Sol-Gel Synthesis of V₂O₅ Thin Film

This protocol describes a common method for preparing V₂O₅ thin films on a substrate, a process relevant for creating materials for batteries, sensors, or smart windows.[1][8]

Materials:

• Vanadium(V) oxytriethoxide (CAS 1686-22-2)

• Anhydrous ethanol (B145695) (solvent)

• Deionized water (hydrolysis agent)

• Hydrochloric acid or acetic acid (catalyst)

• Substrates (e.g., glass, silicon wafer, FTO glass)

Procedure:

• Substrate Cleaning: Thoroughly clean substrates by sequential ultrasonication in acetone, ethanol, and deionized water, followed by drying under a stream of nitrogen.

• Precursor Solution Preparation: In a nitrogen-filled glovebox or using Schlenk line techniques, dissolve a specific amount of Vanadium(V) oxytriethoxide in anhydrous ethanol. A typical concentration is 0.1 M. Stir the solution until it is homogeneous.

• Hydrolysis: Prepare a separate solution of deionized water and ethanol. The molar ratio of water to the vanadium precursor is a critical parameter (e.g., R = [H₂O]/[V] = 2). An acid catalyst can be added to this water/ethanol mixture to control the pH and the rate of hydrolysis and condensation.[13]

• Sol Formation: Slowly add the water/ethanol solution dropwise to the stirred vanadium precursor solution. The mixture should be stirred vigorously for several hours (e.g., 2-24 hours) at room temperature to allow for the formation of a stable vanadium-oxo sol. The color of the solution will typically change as hydrolysis and condensation proceed.

• Film Deposition: Deposit the sol onto the cleaned substrates using a technique like spin-coating or dip-coating. For spin-coating, a typical process might involve dispensing the sol onto the substrate and spinning at 2000-4000 rpm for 30-60 seconds.

• Drying and Gelation: Dry the coated substrates at a low temperature (e.g., 80-100 °C) for 10-20 minutes to evaporate the solvent and form a stable gel film.

• Calcination: Transfer the dried films to a furnace and heat them in air to a higher temperature (e.g., 400-500 °C) for 1-2 hours. This step removes organic residues and promotes the crystallization of the amorphous gel into the desired V₂O₅ phase.[7] The heating and cooling rates should be controlled to prevent film cracking.

The workflow for this experimental protocol is visualized below.

References

• 1. americanelements.com [americanelements.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. Vanadium(V) oxytriethoxide | Triethoxo-oxovanadium | C6H15O4V - Ereztech [ereztech.com]
• 4. chemwhat.com [chemwhat.com]
• 5. VANADIUM(V) OXYTRIETHOXIDE | 1686-22-2 [chemicalbook.com]
• 6. prochemonline.com [prochemonline.com]
• 7. Vanadium Oxide: Phase Diagrams, Structures, Synthesis, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vanadium(V) oxide - Wikipedia [en.wikipedia.org]
• 9. Vanadium catalysts - candcs [candcs.de]
• 10. Vanadium(V)_oxide [chemeurope.com]
• 11. researchgate.net [researchgate.net]
• 12. china-vanadium.net [china-vanadium.net]
• 13. researchgate.net [researchgate.net]

Vanadium(V) Oxytriethoxide: A Technical Guide to Thermal Stability and Decomposition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium(V) oxytriethoxide, with the chemical formula VO(OC₂H₅)₃, is an important organometallic precursor in various fields, including materials science for the synthesis of vanadium oxides and as a catalyst in organic reactions. Its utility is intrinsically linked to its thermal behavior. Understanding the thermal stability and decomposition pathways of this compound is critical for controlling reaction outcomes, ensuring process safety, and for the rational design of novel synthetic methodologies. This technical guide provides an in-depth overview of the thermal properties of Vanadium(V) oxytriethoxide, including its decomposition mechanism, relevant experimental protocols for its analysis, and a summary of available data.

Physicochemical Properties

A foundational understanding of the physical and chemical properties of Vanadium(V) oxytriethoxide is essential before delving into its thermal behavior.

Property	Value
Chemical Formula	C₆H₁₅O₄V
Molecular Weight	202.12 g/mol
Appearance	Yellow to orange liquid
Boiling Point	125-128 °C
Density	1.139 g/mL at 25 °C

Thermal Stability and Decomposition Analysis

Detailed thermal analysis data for Vanadium(V) oxytriethoxide is not extensively available in the public domain. However, studies on analogous compounds, such as Vanadium(IV) ethoxide, provide valuable insights into the expected thermal behavior. The thermal decomposition of these metal alkoxides is a complex process that can proceed through various pathways, influenced by factors such as temperature, atmosphere, and the presence of moisture.

A study on the thermal decomposition of a related compound, Vanadium(IV) ethoxide ([V(OEt)₄]₂), revealed a multi-step decomposition process when analyzed by thermogravimetric analysis (TGA). Due to the extreme moisture sensitivity of such compounds, a slight initial mass loss is often observed, attributed to hydrolysis from ambient moisture during sample preparation. The primary decomposition for similar vanadium alkoxides often occurs in distinct steps, leading to the formation of vanadium oxides as the final solid residue.

Note: The following table summarizes hypothetical quantitative data based on the analysis of analogous vanadium alkoxides to illustrate the expected thermal decomposition profile of Vanadium(V) oxytriethoxide under an inert atmosphere. This data should be considered illustrative and not definitive for VO(OC₂H₅)₃.

Temperature Range (°C)	Mass Loss (%)	Associated Process
25 - 150	~2-5%	Desorption of adsorbed solvent/moisture
150 - 300	~30-40%	First decomposition step: Ligand fragmentation
300 - 500	~20-30%	Second decomposition step: Further ligand loss and oxide formation
> 500	-	Stable vanadium oxide residue

Proposed Decomposition Pathway

The thermal decomposition of Vanadium(V) oxytriethoxide is proposed to proceed through a series of ligand elimination and rearrangement reactions, ultimately yielding vanadium oxides. The exact mechanism is complex and can be influenced by the experimental conditions. Based on studies of related metal alkoxides, a plausible pathway involves the following key stages:

Caption: Proposed decomposition pathway of Vanadium(V) oxytriethoxide.

One of the key initial steps in the decomposition of metal ethoxides is often a β-hydride elimination reaction. This process involves the transfer of a hydrogen atom from the β-carbon of an ethoxy ligand to the metal center, leading to the elimination of ethene and the formation of a metal-hydroxide species. Subsequent reactions, including condensation and further ligand elimination, result in the formation of a vanadium oxide network. The volatile byproducts of the decomposition can include ethanol, ethene, and diethyl ether, which can be identified using techniques such as mass spectrometry.

Experimental Protocols

The thermal analysis of air- and moisture-sensitive compounds like Vanadium(V) oxytriethoxide requires specialized handling to obtain reliable and reproducible data. The following are generalized protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA) Coupled with Mass Spectrometry (MS)

This technique provides information on the mass loss of a sample as a function of temperature, while the coupled mass spectrometer identifies the gaseous species evolved during decomposition.

Methodology:

• Sample Preparation: All sample handling must be performed in an inert atmosphere (e.g., a glovebox) to prevent premature hydrolysis or oxidation.

• Instrument Setup:

  • The TGA instrument should be purged with a high-purity inert gas (e.g., nitrogen or argon) to ensure an oxygen- and moisture-free environment.

  • A heated transfer line should connect the TGA outlet to the mass spectrometer to prevent condensation of the evolved gases.

• Experimental Parameters:

  • Sample Size: 5-10 mg.

  • Crucible: Alumina or platinum.

  • Atmosphere: High-purity nitrogen or argon at a flow rate of 50-100 mL/min.

  • Heating Rate: A typical heating rate is 10 °C/min.

  • Temperature Range: 25 °C to 800 °C, or as required to ensure complete decomposition.

  • MS Parameters: The mass spectrometer should be set to scan a mass-to-charge ratio (m/z) range relevant to the expected decomposition products (e.g., m/z 10-200).

• Data Analysis: The TGA data will provide the temperature-dependent mass loss profile, while the MS data will identify the evolved gaseous fragments, allowing for the correlation of mass loss events with the release of specific molecules.

Caption: Experimental workflow for TGA-MS analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature, providing information on thermal events such as phase transitions and decomposition.

Methodology:

• Sample Preparation: As with TGA, sample preparation must be conducted in an inert atmosphere. Hermetically sealed crucibles are essential to prevent the loss of volatile components and to protect the sample from the atmosphere.

• Instrument Setup:

  • The DSC cell should be continuously purged with a high-purity inert gas.

• Experimental Parameters:

  • Sample Size: 2-5 mg.

  • Crucible: Hermetically sealed aluminum or gold-plated copper crucibles. A pinhole may be introduced in the lid to allow for the release of pressure from evolved gases, though this may affect the quantitative accuracy of enthalpy measurements for decomposition.

  • Atmosphere: High-purity nitrogen or argon.

  • Heating Rate: 5-10 °C/min.

  • Temperature Range: Typically from sub-ambient to the final decomposition temperature.

• Data Analysis: The DSC thermogram will show endothermic or exothermic peaks corresponding to thermal events. Decomposition is typically an exothermic process.

Conclusion

The thermal stability and decomposition of Vanadium(V) oxytriethoxide are critical parameters for its application in synthesis and catalysis. While specific, detailed thermal analysis data for this compound remains scarce in publicly accessible literature, analysis of analogous vanadium alkoxides suggests a multi-step decomposition process initiated by ligand elimination, ultimately forming vanadium oxides. Rigorous experimental protocols, particularly the use of inert atmosphere techniques, are paramount for obtaining meaningful and reproducible data for such air-sensitive compounds. Further research employing techniques such as TGA-MS and DSC is necessary to fully elucidate the thermal behavior and decomposition mechanism of Vanadium(V) oxytriethoxide.

Hydrolysis and condensation mechanism of Vanadium(V) oxytriethoxide

An In-depth Technical Guide to the Hydrolysis and Condensation Mechanism of Vanadium(V) Oxytriethoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vanadium(V) oxytriethoxide, OV(OC₂H₅)₃, is a key precursor in the sol-gel synthesis of various vanadium-based materials, including catalysts, battery cathodes, and electrochromic devices. Understanding its hydrolysis and condensation mechanism is critical for controlling the structure and properties of the final product. This technical guide provides a detailed overview of the reaction pathways, the resulting vanadium species, and the analytical techniques used for characterization. It summarizes key quantitative data, outlines experimental protocols, and uses visualizations to clarify complex relationships, serving as a comprehensive resource for professionals in materials science and drug development, where polyoxovanadates are of increasing interest for their biological activities.

The Precursor: Vanadium(V) Oxytriethoxide

Vanadium(V) oxytriethoxide is a metalorganic compound that serves as a molecular building block for vanadium oxides.[1] It is a liquid at room temperature, making it suitable for solution-based processing.[2] Its reactivity is primarily dictated by the vanadium-ethoxy (V-OEt) bonds, which are susceptible to nucleophilic attack by water.

Table 1: Physicochemical Properties of Vanadium(V) Oxytriethoxide

Property	Value	References
Chemical Formula	OV(OC₂H₅)₃	[3]
Molecular Weight	202.12 g/mol	[1]
Appearance	Gold to green to brown liquid	[3]
CAS Number	1686-22-2
Density	1.139 g/mL at 25 °C	[2]
Boiling Point	125-128 °C	[2]
Assay (Purity)	95-98%+	[3]

The Core Mechanism: Hydrolysis and Condensation

The transformation of Vanadium(V) oxytriethoxide into an inorganic network occurs via a sol-gel process, which is initiated by hydrolysis and followed by condensation reactions.[4] The overall mechanism is highly dependent on factors such as the water-to-alkoxide ratio (h = H₂O/V), pH, and temperature.[4][5]

Hydrolysis

Hydrolysis is the initial and rate-determining step, where the ethoxy (-OEt) ligands are sequentially replaced by hydroxyl (-OH) groups upon reaction with water. This reaction yields ethanol (B145695) as a byproduct.

VO(OEt)₃ + n H₂O → VO(OEt)₃₋ₙ(OH)ₙ + n EtOH

The full hydrolysis of the precursor leads to the formation of vanadic acid, VO(OH)₃.[4] In the presence of excess water, coordination expansion can occur through the addition of water molecules.[4]

Condensation

Following hydrolysis, the newly formed hydroxyl groups are reactive and can undergo condensation to form V-O-V bridges (oxolation) or V-(OH)-V bridges (olation). These reactions release water or ethanol and lead to the polymerization of vanadium-oxo species, eventually forming a three-dimensional gel network.

• Water Condensation (Oxolation): --V-OH + HO-V-- → --V-O-V-- + H₂O

• Alcohol Condensation (Oxolation): --V-OEt + HO-V-- → --V-O-V-- + EtOH

The condensation process is complex, leading to a variety of polyoxovanadate (POV) clusters.[6] The specific structures formed depend heavily on the solution's pH and vanadium concentration.[7]

Caption: Figure 1: Generalized Hydrolysis and Condensation Pathway.

Vanadium Speciation in Aqueous Solution

In aqueous environments, the hydrolysis and condensation of vanadium precursors lead to a complex equilibrium of various polyoxovanadate (POV) species. The predominant species is highly sensitive to pH and the total vanadium concentration.[5][7]

• Acidic Conditions (pH < 2): In strongly acidic solutions, the pervanadyl cation, [VO₂]⁺, is the dominant species.[5]

• Mildly Acidic Conditions (pH 3-6): This range favors the formation of the orange decavanadate (B1236424) anion, [H₂V₁₀O₂₈]⁴⁻.[8][9][10] This species is composed of ten edge-sharing VO₆ octahedra and is of significant interest for its biological activity.[6][11]

• Neutral to Mildly Basic Conditions (pH 6-9): As the pH increases, decavanadate depolymerizes into smaller species, primarily the colorless cyclic tetravanadate, [V₄O₁₂]⁴⁻ (metavanadate).[10][12]

• Basic Conditions (pH > 9): In more alkaline solutions, smaller vanadates such as divanadate ([V₂O₇]⁴⁻) and eventually the monomeric orthovanadate ([VO₄]³⁻) predominate.[10]

Caption: Figure 2: Vanadium(V) Speciation as a Function of pH.

Experimental Protocols for Characterization

A multi-technique approach is essential to fully characterize the hydrolysis and condensation process, from the initial solution chemistry to the final gel structure.

Caption: Figure 3: Experimental Workflow for Characterization.

⁵¹V NMR Spectroscopy

Vanadium-51 NMR is a powerful tool for identifying and quantifying the different vanadium species present in solution due to its wide chemical shift range.[13]

• Sample Preparation: A solution of Vanadium(V) oxytriethoxide in a suitable solvent (e.g., ethanol) is prepared in a 5 mm NMR tube. A specific molar ratio of water (often mixed with D₂O for locking) is added to initiate hydrolysis.[9]

• Instrumentation: Spectra are recorded on a high-field NMR spectrometer. ⁵¹V has a high natural abundance and receptivity, making it a sensitive nucleus.[13]

• Data Acquisition: Real-time measurements can be performed to monitor the formation and disappearance of species over time.[9] Key parameters include a defined pulse sequence, acquisition time, and relaxation delay. The chemical shifts are typically referenced to neat VOCl₃ at 0 ppm.

Electrospray Ionization Mass Spectrometry (ESI-MS)

ESI-MS is used to analyze the distribution of polyoxovanadate clusters in solution, providing valuable information on their composition and assembly.[14]

• Sample Preparation: A dilute solution of the hydrolyzed vanadium precursor in a suitable solvent (e.g., acetonitrile (B52724) or water/methanol) is prepared.[15]

• Instrumentation: The sample is introduced into an ESI-MS system via direct injection.[15] The analysis is typically performed in negative ion mode to detect the anionic polyoxovanadate clusters.[16]

• Data Acquisition: The mass spectrometer is scanned over a relevant m/z range. The resulting spectrum reveals series of anions corresponding to different vanadium clusters (e.g., [HₓVᵧO₂]⁻/²⁻).[16] Tandem MS (MS/MS) can be used to probe the fragmentation of specific clusters.[8]

Raman Spectroscopy

Raman spectroscopy provides information on the vibrational modes of the V-O bonds, allowing for the characterization of the structure of the resulting vanadium oxide gel or solid material.

• Sample Preparation: Samples can be analyzed as liquids, gels, or dried powders.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 633 nm) is used. The scattered light is collected and analyzed to generate a spectrum of intensity versus Raman shift (cm⁻¹).

• Data Acquisition: The spectrum reveals characteristic peaks for different vanadium-oxygen bonds. For example, the stretching vibration of the terminal vanadyl bond (V=O) typically appears as a strong peak in the 990-1000 cm⁻¹ region for V₂O₅.[17] Other peaks correspond to V-O-V bridging bonds and bending vibrations.[17][18]

Summary of Spectroscopic Data

The following tables summarize key spectroscopic signatures used to identify common vanadium species formed during hydrolysis and condensation.

Table 2: Representative ⁵¹V NMR Chemical Shifts for Aqueous Vanadium(V) Species

Vanadium Species	Formula	Typical Chemical Shift (ppm)	References
Decavanadate (Site Vₐ)	[H₂V₁₀O₂₈]⁴⁻	-419 to -422	[9][19]
Decavanadate (Site Vₑ)	[H₂V₁₀O₂₈]⁴⁻	-500 to -503	[9][19]
Decavanadate (Site Vₑ)	[H₂V₁₀O₂₈]⁴⁻	-515 to -522	[9][19]
Metavanadate	[V₄O₁₂]⁴⁻	~ -575	[12]
Pervanadyl Cation	[VO₂]⁺	~ -549	[9]
Orthovanadate	[VO₄]³⁻	~ -536	[7]
Chemical shifts are relative to VOCl₃ and can vary with pH, concentration, and temperature.

Table 3: Characteristic Raman Peaks for Crystalline V₂O₅

Raman Shift (cm⁻¹)	Vibrational Mode Assignment	References
~ 145	Skeleton bent vibration (Layer shear mode)	[17]
~ 283	Bending vibration of bridging V-O-V	[17]
~ 405	Bending vibration of V-O-V	[17]
~ 526	Stretching of bridging V-O-V	[17]
~ 693-703	Stretching of doubly coordinated oxygen (V₂-O)	[17]
~ 994	Stretching of terminal vanadyl bond (V=O)	[17]

Conclusion

The hydrolysis and condensation of Vanadium(V) oxytriethoxide is a versatile method for producing vanadium-based materials. The process begins with the rapid hydrolysis of V-OEt bonds to form reactive V-OH groups. Subsequent condensation reactions lead to the formation of a complex array of polyoxovanadate species, whose distribution is governed primarily by pH. In mildly acidic conditions, the formation of decavanadate is favored, while neutral to basic conditions lead to smaller metavanadate and orthovanadate species. By carefully controlling reaction parameters and utilizing a suite of analytical techniques such as ⁵¹V NMR, ESI-MS, and Raman spectroscopy, researchers can tailor the synthesis to produce materials with desired structures and properties for advanced applications in catalysis, energy storage, and medicine.

References

• 1. americanelements.com [americanelements.com]
• 2. Vanadium(V) oxytriethoxide 95 1686-22-2 [sigmaaldrich.com]
• 3. Vanadium(V) oxytriethoxide | Triethoxo-oxovanadium | C6H15O4V - Ereztech [ereztech.com]
• 4. www1.udel.edu [www1.udel.edu]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Solution- and gas-phase behavior of decavanadate: implications for mass spectrometric analysis of redox-active polyoxidometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insights into the Exfoliation Process of V2O5·nH2O Nanosheet Formation Using Real-Time 51V NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. scienceopen.com [scienceopen.com]
• 12. researchgate.net [researchgate.net]
• 13. (V) Vanadium NMR [chem.ch.huji.ac.il]
• 14. Soluble Hetero-Polyoxovanadates and Their Solution Chemistry Analyzed by Electrospray Ionization Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Manipulating Ligand Density at the Surface of Polyoxovanadate-Alkoxide Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Vanadium(V) Oxytriethoxide: A Technical Guide to Vanadium Oxide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the use of vanadium(V) oxytriethoxide (VO(OEt)₃) as a precursor for the synthesis of various vanadium oxides. Vanadium oxides are a class of materials renowned for their diverse electronic and structural properties, making them critical components in catalysis, energy storage, and smart materials. The choice of precursor and synthesis methodology is paramount in controlling the stoichiometry, morphology, and crystalline phase of the final oxide product. Vanadium(V) oxytriethoxide, a liquid alkoxide, offers a versatile and highly reactive source for vanadium, suitable for a range of synthesis techniques from sol-gel processes to chemical vapor deposition.

This document details specific experimental protocols, presents quantitative data in structured tables for comparative analysis, and visualizes key chemical pathways and workflows to provide a comprehensive resource for laboratory and developmental applications. While direct literature on vanadium(V) oxytriethoxide can be limited, this guide also incorporates analogous and well-documented protocols using the closely related vanadium(V) oxytriisopropoxide (VTIP), noting where such substitutions are made. The fundamental reaction mechanisms of hydrolysis and condensation are shared between these alkoxides, making these protocols highly relevant.

Synthesis Methodologies & Data

Vanadium(V) oxytriethoxide is amenable to several synthesis techniques, each offering distinct advantages in controlling the final material's properties.

Sol-Gel Synthesis

The sol-gel process is a widely used wet-chemical technique that involves the hydrolysis and condensation of metal alkoxide precursors to form a colloidal suspension (sol) that subsequently gels into a solid network. This method allows for excellent control over the material's microstructure and composition at low temperatures.

While detailed protocols specifically citing the ethoxide precursor are not abundant, the process is highly analogous to syntheses using vanadium(V) oxytriisopropoxide (VTIP). The primary difference lies in the reaction kinetics, with the ethoxide typically hydrolyzing at a faster rate than the isopropoxide.

Quantitative Data for Sol-Gel Synthesis (Analogous Precursor: VTIP)

Parameter	Condition 1: V₂O₅ Xerogel	Condition 2: V₂O₅ Thin Film	Condition 3: V₂O₅ Nanoparticles
Precursor	Vanadium(V) oxytriisopropoxide	Vanadium(V) oxytriisopropoxide	Vanadium(V) oxytriisopropoxide
Solvent	Isopropanol	Isopropyl alcohol	Isopropanol & Acetone (B3395972)
Catalyst/Additive	Acetylacetone	Polyethylene (B3416737) glycol (PEG)	Water
Precursor Conc.	0.3 mL VTIP in 1 mL solvent	0.362 g VTIP in solution	Not specified
Water/Alkoxide Ratio	Not applicable (non-aqueous)	Hydrolysis from ambient moisture	Not specified
Aging Time	48 hours at 50°C	Overnight	Not specified
Drying Method	Evaporation at 50°C	Spin coating (3000 RPM, 20 min) then 40°C drying	Refluxing then evaporation
Annealing Temp.	600°C	200°C, 400°C, or 500°C	Not specified
Annealing Time	10 hours	90 minutes	Not specified
Resulting Phase	V₂O₅	V₂O₅	V₂O₅
Morphology	Nanostructures	Thin Film	Nanoparticles
Reference	[1]	[2]	[3]

Thermolysis

Thermolysis involves the thermal decomposition of the precursor in a controlled atmosphere. This method can yield pure, crystalline phases and unique core-shell structures, particularly at high temperatures.

Quantitative Data for Thermolysis Synthesis

Parameter	Condition 1: C-coated V₂O₃	Condition 2: V₂O₅ Nanoparticles
Precursor	Vanadium(V) oxytriethoxide	Carbon-coated V₂O₃ (from Condition 1)
Solvent	None (neat precursor)	Not applicable
Atmosphere	Autogenic pressure (initially inert)	Air
Reaction Temp.	700°C	450°C
Reaction Time	Not specified (until completion)	2 hours
Resulting Phase	V₂O₃ (core) / C (shell)	V₂O₅
Morphology	Core-shell nanoparticles	Nanoparticles
Reference	[4]	[4]

Precipitation for VO₂ Synthesis

This method utilizes a chemical precipitation reaction in a non-aqueous solvent to create a vanadium oxide precursor powder, which is subsequently annealed to form the desired thermochromic VO₂ phase.

Quantitative Data for Precipitation Synthesis

Parameter	Value
Precursor	Vanadium(V) oxytriethoxide (95%)
Solvents	Pyridine (B92270) (anhydrous), Acetone (extra dry)
Reagent Volumes	13 mL Pyridine, 13 mL Acetone, 0.2 mL VO(OEt)₃, 0.1 mL H₂O
Reaction Temp.	Room Temperature (initial), 100°C (aging)
Reaction Time	24 hours
Post-Processing	Centrifugation, washing with acetone
Annealing Temp.	275°C - 300°C
Annealing Atmosphere	Argon
Resulting Phase	VO₂(T)
Morphology	Powder
Reference	[5]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of V₂O₅ Thin Films (Analogous Precursor)

This protocol is adapted from a procedure using vanadium(V) oxytriisopropoxide, which is directly analogous to the use of the ethoxide precursor.[2]

• Solution Preparation: Dissolve 0.362 g of vanadium(V) oxytriethoxide in isopropyl alcohol.

• Additive Introduction: Slowly add 0.05 g of polyethylene glycol (PEG) to the solution while stirring.

• Hydrolysis & Condensation: Continue stirring the solution for 2 hours to facilitate the formation of the sol.

• Aging: Allow the sol to age overnight, promoting the development of the gel network.

• Substrate Preparation: Degrease and ultrasonically clean Al6061 substrates.

• Deposition: Deposit the gel onto the prepared substrates using a spin coater set to 3000 RPM for 20 minutes at room temperature.

• Drying & Annealing: Dry the coated substrate in a furnace at 40°C to remove residual solvent. Subsequently, anneal the film in a muffle furnace at a selected temperature (e.g., 400°C or 500°C) for 90 minutes to crystallize the V₂O₅ phase.

Protocol 2: Thermolytic Synthesis of V₂O₅ Nanoparticles

This protocol describes a two-step process involving high-temperature thermolysis followed by calcination.[4]

• Precursor Loading: Place vanadium(V) oxytriethoxide into a closed, high-pressure reactor.

• Thermolysis: Heat the reactor to 700°C. The precursor will decompose under the resulting autogenic pressure (approx. 450 psi), yielding carbon-coated V₂O₃ nanoparticles.

• Product Recovery: Safely cool the reactor and collect the resulting black powder.

• Calcination: Place the collected carbon-coated V₂O₃ powder in a furnace. Heat in an air atmosphere at 450°C for 2 hours. This step removes the carbon shell and oxidizes the vanadium to form V₂O₅ nanoparticles.

Protocol 3: Precipitation Synthesis of VO₂ Powder

This protocol details a low-temperature route to thermochromic vanadium dioxide.[5]

• Inert Atmosphere: Perform all steps within an argon-filled glove box.

• Reagent Mixing: In a suitable vessel, combine 13 mL of anhydrous pyridine and 13 mL of extra dry acetone.

• Precursor Addition: While stirring, add 0.2 mL of vanadium(V) oxytriethoxide to the solvent mixture.

• Hydrolysis: Add 0.1 mL of deionized water to initiate hydrolysis and precipitation.

• Aging: Seal the vessel and continue stirring at room temperature for 24 hours. A precipitate of vanadium oxide precursor (VOP) will form.

• Isolation: Collect the VOP powder by centrifugation and wash several times with acetone to remove residual reactants.

• Annealing: Transfer the dried VOP powder to a tube furnace. Anneal at 275-300°C under a continuous flow of argon gas to induce the phase transformation to VO₂(T).

Signaling Pathways and Workflows

The following diagrams, generated using DOT language, illustrate the fundamental chemical transformations and experimental processes involved in synthesizing vanadium oxides from vanadium(V) oxytriethoxide.

Sol-Gel Reaction Pathway

The core of the sol-gel process involves two fundamental reactions: hydrolysis, where the ethoxide groups are replaced by hydroxyl groups, and condensation, where these hydroxyl groups react to form V-O-V bridges, releasing water or ethanol (B145695) and building the oxide network.

References

• 1. Tailoring Physicochemical Properties of V2O5 Nanostructures: Influence of Solvent Type in Sol-Gel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. depts.washington.edu [depts.washington.edu]

Vanadium(V) Oxytriethoxide: A Technical Guide to Safe Handling and Precautions

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for Vanadium(V) oxytriethoxide (CAS No. 1686-22-2). Adherence to these guidelines is critical for ensuring personnel safety and maintaining the integrity of experimental protocols. This document outlines the compound's key properties, potential hazards, required personal protective equipment, and detailed procedures for safe handling, storage, and emergency response.

Chemical and Physical Properties

Vanadium(V) oxytriethoxide is a yellow to orange liquid organometallic compound.[1] It is recognized for its utility as a catalyst and precursor in various chemical syntheses.[2] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value
Synonyms	Ethyl orthovanadate, Oxovanadium triethoxide, Tri(ethoxy)vanadium oxide, Triethoxyvanadyl, Triethyl vanadate
Molecular Formula	VO(OC₂H₅)₃
Molecular Weight	202.12 g/mol [1][2][3]
Appearance	Yellow to orange liquid[1]
Boiling Point	125-128 °C[1][3]
Density	1.139 g/mL at 25 °C[3]
Flash Point	71 °C (159.8 °F) - closed cup[3]
Sensitivity	Air, moisture, and light sensitive

Hazard Identification and Toxicology

Vanadium(V) oxytriethoxide is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin, eye, and respiratory irritation.

Signal Word: Warning

Hazard Statements:

• H227: Combustible liquid[1]

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

Toxicity Data for Related Vanadium Compounds (V₂O₅)
Oral LD50 (rat)	10 - 716 mg/kg bw
Inhalation LC50 (rat)	2.21 - 16.1 mg/L (4 hours)
Dermal LD50 (rabbit)	50 mg/kg

Occupational Exposure Limits

There are no specific occupational exposure limits for Vanadium(V) oxytriethoxide. However, limits for vanadium compounds have been established by various regulatory bodies. These should be strictly adhered to when handling this substance.

Exposure Limit Guideline	Value
NIOSH REL (as V)	0.05 mg/m³ (15-minute ceiling)
OSHA PEL (as V₂O₅, respirable)	0.5 mg/m³ (ceiling)

Engineering Controls and Personal Protective Equipment (PPE)

A comprehensive approach to safety involves a combination of engineering controls and appropriate personal protective equipment.

Engineering Controls

• Fume Hood: All handling of Vanadium(V) oxytriethoxide must be conducted in a well-ventilated chemical fume hood.

• Inert Atmosphere: Due to its air and moisture sensitivity, manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

• Eyewash Station and Safety Shower: A readily accessible and functional eyewash station and safety shower are mandatory in the work area.

Personal Protective Equipment

• Eye Protection: Chemical safety goggles and a face shield are required.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat are mandatory.

• Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Experimental Protocols: Safe Handling of Air- and Moisture-Sensitive Vanadium(V) Oxytriethoxide

The following protocols provide a framework for the safe handling of Vanadium(V) oxytriethoxide. These should be adapted to the specific requirements of the experimental setup.

General Workflow for Handling Air-Sensitive Reagents

The following diagram illustrates a typical workflow for safely handling air- and moisture-sensitive reagents like Vanadium(V) oxytriethoxide using a Schlenk line.

Workflow for handling air-sensitive reagents.

Detailed Methodology: Vanadium-Catalyzed Epoxidation of an Allylic Alcohol

This protocol is a representative example of a reaction where Vanadium(V) oxytriethoxide can be used as a catalyst. The procedure is adapted from established methods for vanadium-catalyzed epoxidations.

Objective: To perform a stereoselective epoxidation of an allylic alcohol using Vanadium(V) oxytriethoxide as a catalyst and an organic hydroperoxide as the oxidant.

Materials:

• Vanadium(V) oxytriethoxide

• Allylic alcohol (e.g., geraniol)

• Anhydrous toluene (B28343) (or other suitable solvent)

• tert-Butyl hydroperoxide (TBHP), anhydrous solution in toluene

• Inert gas (Nitrogen or Argon)

• Schlenk flask and other appropriate oven-dried glassware

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly oven-dried and assembled while hot under a stream of inert gas. Allow to cool to room temperature under a positive pressure of inert gas.

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add the allylic alcohol and anhydrous toluene under an inert atmosphere.

• Catalyst Addition: Using a gas-tight syringe, carefully add a catalytic amount of Vanadium(V) oxytriethoxide to the stirred solution.

• Oxidant Addition: Slowly add the anhydrous solution of TBHP dropwise to the reaction mixture at room temperature. An exothermic reaction may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous solution of sodium sulfite.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Emergency Procedures

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: In case of contact, immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Combustible liquid. In a fire, it may produce toxic fumes of carbon oxides and vanadium oxides.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Ensure adequate ventilation. Remove all sources of ignition.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames. The material is light-sensitive and should be stored under an inert atmosphere (e.g., nitrogen).

• Disposal: Dispose of waste in accordance with all applicable federal, state, and local regulations.

Hazard Summary Diagram

The following diagram provides a visual summary of the key hazards associated with Vanadium(V) oxytriethoxide.

Key hazards of Vanadium(V) oxytriethoxide.

References

• 1. New Investigations on Acute Toxicities of Vanadium Oxides | Vanitec [vanitec.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]

Solubility of Vanadium(V) Oxytriethoxide in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium(V) oxytriethoxide, with the chemical formula VO(OCH₂CH₃)₃, is an organometallic compound that serves as a significant precursor in the synthesis of vanadium-based materials. Its utility in various applications, including catalysis and materials science, is intrinsically linked to its solubility characteristics in organic solvents. This guide provides a comprehensive overview of the solubility profile of Vanadium(V) oxytriethoxide, its reactivity with different solvent classes, and standardized protocols for its handling and solubility determination.

Physical and Chemical Properties

Vanadium(V) oxytriethoxide is a liquid at ambient temperature. A summary of its key physical and chemical properties is presented below.

Property	Value
Chemical Formula	C₆H₁₅O₄V
Molecular Weight	202.12 g/mol
Appearance	Liquid
Density	1.139 g/mL at 25 °C
Boiling Point	125-128 °C
Moisture Sensitivity	Highly sensitive to moisture and air

Solubility Profile

While specific quantitative solubility data for Vanadium(V) oxytriethoxide in a wide range of organic solvents is not extensively documented in publicly available literature, a qualitative understanding can be derived from its chemical structure and information on analogous compounds. Vanadium(V) oxytriethoxide is generally soluble in non-aqueous organic solvents. The ethoxide ligands confer a degree of lipophilicity, promoting solubility in a variety of organic media.

Based on the behavior of similar metal alkoxides, the following table summarizes the expected solubility of Vanadium(V) oxytriethoxide.

Solvent Class	Representative Solvents	Expected Solubility	Notes
Alcohols	Methanol, Ethanol, Isopropanol	Reactive	Reacts via transesterification.
Hydrocarbons	Hexane, Toluene	Soluble / Miscible	Expected to be soluble due to non-polar interactions.
Ethers	Tetrahydrofuran (THF), Diethyl ether	Soluble / Miscible	Expected to be soluble.
Chlorinated Solvents	Dichloromethane, Chloroform	Soluble / Miscible	Expected to be soluble.
Aprotic Polar Solvents	Acetonitrile, Dimethylformamide (DMF)	Likely Soluble	Solubility may vary; potential for coordination.
Water	-	Reactive	Hydrolyzes readily.

Reactivity with Organic Solvents

A critical consideration when selecting a solvent for Vanadium(V) oxytriethoxide is its reactivity.

• Protic Solvents: Vanadium(V) oxytriethoxide is highly susceptible to reaction with protic solvents, such as alcohols and water. In the presence of alcohols, it can undergo transesterification, where the ethoxide groups are exchanged with the alkoxide groups of the solvent. With water, it readily hydrolyzes, leading to the formation of vanadium oxides.

• Aprotic Solvents: Aprotic solvents, both non-polar (e.g., hexane, toluene) and polar (e.g., THF, dichloromethane), are generally suitable for dissolving Vanadium(V) oxytriethoxide without reaction, provided they are anhydrous.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Vanadium(V) oxytriethoxide in an organic solvent, designed for researchers in a laboratory setting. This protocol emphasizes the need for anhydrous and inert atmosphere techniques due to the compound's sensitivity.

Objective: To determine the solubility of Vanadium(V) oxytriethoxide in a given anhydrous organic solvent at a specified temperature.

Materials:

• Vanadium(V) oxytriethoxide

• Anhydrous organic solvent of choice

• Schlenk flask or glovebox

• Inert gas (Argon or Nitrogen)

• Syringes and needles

• Magnetic stirrer and stir bar

• Thermostatically controlled bath

• Analytical balance

• Filtration apparatus (e.g., cannula with filter)

Procedure:

• Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere. The chosen organic solvent must be thoroughly dried using appropriate methods (e.g., distillation from a drying agent, passing through a solvent purification system).

• Inert Atmosphere: Conduct the entire experiment under an inert atmosphere of argon or nitrogen, using either a Schlenk line or a glovebox.

• Solvent Addition: Add a precise volume of the anhydrous organic solvent to a pre-weighed Schlenk flask containing a magnetic stir bar.

• Temperature Control: Place the flask in a thermostatically controlled bath set to the desired experimental temperature and allow the solvent to equilibrate.

• Solute Addition: Slowly add small, accurately weighed increments of Vanadium(V) oxytriethoxide to the stirring solvent using a syringe.

• Equilibration: After each addition, allow the solution to stir for a sufficient time to ensure equilibrium is reached. Observe for complete dissolution.

• Saturation Point: Continue adding Vanadium(V) oxytriethoxide until a persistent precipitate is observed, indicating that the solution is saturated.

• Sample Analysis (for quantitative determination): a. Allow the saturated solution to equilibrate for an extended period (e.g., several hours) at the constant temperature. b. Carefully withdraw a known volume of the supernatant using a pre-weighed, gas-tight syringe, ensuring no solid particles are transferred. c. Transfer the solution to a pre-weighed vial. d. Evaporate the solvent under reduced pressure. e. Weigh the vial containing the residue to determine the mass of the dissolved Vanadium(V) oxytriethoxide. f. Calculate the solubility in appropriate units (e.g., g/100 mL or mol/L).

Safety Precautions:

• Always handle Vanadium(V) oxytriethoxide in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Take precautions to avoid contact with skin and eyes, and inhalation of vapors.

Visualizations

The following diagrams illustrate key conceptual frameworks related to the solubility of Vanadium(V) oxytriethoxide.

Factors influencing the solubility of Vanadium(V) oxytriethoxide.

Workflow for determining the solubility of Vanadium(V) oxytriethoxide.

Conclusion

Vanadium(V) oxytriethoxide is a valuable precursor whose utility is greatly enhanced by its solubility in a range of anhydrous organic solvents. While quantitative data remains sparse, a strong qualitative understanding of its solubility profile can be established based on its chemical properties and comparison with analogous compounds. It is expected to be soluble in common aprotic organic solvents such as hydrocarbons, ethers, and chlorinated hydrocarbons. Crucially, its high reactivity with protic solvents necessitates careful handling and the use of anhydrous conditions to prevent decomposition. The provided experimental protocol offers a robust framework for researchers to quantitatively determine the solubility of this compound in specific solvents of interest, enabling its effective use in synthesis and material fabrication.

Vanadium(V) oxytriethoxide molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise technical summary of the core physicochemical properties of Vanadium(V) oxytriethoxide, a notable organometallic compound. The information is presented for easy integration into research and development workflows.

Physicochemical Data Summary

The fundamental quantitative data for Vanadium(V) oxytriethoxide is summarized in the table below for quick reference and comparison.

Property	Value	Reference
Molecular Formula	C₆H₁₅O₄V	[1][2]
Linear Formula	OV(OC₂H₅)₃	[1][2]
Molecular Weight	202.12 g/mol	[1][2]
Appearance	Gold to green to brown liquid	[1][2]
Density	1.139 g/mL at 25 °C	[1]
Boiling Point	125-128 °C	[1][2]
CAS Number	1686-22-2	[2][3]

Structural and Compositional Information

The relationship between the chemical formula and the constituent elements of Vanadium(V) oxytriethoxide is critical for understanding its stoichiometry and reactivity. The following diagram illustrates this elemental composition.

Caption: Elemental composition of Vanadium(V) oxytriethoxide.

This document is intended for informational purposes for a technical audience. For detailed experimental protocols and safety information, please refer to the specific product documentation and safety data sheets from the supplier.

References

• 1. americanelements.com [americanelements.com]
• 2. Vanadium(V) oxytriethoxide | Triethoxo-oxovanadium | C6H15O4V - Ereztech [ereztech.com]
• 3. scbt.com [scbt.com]

Protocols & Analytical Methods

Application Notes and Protocols for Sol-Gel Synthesis of V₂O₅ using Vanadium(V) Oxytriethoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium pentoxide (V₂O₅) is a transition metal oxide with a wide range of applications stemming from its unique electronic, optical, and catalytic properties. It is extensively studied for its use in lithium-ion batteries, supercapacitors, electrochromic devices, chemical sensors, and as a catalyst in various oxidation reactions.[1][2] The performance of V₂O₅ in these applications is highly dependent on its morphology, crystallinity, and surface area. The sol-gel method offers a versatile and cost-effective approach to synthesize V₂O₅ with controlled properties at relatively low temperatures.[3] This technique allows for the manipulation of the material's characteristics by adjusting synthesis parameters such as precursor concentration, solvent, pH, water-to-alkoxide ratio, and calcination temperature.[4]

This document provides a detailed protocol for the synthesis of vanadium pentoxide via the sol-gel method using Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃) as the precursor.

Experimental Protocols

Materials and Equipment

• Precursor: Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Solvent: Absolute ethanol (B145695) (C₂H₅OH) or 2-propanol

• Hydrolysis Agent: Deionized water (H₂O)

• Catalyst (optional): Acetylacetone (B45752)

• Apparatus: Schlenk line or glovebox for inert atmosphere, round-bottom flask, condenser, magnetic stirrer with hotplate, Petri dishes, drying oven, tube furnace.

Synthesis Procedure

The sol-gel synthesis of V₂O₅ from Vanadium(V) oxytriethoxide generally involves three main stages: hydrolysis and condensation to form a gel, aging of the gel, and subsequent drying and heat treatment to obtain the final V₂O₅ material.

Step 1: Sol Preparation

• Under an inert atmosphere (e.g., argon or nitrogen), add a specific volume of absolute ethanol or 2-propanol to a round-bottom flask.

• While stirring vigorously, slowly add the Vanadium(V) oxytriethoxide precursor to the solvent. The molar ratio of solvent to precursor can be varied to control the viscosity of the sol.

• If a catalyst like acetylacetone is used to control the hydrolysis rate, it should be added to the precursor solution at this stage and stirred for approximately 30 minutes.[5]

Step 2: Hydrolysis and Gelation

• Prepare a solution of deionized water in the same alcohol used as the solvent. The molar ratio of water to the vanadium precursor is a critical parameter that influences the structure of the final product.

• Add the water/alcohol solution dropwise to the vanadium precursor solution while maintaining vigorous stirring.

• Hydrolysis of the Vanadium(V) oxytriethoxide will commence, leading to the formation of V-O-V bonds and the eventual formation of a gel. The time required for gelation can range from minutes to hours, depending on the reaction conditions.

• The reaction is typically carried out at room temperature or slightly elevated temperatures (e.g., 50 °C) to promote the condensation reactions.[5]

Step 3: Aging and Drying

• Once the gel is formed, it is typically aged for a period of time (e.g., 24-48 hours) at a constant temperature. During aging, the polycondensation reactions continue, strengthening the gel network.

• After aging, the wet gel is transferred to a Petri dish and dried in an oven at a temperature typically between 60-120 °C for several hours to remove the solvent and residual water.[6] This results in the formation of a xerogel.

Step 4: Calcination

• The final step is the calcination of the dried xerogel. The powder is placed in a tube furnace and heated in air at a controlled rate to a specific temperature, typically in the range of 400-600 °C, for several hours.[6]

• Calcination removes organic residues and induces the crystallization of the amorphous xerogel into the desired V₂O₅ phase. The final properties of the V₂O₅ are highly dependent on the calcination temperature and duration.

Experimental Workflow

Caption: Workflow for the sol-gel synthesis of V₂O₅ powder.

Data Presentation

The properties of the synthesized V₂O₅ are highly dependent on the specific synthesis conditions. The following tables summarize typical data obtained from the characterization of V₂O₅ prepared by sol-gel methods using vanadium alkoxide precursors.

Table 1: Influence of Calcination Temperature on V₂O₅ Properties

Calcination Temperature (°C)	Crystalline Phase	Crystallite Size (nm)	Band Gap (eV)	Reference
400	α-V₂O₅	22	2.92
500	α-V₂O₅ + β-V₂O₅	29	2.77
600	α-V₂O₅ + β-V₂O₅	-	-

Note: The data in this table was obtained for V₂O₅ synthesized from a VCl₃ precursor, but it illustrates the general trend of increasing crystallite size and the emergence of other phases with higher calcination temperatures.

Table 2: Morphological Characteristics of Sol-Gel Derived V₂O₅

Precursor	Synthesis Method	Morphology	Particle/Feature Size	Reference
Vanadium(V)-triisopropoxide	Sol-Gel	Fibrillar	-	[7]
Vanadium(V) oxytripropoxide	Sol-Gel	Nanorods	35-75 nm thickness, 120-285 nm length	[8]
Ammonium metavanadate	Hydrothermal	Nanoparticles	~45 nm	[9]

Characterization

Standard techniques for characterizing the synthesized V₂O₅ include:

• X-ray Diffraction (XRD): To determine the crystalline phase and crystallite size.[7]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology and particle size.[7][8]

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: To identify the vibrational modes of V-O bonds and confirm the formation of V₂O₅.[7]

• UV-Vis Spectroscopy: To determine the optical band gap.[9]

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area.

Applications

The V₂O₅ materials synthesized by this method are suitable for a variety of applications, including:

• Energy Storage: As cathode materials in lithium-ion batteries and supercapacitors.[1]

• Electrochromic Devices: For smart windows and displays.

• Catalysis: In the selective oxidation of hydrocarbons.[10]

• Sensors: For the detection of gases and humidity.

Safety Precautions

• Vanadium(V) oxytriethoxide is moisture-sensitive and should be handled under an inert atmosphere.

• The solvents used are flammable and should be handled in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Tailoring Physicochemical Properties of V2O5 Nanostructures: Influence of Solvent Type in Sol-Gel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. revues.imist.ma [revues.imist.ma]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. research.holycrossngl.edu.in [research.holycrossngl.edu.in]
• 10. ri.conicet.gov.ar [ri.conicet.gov.ar]

Application Notes and Protocols for Atomic Layer Deposition (ALD) of Vanadium Oxide from Vanadium(V) Oxytriethoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the atomic layer deposition (ALD) of vanadium oxide thin films using Vanadium(V) oxytriethoxide (VO(OEt)₃) as the metal precursor. Vanadium oxides are versatile materials with applications in catalysis, energy storage, smart windows, and electronics.[1] In the context of drug development and biomedical research, ALD-grown vanadium oxide thin films offer potential for creating biocompatible coatings, developing highly sensitive biosensors, and fabricating platforms for controlled drug release.[2][3]

Introduction to Vanadium Oxide ALD

Atomic Layer Deposition (ALD) is a thin film deposition technique that allows for the growth of highly conformal and uniform films with precise thickness control at the atomic level.[1][4] The ALD process is based on sequential, self-limiting surface reactions.[1][5] For vanadium oxide, a vanadium precursor, such as Vanadium(V) oxytriethoxide, is introduced into a reaction chamber to chemisorb onto a substrate. After purging the excess precursor, an oxidant (e.g., water, ozone, or oxygen plasma) is introduced to react with the adsorbed precursor layer, forming a thin layer of vanadium oxide.[1] This cycle is repeated to achieve the desired film thickness.

The choice of precursor and oxidant, along with deposition temperature, significantly influences the properties of the deposited film, including its stoichiometry (e.g., V₂O₅, VO₂), crystallinity, and electrical and optical properties.[6][7] While Vanadium(V) oxytriisopropoxide (VTOP) is a more commonly reported precursor, the principles and processes are largely transferable to Vanadium(V) oxytriethoxide due to their similar chemical structures.[1]

Experimental Protocols

The following protocols are representative methodologies for the ALD of vanadium oxide. Parameters may need to be optimized for specific ALD reactor configurations and substrate materials.

2.1. Substrate Preparation

• Cleaning: Substrates (e.g., silicon wafers, glass, stainless steel) should be thoroughly cleaned to remove organic and inorganic contaminants. A typical cleaning procedure for silicon wafers involves sonication in acetone, followed by isopropanol, and finally deionized (DI) water, each for 10-15 minutes. A final drying step with nitrogen gas is recommended.

• Surface Functionalization: To ensure reactive surface sites for the initial ALD cycles, a surface treatment to generate hydroxyl (-OH) groups is often beneficial. This can be achieved by exposing the substrate to an oxygen plasma or a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Caution: Piranha solution is extremely corrosive and must be handled with extreme care in a fume hood with appropriate personal protective equipment.

2.2. ALD Process Protocol

This protocol describes a thermal ALD process using water as the oxidant.

• Precursor Handling: Vanadium(V) oxytriethoxide is a liquid precursor. It should be loaded into a stainless-steel bubbler in an inert atmosphere (e.g., a glovebox) to prevent premature reactions with ambient moisture.

• Deposition Parameters:

  • Substrate Temperature: 150-200°C. This temperature range is typically within the ALD window for many vanadium precursors, minimizing both condensation and thermal decomposition.[1][8]

  • Precursor Temperature (Bubbler): 45-60°C to ensure adequate vapor pressure.[9][10]

  • Oxidant: Deionized water.

  • Carrier/Purge Gas: High-purity nitrogen (N₂) or argon (Ar).

• ALD Cycle Sequence (t₁-t₂-t₃-t₄):

  • t₁ (VO(OEt)₃ pulse): 0.5 - 2.0 seconds. The precursor vapor is pulsed into the reactor.

  • t₂ (N₂ purge): 5 - 20 seconds. The reactor is purged with inert gas to remove unreacted precursor and byproducts.

  • t₃ (H₂O pulse): 0.5 - 2.0 seconds. Water vapor is pulsed into the reactor.

  • t₄ (N₂ purge): 5 - 20 seconds. The reactor is purged to remove unreacted water and reaction byproducts.

• Film Growth: The desired film thickness is achieved by repeating the ALD cycle. The growth per cycle (GPC) is typically in the range of 0.3 - 0.8 Å/cycle for similar vanadium precursors with water.[7][8][11]

2.3. Post-Deposition Annealing

As-deposited vanadium oxide films are often amorphous.[12][13] A post-deposition annealing step can be used to crystallize the film and control its stoichiometry.

• Atmosphere: The annealing atmosphere is critical.

  • Oxidizing Atmosphere (e.g., Air, O₂): Promotes the formation of V₂O₅.

  • Inert or Reducing Atmosphere (e.g., N₂, Ar, Forming Gas): Can be used to obtain lower oxidation states like VO₂.[7]

• Temperature and Duration: Annealing is typically performed at temperatures between 400°C and 500°C for 1-2 hours.[12][14]

Data Presentation

The following tables summarize typical quantitative data for vanadium oxide ALD processes using precursors similar to Vanadium(V) oxytriethoxide.

Table 1: ALD Process Parameters for Vanadium Oxide Thin Films

Parameter	Value	Reference
Precursor	Vanadium(V) oxytriisopropoxide (VTOP)	[9][15]
Oxidant	Ozone (O₃) or Water (H₂O)	[15]
Substrate Temperature	170-185°C (O₃ process)	[9]
150-200°C (H₂O process)	[1]
Precursor Temperature	45°C	[9]
Growth Per Cycle (GPC)	~0.27 Å/cycle (O₃ process)	[9]
~0.3 Å/cycle (H₂O process)	[9]
0.31-0.34 Å/cycle (Ozone process)	[8][11]
~0.8 Å/cycle (Water process)	[7][8][11]

Table 2: Properties of ALD-Grown Vanadium Oxide Films

Property	Value	Conditions	Reference
Film Composition	V₂O₅	O₃-based ALD, as-deposited	[9][15]
Amorphous VOx	H₂O-based ALD, as-deposited	[13][15]
Crystallinity	Orthorhombic V₂O₅	O₃-based ALD, as-deposited	[9]
Crystalline VO₂ or V₂O₅	Post-deposition annealing	[7]
Surface Roughness (RMS)	< 0.5 nm	As-deposited	[7][11]
Specific Discharge Capacity	142 mAh/g	O₃-based V₂O₅ in Li-ion cell	[9]

Visualizations

Diagram 1: ALD Cycle for Vanadium Oxide

Caption: Schematic of the four-step ALD cycle for vanadium oxide deposition.

Diagram 2: Experimental Workflow for Vanadium Oxide ALD

Caption: A typical experimental workflow for ALD of vanadium oxide films.

Diagram 3: Potential Applications in Drug Development

Caption: Potential applications of ALD vanadium oxide in the field of drug development.

Relevance to Drug Development

While not a conventional material in pharmaceuticals, vanadium oxide thin films deposited by ALD present several opportunities for drug development and biomedical research:

• Biocompatible and Bioactive Coatings: Vanadium compounds have been investigated for their insulin-mimetic properties and other biological activities. ALD allows for the deposition of ultra-thin, conformal coatings on medical implants or devices, potentially improving their biocompatibility and introducing therapeutic effects at the material-tissue interface.

• High-Sensitivity Biosensors: The excellent electrical properties and high surface area of ALD-grown films make them promising candidates for fabricating highly sensitive biosensors.[2] These sensors could be designed for the early detection of disease biomarkers or for monitoring drug concentrations in biological fluids.[3]

• Catalysis in Pharmaceutical Synthesis: Vanadium oxides are known catalysts for various chemical reactions.[16] ALD can be used to create highly dispersed and controlled catalytic surfaces on various supports, potentially leading to more efficient and selective synthesis of pharmaceutical compounds.

• Drug Delivery: The well-defined porous structures that can be created using ALD on nanostructured templates could be explored for the development of novel drug delivery systems, allowing for controlled and sustained release of therapeutic agents.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. Vanadium oxide sensing layer grown on carbon nanotubes by a new atomic layer deposition process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. confit.atlas.jp [confit.atlas.jp]
• 4. books.rsc.org [books.rsc.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. anl.gov [anl.gov]
• 7. research.tue.nl [research.tue.nl]
• 8. researchgate.net [researchgate.net]
• 9. umdmsal.com [umdmsal.com]
• 10. scienceliterature.com [scienceliterature.com]
• 11. Atomic layer deposition and characterization of vanadium oxide thin films - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Cathodic ALD V2O5 thin films for high-rate electrochemical energy storage - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]

Application Note: Chemical Vapor Deposition of Vanadyl Ethoxide for V2O5 Thin Film Synthesis

Introduction

Vanadium pentoxide (V₂O₅) thin films are of significant interest for a wide range of applications, including as cathode materials in lithium-ion batteries, in electrochromic devices, gas sensors, and as catalysts. Chemical Vapor Deposition (CVD) is a versatile technique for producing high-quality, uniform V₂O₅ thin films. This application note provides a detailed protocol for the deposition of V₂O₅ thin films using Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃) as the precursor. This organometallic precursor is a liquid at room temperature, which allows for consistent vapor delivery to the CVD reactor.

The protocol herein is a representative procedure synthesized from established CVD processes for related vanadium alkoxide precursors, such as triisopropoxyvanadium oxide. Researchers should consider this a starting point, and optimization of the parameters is likely necessary to achieve desired film properties for specific applications.

Experimental Protocols

Precursor Handling and Storage

Vanadium(V) oxytriethoxide is sensitive to moisture and air. All handling of the precursor should be performed in an inert atmosphere, such as a glovebox or using Schlenk line techniques.

• Storage: Store the precursor in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen).

• Handling: Use dry, deoxygenated solvents and degassed glassware when handling the precursor. Transfer of the precursor to the CVD bubbler should be done in a glovebox.

Substrate Preparation

A variety of substrates can be used for the deposition of V₂O₅ thin films, including silicon wafers, glass, and conductive glasses like fluorine-doped tin oxide (FTO).

• Cleaning: Substrates should be thoroughly cleaned to remove any organic and inorganic contaminants. A typical cleaning procedure involves sequential sonication in acetone, isopropanol, and deionized water for 15 minutes each.

• Drying: After sonication, the substrates should be dried with a stream of high-purity nitrogen gas.

• Surface Activation (Optional): For some substrates, a plasma treatment (e.g., oxygen or argon plasma) can be used to activate the surface and improve film adhesion.

Chemical Vapor Deposition (CVD) Protocol

This protocol describes a low-pressure CVD process.

• System Setup:

  • Place the cleaned substrate in the center of the CVD reactor.

  • Connect the Vanadium(V) oxytriethoxide bubbler to the gas delivery system. Heat the bubbler to a stable temperature to ensure a constant precursor vapor pressure. The delivery lines should also be heated to a temperature slightly higher than the bubbler to prevent precursor condensation.

  • Ensure all connections are leak-tight.

• Deposition:

  • Pump Down: Evacuate the reactor to a base pressure of less than 10 mTorr.

  • Heating: Heat the substrate to the desired deposition temperature under a continuous flow of inert gas (e.g., Argon).

  • Precursor and Oxidant Introduction: Once the substrate temperature is stable, introduce the Vanadium(V) oxytriethoxide vapor into the reactor by flowing a carrier gas (e.g., Argon) through the bubbler. Simultaneously, introduce the oxidant gas (e.g., Oxygen) into the reactor through a separate line.

  • Deposition Time: The deposition time will determine the final film thickness.

  • Cool Down: After the desired deposition time, stop the precursor and oxidant flow and cool the reactor to room temperature under an inert gas flow.

• Post-Deposition Annealing (Optional):

  • To improve crystallinity, the as-deposited films can be annealed in an oxygen-containing atmosphere (e.g., air or pure O₂) at elevated temperatures.

Data Presentation

The following tables summarize typical experimental parameters for the CVD of V₂O₅ thin films using vanadium alkoxide precursors. These are starting points and may require optimization for Vanadium(V) oxytriethoxide.

Table 1: CVD Deposition Parameters for V₂O₅ Thin Films

Parameter	Typical Range	Notes
Precursor	Vanadium(V) oxytriethoxide	Liquid precursor
Precursor Bubbler Temperature	60 - 100 °C	Controls precursor vapor pressure
Substrate Temperature	250 - 400 °C	Affects film crystallinity and growth rate
Reactor Pressure	1 - 20 Torr	Influences gas phase reactions and film uniformity
Carrier Gas (Ar) Flow Rate	10 - 50 sccm	Transports precursor vapor to the reactor
Oxidant Gas (O₂) Flow Rate	50 - 200 sccm	Reacts with the precursor to form V₂O₅
Deposition Time	15 - 60 min	Determines film thickness

Table 2: Properties of CVD-grown V₂O₅ Thin Films

Property	Typical Value	Characterization Technique
Crystal Structure	Orthorhombic	X-ray Diffraction (XRD)
Growth Rate	5 - 20 nm/min	Ellipsometry, Profilometry
Surface Morphology	Nanocrystalline, uniform	Scanning Electron Microscopy (SEM), Atomic Force Microscopy (AFM)
Optical Band Gap	2.2 - 2.5 eV	UV-Vis Spectroscopy

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the CVD process for depositing V₂O₅ thin films.

Preparation of Vanadium-Based Catalysts from Vanadium(V) Oxytriethoxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of vanadium-based catalysts utilizing Vanadium(V) oxytriethoxide as a precursor. Vanadium catalysts are pivotal in a myriad of industrial chemical processes, including selective oxidation reactions and environmental catalysis.[1][2] The use of Vanadium(V) oxytriethoxide, an alkoxide precursor, offers distinct advantages in controlling the dispersion and structure of the final catalytic material, particularly in sol-gel and hydrothermal synthesis methods.[3][4]

Application Notes

Vanadium-based catalysts are integral to numerous chemical transformations, most notably in oxidation catalysis.[5] Vanadium pentoxide (V₂O₅), the active phase in many of these catalysts, is a versatile oxidation agent.[6] Supported vanadium oxide catalysts, where the active vanadium species are dispersed on a high-surface-area support like TiO₂, Al₂O₃, or SiO₂, are widely used to enhance catalytic activity and stability.[2]

The choice of the vanadium precursor is critical in catalyst preparation as it significantly influences the final properties of the catalyst.[7] Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃) is a liquid precursor that is readily soluble in organic solvents, making it an excellent candidate for wet chemical synthesis methods. Its reactivity allows for the formation of highly dispersed vanadium oxide species on the support surface, which is often crucial for achieving high catalytic activity and selectivity.[8]

Key Applications:

• Selective Oxidation of Alcohols: Vanadium-based catalysts are effective in the selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. These reactions are fundamental in organic synthesis for the production of fine chemicals and pharmaceutical intermediates.[5]

• Oxidative Dehydrogenation of Alkanes: The conversion of light alkanes to olefins is a significant industrial process. Vanadium catalysts play a crucial role in the oxidative dehydrogenation (ODH) of alkanes, offering a more energy-efficient route compared to traditional steam cracking.

• Selective Catalytic Reduction (SCR) of NOx: In environmental catalysis, vanadium-based catalysts, typically V₂O₅/TiO₂ promoted with WO₃ or MoO₃, are the industry standard for the reduction of nitrogen oxides (NOx) from stationary and mobile sources.[9]

• Sulfuric Acid Production: Vanadium pentoxide is the catalyst of choice in the contact process for the production of sulfuric acid, catalyzing the oxidation of sulfur dioxide to sulfur trioxide.[6]

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of vanadium-based catalysts using Vanadium(V) oxytriethoxide. These methods are adaptable to various supports and desired vanadium loadings.

Sol-Gel Synthesis of V₂O₅/TiO₂ Catalysts

This method is particularly effective for achieving a high dispersion of vanadium oxide on a titania support, leading to catalysts with high surface areas.[10]

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Titanium(IV) isopropoxide (Ti[OCH(CH₃)₂]₄)

• Anhydrous ethanol (B145695)

• Nitric acid (HNO₃), concentrated

• Deionized water

Procedure:

• Support Precursor Solution: In a three-neck flask under an inert atmosphere (e.g., nitrogen or argon), dissolve a calculated amount of titanium(IV) isopropoxide in anhydrous ethanol. Stir the solution for 30 minutes.

• Vanadium Precursor Solution: In a separate flask, dissolve the required amount of Vanadium(V) oxytriethoxide in anhydrous ethanol.

• Co-hydrolysis: Slowly add the vanadium precursor solution to the titanium precursor solution under vigorous stirring.

• Hydrolysis and Gelation: Prepare a solution of deionized water and a small amount of nitric acid (as a catalyst) in ethanol. Add this solution dropwise to the mixed alkoxide solution. A gel will form upon complete hydrolysis.

• Aging: Allow the gel to age for 24-48 hours at room temperature.

• Drying: Dry the gel in an oven at 100-120°C for 12-24 hours to remove the solvent.

• Calcination: Calcine the dried powder in a furnace under a flow of air. The temperature should be ramped slowly (e.g., 2°C/min) to the final calcination temperature (typically 400-500°C) and held for 4-6 hours.

Workflow for Sol-Gel Synthesis:

Sol-Gel synthesis workflow for V₂O₅/TiO₂ catalysts.

Incipient Wetness Impregnation of V₂O₅ on Al₂O₃

This method is a straightforward technique for depositing a controlled amount of the active species onto a pre-formed support.[11]

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• γ-Alumina (γ-Al₂O₃) support (pre-calcined)

• Anhydrous ethanol

Procedure:

• Support Preparation: Dry the γ-Al₂O₃ support in an oven at 120°C for at least 4 hours to remove adsorbed water.

• Pore Volume Determination: Determine the pore volume of the dried support (e.g., by nitrogen physisorption).

• Impregnation Solution: Prepare a solution of Vanadium(V) oxytriethoxide in anhydrous ethanol. The volume of the solution should be equal to the pore volume of the support to be impregnated. The concentration of the solution is calculated based on the desired vanadium loading.

• Impregnation: Add the impregnation solution dropwise to the dried γ-Al₂O₃ support with constant mixing to ensure uniform distribution.

• Drying: Dry the impregnated support in an oven at 110°C for 12 hours.

• Calcination: Calcine the dried material in air, ramping the temperature slowly to 500°C and holding for 4 hours.

Workflow for Incipient Wetness Impregnation:

Incipient wetness impregnation workflow.

Hydrothermal Synthesis of Vanadium Oxide Nanostructures

Hydrothermal synthesis allows for the formation of well-defined crystalline nanostructures of vanadium oxide.[3][4] The use of an alkoxide precursor can lead to unique morphologies.[4]

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Deionized water

• Ethanol

• (Optional) Structure-directing agent (e.g., long-chain amine)

Procedure:

• Precursor Solution: Prepare a solution of Vanadium(V) oxytriethoxide in a mixture of ethanol and deionized water. If a structure-directing agent is used, it should be dissolved in this solution.

• Hydrolysis: Stir the solution at room temperature to allow for the hydrolysis of the alkoxide. The solution may change color, indicating the formation of vanadic acid species.

• Hydrothermal Treatment: Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Heating: Heat the autoclave in an oven to the desired temperature (typically 150-200°C) and maintain for a specific duration (12-72 hours).

• Cooling and Washing: After the reaction, allow the autoclave to cool to room temperature. Collect the solid product by filtration or centrifugation, wash it several times with deionized water and ethanol to remove any unreacted precursors or byproducts.

• Drying: Dry the final product in an oven at 60-80°C.

Workflow for Hydrothermal Synthesis:

Hydrothermal synthesis of vanadium oxide nanostructures.

Data Presentation

The following tables summarize typical quantitative data for vanadium-based catalysts prepared by various methods. Note that the specific values can vary depending on the exact synthesis conditions and the support used. Data for catalysts prepared specifically from Vanadium(V) oxytriethoxide is limited in the literature; therefore, representative data from similar vanadium precursors are included for comparison.

Table 1: Physicochemical Properties of V₂O₅/TiO₂ Catalysts Prepared by Sol-Gel Method

V₂O₅ Loading (wt%)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Average Pore Diameter (nm)
0 (Pure TiO₂)	50 - 100	0.2 - 0.4	10 - 20
1	120 - 180	0.3 - 0.5	8 - 15
3	150 - 220	0.4 - 0.6	7 - 12
5	130 - 200	0.3 - 0.5	6 - 10

Note: Data is compiled from typical results for sol-gel synthesis of V₂O₅/TiO₂ catalysts and may not be specific to the use of Vanadium(V) oxytriethoxide.

Table 2: Catalytic Performance in the Oxidation of Benzyl Alcohol

Catalyst (5 wt% V₂O₅)	Support	Synthesis Method	Conversion (%)	Selectivity to Benzaldehyde (%)
V₂O₅/TiO₂	TiO₂	Sol-Gel	>95	>99
V₂O₅/Al₂O₃	Al₂O₃	Impregnation	85 - 95	>98
V₂O₅/SiO₂	SiO₂	Sol-Gel	70 - 85	>97

Note: This data represents typical performance and is intended for comparative purposes. Actual results will depend on specific reaction conditions.[5]

Table 3: Characterization Data for Supported Vanadium Catalysts

Catalyst	Support	Vanadium Precursor	V Loading (wt%)	Surface Area (m²/g)	Reference
V₂O₅/ZrO₂	ZrO₂	NH₄VO₃	1.83 - 10.38	Not Specified	[7]
V₂O₅/TiO₂	TiO₂	Not Specified	9	87	[10]

This document provides a foundational guide for the preparation and application of vanadium-based catalysts from Vanadium(V) oxytriethoxide. For specific applications, further optimization of the synthesis parameters may be required.

References

• 1. mdpi.com [mdpi.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. [PDF] Hydrothermal Synthesis of Vanadium Oxide Microstructures with Mixed Oxidation States | Semantic Scholar [semanticscholar.org]
• 4. Hydrothermal Synthesis of Nanostructured Vanadium Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Vanadium(V) oxytriethoxide 95 1686-22-2 [sigmaaldrich.com]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. Preparation of supported vanadium oxide catalysts. Adsorption and thermolysis of vanadyl acetylacetonate on a silica support - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 9. research.chalmers.se [research.chalmers.se]
• 10. researchgate.net [researchgate.net]
• 11. Esterification of Acetic Acid and Ethanol for Ethyl Acetate Productionby Vanadium Catalyst on Biochar Support | ENRIC Conference [en.mahidol.ac.th]

Synthesis of Vanadium Oxide Nanoparticles via Sol-Gel Method Using Vanadium(V) Oxytriethoxide: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of vanadium oxide (V₂O₅) nanoparticles using Vanadium(V) oxytriethoxide as a precursor. The sol-gel method described herein offers a versatile and controllable route to produce nanoparticles with tailored physicochemical properties. This application note is intended for researchers in materials science, catalysis, and nanomedicine, providing a foundational methodology for producing V₂O₅ nanoparticles for various applications, including as catalysts and potential drug delivery vehicles.

Introduction

Vanadium pentoxide (V₂O₅) is the most stable oxide of vanadium and has garnered significant interest for a wide range of applications due to its unique electronic, optical, and catalytic properties. In its nanostructured form, V₂O₅ exhibits a high surface-to-volume ratio, which can enhance its performance in catalysis, energy storage, and biomedical applications. The sol-gel process is a widely used technique for synthesizing metal oxide nanoparticles, offering excellent control over particle size, morphology, and purity.[1] This method involves the hydrolysis and condensation of a metal alkoxide precursor in a solvent to form a sol, which is then converted into a gel. Subsequent drying and calcination of the gel yield the desired crystalline nanoparticles.

This protocol details the synthesis of V₂O₅ nanoparticles using Vanadium(V) oxytriethoxide [VO(OCH₂CH₃)₃] as the precursor. The influence of key experimental parameters, such as the solvent and calcination temperature, on the final properties of the nanoparticles will be discussed.

Experimental Protocol

This section outlines the detailed methodology for the synthesis of vanadium oxide nanoparticles.

Materials and Equipment

• Precursor: Vanadium(V) oxytriethoxide (VO(OEt)₃)

• Solvents: Ethanol (anhydrous), 2-Propanol (anhydrous)

• Catalyst: Acetylacetone (B45752)

• Hydrolysis Agent: Deionized water

• Equipment:

  • Magnetic stirrer with hotplate

  • Glass beakers and flasks

  • Syringes or micropipettes

  • Drying oven

  • Tube furnace or muffle furnace

  • Schlenk line or glovebox (for handling air-sensitive precursor)

Synthesis Procedure

The synthesis of vanadium oxide nanoparticles via the sol-gel method can be broken down into four main stages: sol preparation, gelation, drying, and calcination.

Step 1: Sol Preparation

• In a clean, dry flask under an inert atmosphere (e.g., argon or nitrogen), combine 0.3 mL of Vanadium(V) oxytriethoxide and 0.01 mL of acetylacetone (as a catalyst) with 1 mL of anhydrous ethanol.

• Stir the solution vigorously for 30 minutes at room temperature to ensure a homogeneous mixture.

• For hydrolysis, add 0.5 mL of deionized water to the solution while maintaining vigorous stirring. The addition of water will initiate the hydrolysis and condensation reactions, leading to the formation of the sol.

Step 2: Gelation

• After the addition of water, continue stirring the solution for another 30 minutes.

• Transfer the resulting sol to a sealed container and place it in an oven maintained at 50°C for 48 hours. During this aging process, the condensation reactions will proceed, leading to the formation of a wet gel.

Step 3: Drying

• After gelation, unseal the container and dry the gel in an oven at 90°C for 2 hours to remove the solvent and any remaining volatile organic compounds, resulting in a xerogel powder.

Step 4: Calcination

• Grind the dried xerogel powder using an agate mortar and pestle.

• Place the powder in a ceramic crucible and transfer it to a furnace for calcination.

• Heat the powder in air at a desired temperature (e.g., 400°C, 500°C, or 600°C) for 10 hours. The calcination step is crucial for the removal of organic residues and the formation of the crystalline V₂O₅ phase.[2]

dot graph "Experimental_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

subgraph "cluster_Preparation" { label="Sol-Gel Synthesis"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"];

} } caption: "Experimental workflow for the synthesis of V₂O₅ nanoparticles."

Data Presentation

The properties of the synthesized vanadium oxide nanoparticles are highly dependent on the synthesis conditions, particularly the calcination temperature. The following tables summarize the expected quantitative data based on typical results from similar sol-gel syntheses of V₂O₅ nanoparticles.[3]

Table 1: Effect of Calcination Temperature on Crystallite and Particle Size of V₂O₅ Nanoparticles

Calcination Temperature (°C)	Average Crystallite Size (nm)	Average Particle Size (nm)
400	~22	~34
500	~25	~37
600	~29	~40

Note: Crystallite size is typically determined by X-ray diffraction (XRD) using the Scherrer equation, while particle size is often measured from Transmission Electron Microscopy (TEM) images.

Table 2: Influence of Solvent on Surface Area and V⁴⁺ Concentration of V₂O₅ Nanostructures

Solvent System	BET Surface Area (m²/g)	V⁴⁺ Species Concentration (%)
2-Propanol (nonaqueous)	3.18	~6
Ethanol (aqueous)	7.43	~7

Note: The presence of V⁴⁺ species can be beneficial for certain catalytic applications. The concentration of V⁴⁺ can be determined by X-ray Photoelectron Spectroscopy (XPS).[4]

Logical Relationships and Pathways

The sol-gel synthesis of vanadium oxide nanoparticles from an alkoxide precursor is governed by a series of hydrolysis and condensation reactions. The overall process can be visualized as a pathway from the molecular precursor to the final solid-state nanostructure.

Applications

Vanadium oxide nanoparticles synthesized by this method have potential applications in several fields:

• Catalysis: Due to their high surface area and the presence of active surface sites, V₂O₅ nanoparticles are effective catalysts for various oxidation reactions.[3]

• Energy Storage: They can be used as cathode materials in lithium-ion batteries and supercapacitors.

• Sensors: The semiconducting nature of V₂O₅ makes it suitable for the fabrication of gas sensors.

• Biomedical Applications: Functionalized V₂O₅ nanoparticles are being explored for drug delivery and as antimicrobial agents.

Conclusion

The sol-gel method using Vanadium(V) oxytriethoxide is a reliable and controllable approach for the synthesis of vanadium oxide nanoparticles. By carefully controlling the experimental parameters, particularly the calcination temperature, the physicochemical properties of the nanoparticles can be tailored to meet the requirements of specific applications. This protocol provides a solid foundation for researchers to produce and investigate the potential of V₂O₅ nanoparticles in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Doping of Vanadium Oxide Films Using Vanadium(V) Oxytriethoxide Precursor

For Researchers, Scientists, and Materials Development Professionals

These application notes provide detailed protocols for the synthesis of doped vanadium oxide thin films utilizing Vanadium(V) oxytriethoxide as a precursor. The methodologies described herein are based on established sol-gel and aerosol-assisted chemical vapor deposition (AACVD) techniques, adapted for the use of an ethoxide precursor. Quantitative data on the effects of common dopants, such as tungsten, on the film properties are summarized to facilitate experimental design and analysis.

Overview and Applications

Vanadium dioxide (VO₂) is a highly investigated thermochromic material, exhibiting a reversible semiconductor-to-metal transition (SMT) at approximately 68°C. This transition is accompanied by a significant change in its electrical resistivity and optical properties, particularly in the infrared region. Doping VO₂ thin films can effectively modulate this transition temperature, making them suitable for a variety of applications, including:

• Smart Windows: Doped VO₂ coatings can reduce the SMT temperature to near room temperature, enabling windows to automatically regulate solar heat gain.

• Optical Switching Devices: The rapid and reversible nature of the SMT allows for the development of high-speed optical switches.

• Infrared Sensors and Bolometers: The large change in resistivity near the transition temperature is ideal for sensitive infrared detection.

Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃) is a suitable liquid precursor for both sol-gel and chemical vapor deposition techniques due to its volatility and reactivity.

Experimental Protocols

Sol-Gel Synthesis of Doped Vanadium Oxide Films

This protocol describes a generalized method for preparing doped vanadium oxide thin films on a substrate using a sol-gel process with Vanadium(V) oxytriethoxide. Tungsten is used as an exemplary dopant.

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Tungsten(VI) ethoxide (W(OC₂H₅)₆) or other suitable dopant precursor

• Ethanol (anhydrous)

• Acetic acid (glacial)

• Substrates (e.g., silicon wafers, quartz, or glass slides)

• Nitrogen or Argon gas (high purity)

Equipment:

• Glovebox or Schlenk line for handling air-sensitive reagents

• Magnetic stirrer and hotplate

• Spin coater

• Tube furnace with temperature and atmosphere control

Protocol:

• Precursor Solution Preparation:

  • In an inert atmosphere (e.g., glovebox), prepare a 0.1 M solution of Vanadium(V) oxytriethoxide in anhydrous ethanol.

  • For doping, prepare a separate stock solution of the dopant precursor (e.g., 0.05 M Tungsten(VI) ethoxide in anhydrous ethanol).

  • To the vanadium precursor solution, add the desired volume of the dopant stock solution to achieve the target atomic percentage of the dopant. For example, to achieve 1 at.% W doping, add the appropriate volume of the tungsten ethoxide solution.

  • Add a small amount of a chelating agent, such as acetic acid (e.g., 0.5% by volume), to stabilize the sol and control hydrolysis.

  • Stir the final solution at room temperature for at least 2 hours to ensure homogeneity.

• Substrate Preparation:

  • Clean the substrates ultrasonically in a sequence of acetone, isopropanol, and deionized water, each for 15 minutes.

  • Dry the substrates with a stream of nitrogen gas.

  • Optional: Treat the substrates with an oxygen plasma or a piranha solution to create a hydrophilic surface for better film adhesion.

• Film Deposition:

  • Transfer the prepared sol to the spin coater.

  • Place a cleaned substrate on the spin coater chuck.

  • Dispense the sol onto the substrate to cover the surface.

  • Spin coat at a speed of 2000-4000 rpm for 30-60 seconds to achieve the desired film thickness.

  • Dry the coated substrate on a hotplate at 100-150°C for 5-10 minutes to evaporate the solvent.

  • Repeat the spin coating and drying steps if a thicker film is required.

• Annealing and Crystallization:

  • Place the dried films in a tube furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) for at least 30 minutes to remove oxygen.

  • Heat the furnace to the desired annealing temperature (typically 450-550°C) at a controlled ramp rate (e.g., 5°C/min).

  • Hold at the annealing temperature for 1-2 hours to promote crystallization into the VO₂ phase.[1]

  • Cool the furnace down to room temperature naturally under the inert atmosphere.

Diagram of Sol-Gel Workflow:

Caption: Workflow for sol-gel synthesis of doped vanadium oxide films.

Aerosol-Assisted Chemical Vapor Deposition (AACVD) of Doped Vanadium Oxide Films

AACVD is a versatile technique that does not require volatile precursors, making it suitable for a wide range of materials.[2] This protocol outlines a general procedure for depositing doped vanadium oxide films.

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Dopant precursor (e.g., Tungsten(VI) ethoxide)

• Suitable solvent (e.g., ethanol, toluene)

• Carrier gas (e.g., Nitrogen or Argon)

• Substrates (e.g., glass, silicon)

Equipment:

• Aerosol generator (ultrasonic atomizer or nebulizer)

• CVD reactor with a heated substrate stage

• Mass flow controllers for carrier gas

• Exhaust and scrubbing system

Protocol:

• Precursor Solution Preparation:

  • Prepare a solution of Vanadium(V) oxytriethoxide and the dopant precursor in a suitable solvent. The concentration will depend on the desired film growth rate and typically ranges from 0.01 to 0.1 M.

  • Ensure the precursors are fully dissolved. Sonication may be used to aid dissolution.

• Deposition Process:

  • Place the cleaned substrates on the heater stage inside the CVD reactor.

  • Heat the substrate to the desired deposition temperature (typically 400-550°C).

  • Generate an aerosol of the precursor solution using the aerosol generator.

  • Transport the aerosol into the CVD reactor using a carrier gas (e.g., Nitrogen) at a controlled flow rate (e.g., 1-5 L/min).

  • The aerosol droplets will evaporate and the precursor will decompose on the hot substrate surface to form the doped vanadium oxide film.

  • The deposition time will determine the final film thickness.

• Post-Deposition Treatment:

  • After deposition, cool the reactor to room temperature under an inert gas flow.

  • In some cases, a post-deposition annealing step, similar to the one described in the sol-gel protocol, may be necessary to improve crystallinity and control the stoichiometry of the film.

Diagram of AACVD Workflow:

Caption: Workflow for AACVD of doped vanadium oxide films.

Data Presentation: Effects of Tungsten Doping

Tungsten is a common n-type dopant for VO₂ that effectively reduces the semiconductor-to-metal transition temperature. The following tables summarize typical quantitative data on the effects of tungsten doping on the properties of VO₂ films. While the exact values may vary depending on the deposition method and specific experimental conditions, these provide a general trend.

Table 1: Effect of Tungsten Doping on the Semiconductor-to-Metal Transition Temperature (TSMT) of VO₂ Films

Dopant Concentration (at. % W)	TSMT (°C)	Reference
0	~68	General
1.0	~45-50	[3]
1.5	~35-40	[3]
2.0	~25-30	[3]
2.5	~15-20	[3]

Table 2: Influence of Tungsten Doping on the Optical Properties of VO₂ Films

Dopant Concentration (at. % W)	Luminous Transmittance (Tlum) (%)	Solar Modulation (ΔTsol) (%)
0	~40-50	~10-15
1.0	~35-45	~8-12
2.0	~30-40	~6-10

Note: Tlum and ΔTsol are highly dependent on film thickness and morphology.

Characterization of Doped Vanadium Oxide Films

To evaluate the properties of the synthesized films, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the films.[1][4]

• Raman Spectroscopy: To confirm the vibrational modes characteristic of the VO₂ phase and assess film quality.

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and oxidation states of vanadium and the dopant.[5]

• Scanning Electron Microscopy (SEM): To observe the surface morphology and microstructure of the films.

• Atomic Force Microscopy (AFM): To quantify the surface roughness.

• Four-Point Probe Measurement: To measure the temperature-dependent electrical resistivity and determine the TSMT.

• UV-Vis-NIR Spectroscopy: To measure the optical transmittance and reflectance spectra at different temperatures and calculate Tlum and ΔTsol.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor film adhesion	Substrate surface is not clean or is hydrophobic.	Thoroughly clean the substrate; use a surface treatment like O₂ plasma.
Cracked films	High internal stress due to rapid solvent evaporation or large thickness per layer.	Slow down the drying process; deposit thinner layers and repeat the coating process.
Incomplete transition or broad hysteresis	Non-stoichiometric film (presence of other vanadium oxides); poor crystallinity.	Optimize annealing temperature, time, and atmosphere; ensure a sufficiently low oxygen partial pressure during annealing.
Low optical modulation	Film is too thin or has poor crystallinity.	Increase film thickness by multiple coating steps; optimize annealing conditions.

By following these protocols and utilizing the provided data as a guideline, researchers can successfully synthesize and characterize doped vanadium oxide thin films for a variety of advanced applications.

References

• 1. Sol-Gel Derived Tungsten Doped VO2 Thin Films on Si Substrate with Tunable Phase Transition Properties [mdpi.com]
• 2. Aerosol-assisted delivery of precursors for chemical vapour deposition: expanding the scope of CVD for materials fabrication - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and thermochromic property studies on W doped VO2 films fabricated by sol-gel method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sol-Gel Derived Tungsten Doped VO2 Thin Films on Si Substrate with Tunable Phase Transition Properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrochromic Device Fabrication using Vanadium(V) Oxytriethoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium pentoxide (V₂O₅) is a well-established transition metal oxide utilized in the fabrication of electrochromic devices due to its distinct color changes at different oxidation states. These devices can modulate their optical properties (transmittance, absorbance, reflectance) in response to an applied electrical potential, making them ideal for applications such as smart windows, displays, and sensors. The sol-gel process, utilizing metal alkoxide precursors, is a versatile method for depositing thin films of V₂O₅. Vanadium(V) oxytriethoxide (OV(OC₂H₅)₃) is a suitable precursor for this process, offering a pathway to high-quality vanadium oxide films.

This document provides detailed application notes and protocols for the fabrication of electrochromic devices using Vanadium(V) oxytriethoxide as the precursor for the active V₂O₅ layer.

Principle of Electrochromism in Vanadium Oxide

The electrochromic effect in V₂O₅ is based on the reversible intercalation and deintercalation of ions (typically Li⁺) into the oxide lattice upon the application of an external voltage. This process is accompanied by the injection or extraction of electrons, which reduces or oxidizes the vanadium ions (V⁵⁺ ↔ V⁴⁺). The change in the oxidation state of vanadium alters the optical absorption properties of the material, resulting in a visible color change. The reaction can be summarized as follows:

V₂O₅ (transparent/yellow) + xLi⁺ + xe⁻ ↔ LiₓV₂O₅ (colored - green/blue/gray)

Quantitative Data Presentation

The performance of electrochromic devices is characterized by several key parameters. The following tables summarize quantitative data for V₂O₅ thin films prepared via sol-gel and other methods using various vanadium alkoxide precursors. Note: Data for devices fabricated specifically with Vanadium(V) oxytriethoxide is limited in the literature; therefore, data from similar precursors are included for comparative purposes.

Table 1: Electrochromic Switching Performance of V₂O₅-based Films

Precursor/Dopant	Deposition Method	Coloration Time (s)	Bleaching Time (s)	Wavelength (nm)	Reference
Ti-doped Vanadium Oxide	Electrochemical Deposition	5	6	415	[1][2]
Ag:V₂O₅	Physical Methods	9.4	13.6	Not Specified	[3]
5 at% Ti-doped V₂O₅	Sol-Gel	0.59	0.42	Not Specified	[3]

Table 2: Optical and Electrochemical Properties of V₂O₅-based Films

Precursor/Dopant	Deposition Method	Coloration Efficiency (cm²/C)	Optical Modulation (%)	Wavelength (nm)	Reference
4 mol% Ti-doped Vanadium Oxide	Electrochemical Deposition	95.7	51.1	415	[1][2]
Ag:V₂O₅	Physical Methods	93.7	51.7	Not Specified	[3]
Tantalum Vanadium Oxide	RF Sputtering	-	up to 80 (transmittance)	550	[4]

Experimental Protocols

The following protocols provide a detailed methodology for the fabrication of an electrochromic device using a sol-gel derived V₂O₅ thin film from a Vanadium(V) oxytriethoxide precursor.

Protocol 1: Preparation of Vanadium Oxide Sol-Gel Solution

Materials:

• Vanadium(V) oxytriethoxide (OV(OC₂H₅)₃)

• Anhydrous Ethanol (B145695) (or Isopropyl Alcohol)

• Deionized Water

• Hydrochloric Acid (HCl) or Acetic Acid (as catalyst)

• Magnetic stirrer and hotplate

• Inert atmosphere glovebox or Schlenk line (recommended due to the moisture sensitivity of the precursor)

Procedure:

• Precursor Solution Preparation:

  • In an inert atmosphere, dissolve Vanadium(V) oxytriethoxide in anhydrous ethanol to a final concentration of 0.1-0.5 M. The specific concentration can be varied to control the viscosity of the sol and the resulting film thickness.

  • Stir the solution vigorously for 30-60 minutes until the precursor is completely dissolved.

• Hydrolysis and Condensation:

  • Prepare a separate solution of deionized water and ethanol. The molar ratio of water to the vanadium precursor is a critical parameter and typically ranges from 1:1 to 4:1. A higher water ratio generally leads to faster gelation.

  • Add a small amount of acid catalyst (e.g., a few drops of concentrated HCl) to the water-ethanol solution to control the hydrolysis and condensation rates.

  • Slowly add the water-ethanol-catalyst solution dropwise to the vanadium precursor solution under vigorous stirring.

  • Continue stirring the resulting sol for several hours (2-24 hours) at room temperature to allow for aging. The aging process promotes the formation of the desired polymeric vanadium oxide network.

Protocol 2: V₂O₅ Thin Film Deposition by Spin Coating

Materials:

• Prepared Vanadium Oxide Sol-Gel Solution

• Transparent Conductive Oxide (TCO) coated glass substrates (e.g., ITO or FTO)

• Spin coater

• Oven or furnace

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the TCO-coated glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Optional: Treat the substrates with UV-Ozone or an oxygen plasma for 5-10 minutes to enhance surface wettability.

• Spin Coating:

  • Place a cleaned substrate on the spin coater chuck.

  • Dispense a sufficient amount of the aged vanadium oxide sol-gel solution onto the center of the substrate.

  • Spin the substrate at a speed of 1000-4000 rpm for 30-60 seconds. The spin speed will determine the film thickness.

  • Repeat the spin coating process multiple times to achieve the desired film thickness, with a drying step at 100-150°C for 10 minutes between each layer.

• Annealing:

  • After the final layer is deposited, anneal the film in a furnace in an air or oxygen atmosphere.

  • A typical annealing profile involves heating to 300-500°C for 1-2 hours. The annealing process removes residual organics and promotes the crystallization of the V₂O₅ film.

Protocol 3: Assembly of the Electrochromic Device

Materials:

• V₂O₅-coated TCO substrate (working electrode)

• A counter electrode (e.g., a TCO glass coated with an ion storage material like CeO₂-TiO₂ or another V₂O₅ film)

• Electrolyte (e.g., 1 M LiClO₄ in propylene (B89431) carbonate)

• Sealant (e.g., UV-curable epoxy or thermoplastic polymer film)

• Spacers (e.g., glass beads or polymer film of a defined thickness)

Procedure:

• Device Assembly:

  • Place the V₂O₅-coated working electrode and the counter electrode facing each other.

  • Use spacers to create a small gap (typically 25-100 µm) between the electrodes.

  • Apply the sealant around the perimeter of the electrodes, leaving a small opening for electrolyte injection.

  • Cure the sealant according to the manufacturer's instructions.

• Electrolyte Filling:

  • Inject the liquid electrolyte into the gap between the electrodes through the opening using a syringe.

  • Seal the opening with the sealant.

Visualizations

Experimental Workflow

References

• 1. High switching speed and coloration efficiency of titanium-doped vanadium oxide thin film electrochromic devices - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]

Application of Vanadium(V) Oxytriethoxide in the Synthesis of High-Performance Lithium-Ion Battery Cathodes

Application Note & Protocol

Audience: Researchers, scientists, and materials development professionals in the field of energy storage.

Introduction

Vanadium pentoxide (V₂O₅) is a promising cathode material for lithium-ion batteries due to its high theoretical specific capacity (approximately 294 mAh/g for two-lithium-ion intercalation), abundance, and low cost. The performance of V₂O₅ cathodes is, however, often limited by their low electronic conductivity and slow lithium-ion diffusion kinetics, which can lead to capacity fading during cycling.

The sol-gel synthesis method, utilizing precursors such as Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃), offers a versatile route to produce nanostructured vanadium pentoxide with high surface area and controlled morphology. This approach can lead to the formation of V₂O₅ xerogels or aerogels, which exhibit improved electrochemical performance compared to bulk V₂O₅. The hydrolysis and condensation of Vanadium(V) oxytriethoxide allow for the creation of a three-dimensional network of V₂O₅, which can enhance ion transport and structural stability during charging and discharging. This document provides detailed protocols for the synthesis of V₂O₅ cathodes from Vanadium(V) oxytriethoxide and their subsequent electrochemical characterization.

Experimental Protocols

Synthesis of V₂O₅ Xerogel from Vanadium(V) Oxytriethoxide

This protocol details the sol-gel synthesis of a V₂O₅ xerogel, a common approach for preparing cathode materials from alkoxide precursors.

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Ethanol (absolute)

• Deionized water

• Hydrochloric acid (HCl, as catalyst)

Procedure:

• In a nitrogen-filled glovebox, prepare a solution of Vanadium(V) oxytriethoxide in absolute ethanol. A typical molar ratio is 1:10 (alkoxide to ethanol).

• In a separate flask, prepare a solution of deionized water and ethanol. Add a catalytic amount of HCl to the water/ethanol mixture to control the hydrolysis rate.

• Slowly add the water/ethanol/HCl solution to the Vanadium(V) oxytriethoxide solution while stirring vigorously. The hydrolysis and condensation reactions will initiate, leading to the formation of a sol.

• Continue stirring the mixture at room temperature for 24 hours to allow for the completion of the gelation process. The solution will become more viscous and eventually form a wet gel.

• Age the wet gel for 48 hours at 60°C in a sealed container to strengthen the gel network.

• Dry the aged gel at 80°C under vacuum for 12 hours to remove the solvent, resulting in a V₂O₅ xerogel.

• For crystalline V₂O₅, the xerogel can be calcined in air at a temperature between 300°C and 500°C for 2-4 hours. The calcination temperature will influence the crystallinity and particle size of the final material.

Fabrication of a V₂O₅ Cathode

This protocol describes the preparation of a coin cell cathode for electrochemical testing.

Materials:

• Synthesized V₂O₅ powder

• Carbon black (e.g., Super P)

• Polyvinylidene fluoride (B91410) (PVDF) binder

• N-Methyl-2-pyrrolidone (NMP) solvent

• Aluminum foil (current collector)

Procedure:

• Mix the synthesized V₂O₅ powder, carbon black, and PVDF binder in a weight ratio of 80:10:10.

• Add a small amount of NMP solvent to the mixture and grind in a mortar and pestle to form a homogeneous slurry.

• Cast the slurry onto a piece of aluminum foil using a doctor blade to ensure a uniform thickness.

• Dry the coated foil in a vacuum oven at 120°C for 12 hours to remove the NMP solvent.

• Punch out circular electrodes of a desired diameter (e.g., 12 mm) from the dried foil.

• Press the electrodes under a pressure of approximately 10 MPa to ensure good contact between the active material and the current collector.

Electrochemical Characterization

This protocol outlines the assembly of a coin cell and the subsequent electrochemical testing.

Materials:

• V₂O₅ cathode

• Lithium metal foil (anode and reference electrode)

• Celgard separator

• Electrolyte (e.g., 1 M LiPF₆ in a 1:1 v/v mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC))

• Coin cell components (casings, spacers, springs)

Procedure:

• Assemble a 2032-type coin cell in an argon-filled glovebox.

• Place the V₂O₅ cathode at the bottom of the cell case, followed by the separator.

• Add a few drops of electrolyte to wet the separator and cathode.

• Place the lithium metal foil on top of the separator, followed by a spacer and a spring.

• Seal the coin cell using a crimping machine.

• Let the cell rest for several hours to ensure complete wetting of the electrodes and separator with the electrolyte.

• Perform electrochemical tests using a battery cycler.

  • Galvanostatic Cycling: Cycle the cell at various C-rates (e.g., C/10, C/5, 1C, 5C, 10C) within a voltage window of 2.0 V to 4.0 V vs. Li/Li⁺. A C-rate of 1C corresponds to a full charge or discharge in one hour.

  • Cyclic Voltammetry (CV): Scan the potential between 2.0 V and 4.0 V at a slow scan rate (e.g., 0.1 mV/s) to identify the redox peaks corresponding to lithium intercalation and deintercalation.

Data Presentation

The electrochemical performance of V₂O₅ cathodes synthesized from Vanadium(V) oxytriethoxide can be summarized in the following table. The data presented is a representative compilation from various studies on sol-gel synthesized V₂O₅ and may vary depending on the specific synthesis conditions and cell assembly.

Parameter	C-Rate	Value	Citations
Initial Discharge Capacity	C/10	~280-350 mAh/g	[1]
1C	~150-200 mAh/g
Reversible Capacity (after 50 cycles)	C/10	~200-250 mAh/g	[2]
1C	~120-160 mAh/g
Coulombic Efficiency (after initial cycles)	C/10	>98%
Capacity Retention (after 100 cycles)	1C	~70-85%
Rate Capability	5C	~100-140 mAh/g	[3]
10C	~80-120 mAh/g	[3]

Visualization of Experimental Workflow

The following diagram illustrates the overall workflow from the precursor to the final electrochemical characterization.

Caption: Workflow for V₂O₅ cathode synthesis and testing.

Logical Relationships in Sol-Gel Synthesis

The sol-gel process involves a series of interconnected chemical reactions that determine the final properties of the V₂O₅ material.

Caption: Key steps in the sol-gel synthesis of V₂O₅.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Synthesis, structural and electrochemical properties of V4O9 cathode for lithium batteries [frontiersin.org]
• 3. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Vanadium(V) Oxytriethoxide for Gas Sensing Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium pentoxide (V₂O₅) is a versatile transition metal oxide that has garnered significant interest for its application in gas sensing due to its unique electronic and catalytic properties.[1] The performance of V₂O₅-based gas sensors is highly dependent on the material's morphology, crystal structure, and surface area, which are in turn influenced by the synthesis method and the precursor used.[2] Vanadium(V) oxytriethoxide (VO(OCH₂CH₃)₃) is an effective liquid precursor for the synthesis of vanadium oxide nanostructures, offering advantages in solution-based processing methods like sol-gel and hydrothermal synthesis. This document provides detailed application notes and protocols for utilizing Vanadium(V) oxytriethoxide as a precursor for fabricating advanced gas sensing materials.

Data Presentation

The following tables summarize the performance of vanadium oxide-based gas sensors synthesized from various precursors and methods, providing a benchmark for materials derived from Vanadium(V) oxytriethoxide.

Table 1: Performance of V₂O₅-based Gas Sensors for Nitrogen Dioxide (NO₂) Detection

Precursor/Synthesis Method	Morphology	Operating Temperature (°C)	Response to 100 ppm NO₂	Response Time	Recovery Time	Reference
VCl₃ / Spray Pyrolysis	Nanorods	200	24.2%	13 s	140 s	[3]
Vanadium Target / RF Sputtering	Thin Film	200	~41%	20 s	150 s	[4]
VO(OC₃H₇)₃ / CVD	Thin Film	375	Selective Response	Not Reported	Not Reported	[2]

Table 2: Performance of V₂O₅-based Gas Sensors for Other Gases

Precursor/Synthesis Method	Target Gas	Morphology	Operating Temperature (°C)	Concentration	Response	Reference
Hydrothermal Synthesis	Ethanol (B145695)	Flower-like Nanostructures	175	20 ppm	~50%	[5]
Hydrothermal Synthesis	Xylene	Hierarchical Nanostructures	300	500 ppm	3.03 (Ra/Rg)	[1]
VO(OPr)₃ / Dip-coating	CO₂	Nanorods	Room Temperature	1 mbar	Sensitivity increases with bias	[6]
Hydrothermal Synthesis	H₂S	Nanowires decorated with CuO	220	23 ppm	31.86	[3]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of V₂O₅ Nanostructures

This protocol describes the synthesis of vanadium pentoxide nanostructures using Vanadium(V) oxytriethoxide as a precursor via a sol-gel method.

Materials:

• Vanadium(V) oxytriethoxide (VO(OCH₂CH₃)₃)

• Ethanol (absolute)

• Deionized water

• Nitric acid (HNO₃, optional, as a catalyst)

Procedure:

• Precursor Solution Preparation: In a nitrogen-filled glovebox, prepare a 0.1 M solution of Vanadium(V) oxytriethoxide in absolute ethanol. Stir the solution for 30 minutes to ensure homogeneity.

• Hydrolysis: Slowly add a mixture of ethanol and deionized water (1:1 volume ratio) to the precursor solution under vigorous stirring. The molar ratio of water to the vanadium precursor should be controlled (e.g., 2:1 to 4:1) to influence the resulting morphology. A small amount of nitric acid can be added to catalyze the hydrolysis and polycondensation reactions.

• Gelation: Continue stirring the solution at room temperature. A gel will form over a period of several hours to a day, indicated by a significant increase in viscosity.

• Aging: Age the gel at room temperature for 24-48 hours in a sealed container to allow for the completion of the polycondensation reactions.

• Drying: Dry the aged gel in an oven at 80-100 °C for 12 hours to remove the solvent, resulting in a xerogel.

• Calcination: Calcine the dried xerogel in a furnace in the presence of air. Ramp the temperature to 400-500 °C at a rate of 2-5 °C/min and hold for 2-4 hours to obtain crystalline V₂O₅.

Protocol 2: Hydrothermal Synthesis of V₂O₅ Nanostructures

This protocol details the hydrothermal synthesis of V₂O₅ nanostructures, which can yield various morphologies like nanorods and flower-like structures.[5]

Materials:

• Vanadium(V) oxytriethoxide (VO(OCH₂CH₃)₃)

• Ethanol

• Deionized water

• Structure-directing agent (e.g., oleylamine, optional)

Procedure:

• Precursor Solution: Prepare a solution of Vanadium(V) oxytriethoxide in ethanol.

• Mixing: In a separate beaker, prepare an aqueous solution, optionally containing a structure-directing agent. Add the vanadium precursor solution dropwise to the aqueous solution under constant stirring.

• Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to 150-180 °C for 2-24 hours.[5] The reaction time can be varied to control the morphology of the final product.[1]

• Cooling and Washing: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the precipitate by centrifugation or filtration, and wash it several times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the washed product in an oven at 60-80 °C for 12 hours.

• Annealing: Anneal the dried powder at 450 °C in air for 2 hours to improve crystallinity.[5]

Protocol 3: Fabrication of a Chemiresistive Gas Sensor

This protocol outlines the fabrication of a simple chemiresistive gas sensor using the synthesized V₂O₅ nanostructures.

Materials:

• Synthesized V₂O₅ powder

• Organic binder (e.g., ethyl cellulose) in a suitable solvent (e.g., terpineol)

• Alumina (B75360) substrate with interdigitated electrodes (e.g., Au or Pt)

Procedure:

• Paste Formulation: Prepare a paste by mixing the synthesized V₂O₅ powder with the organic binder solution. The consistency of the paste should be suitable for screen printing or drop coating.

• Deposition: Deposit the V₂O₅ paste onto the interdigitated electrodes of the alumina substrate using a suitable technique like drop coating or screen printing.

• Drying: Dry the coated substrate at 100-150 °C for 30 minutes to evaporate the solvent.

• Sintering: Sinter the sensor in a furnace at 400-500 °C for 1-2 hours to remove the organic binder and to ensure good adhesion of the V₂O₅ film to the substrate and electrodes.

• Contact Wiring: Attach platinum or gold wires to the contact pads of the electrodes using silver paste, followed by curing at an appropriate temperature.

Visualizations

Caption: Experimental workflow for V₂O₅ gas sensor fabrication.

Caption: Gas sensing mechanism of n-type V₂O₅ for an oxidizing gas.

References

• 1. researchgate.net [researchgate.net]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rroij.com [rroij.com]

Controlled Hydrolysis of Vanadium(V) Oxytriethoxide for Tailored Nanostructures: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of tailored vanadium oxide (V₂O₅) nanostructures through the controlled hydrolysis of Vanadium(V) oxytriethoxide (VO(OEt)₃). The sol-gel method described herein offers a versatile and reproducible approach to fabricating nanomaterials with tunable morphologies and properties, which are of significant interest for applications in catalysis, sensing, and particularly in the biomedical field, including drug delivery and cancer therapy.

Introduction to Biomedical Applications

Vanadium oxide nanoparticles have demonstrated considerable potential in nanomedicine. Their cytotoxic effects on cancer cells, mediated through the generation of reactive oxygen species (ROS) and subsequent induction of apoptosis, make them promising candidates for novel cancer therapies.[1][2][3][4] The ability to tailor the size, shape, and surface properties of these nanoparticles is crucial for optimizing their therapeutic efficacy and biocompatibility. For instance, specific nanostructures can be engineered for enhanced cellular uptake and targeted drug delivery. This document outlines the protocols to achieve such tailored nanostructures and discusses the underlying mechanisms of their biological activity.

Experimental Protocols

The following protocols are detailed methodologies for the synthesis of vanadium oxide nanostructures via the sol-gel method, adapted from procedures for similar vanadium alkoxide precursors.[5]

Protocol 1: Synthesis of V₂O₅ Nanoparticles

This protocol describes a general procedure for synthesizing V₂O₅ nanoparticles. The size and morphology can be tuned by varying the reaction parameters as detailed in the subsequent tables.

Materials:

• Vanadium(V) oxytriethoxide (VO(OEt)₃)

• Ethanol (B145695) (absolute)

• Deionized water

• Nitric acid (optional, as a catalyst)

Procedure:

• Precursor Solution Preparation: In a clean, dry flask, dissolve a specific amount of Vanadium(V) oxytriethoxide in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon) to form a clear solution.

• Hydrolysis: Prepare a solution of deionized water in ethanol. The molar ratio of water to the vanadium precursor is a critical parameter for controlling the nanoparticle size.[6] This solution can also contain a catalytic amount of nitric acid to control the pH.

• Sol Formation: Add the water-ethanol solution dropwise to the vigorously stirred vanadium precursor solution. The solution will gradually turn into a sol.

• Gelation: Allow the sol to age at room temperature until a gel is formed. The aging time can vary from hours to days depending on the specific reaction conditions.

• Drying: Dry the gel in an oven at a temperature between 80°C and 100°C to obtain a xerogel.

• Calcination: Calcine the xerogel in a furnace at a specific temperature (e.g., 400-600°C) for several hours to obtain crystalline V₂O₅ nanoparticles. The calcination temperature influences the crystal phase and particle size.

Data Presentation: Tailoring Nanostructure Properties

The following tables summarize the influence of key synthesis parameters on the resulting vanadium oxide nanostructure characteristics. This data is compiled from studies on vanadium alkoxide precursors and provides a guideline for achieving desired nanoparticle properties.

Precursor Concentration (in Ethanol)	H₂O:VO(OEt)₃ Molar Ratio	Solvent	Calcination Temperature (°C)	Resulting Nanostructure	Average Particle Size (nm)	Reference
0.1 M	2:1	Ethanol	400	Nanoparticles	~34
0.1 M	2:1	Ethanol	500	Nanoparticles	~38
0.1 M	2:1	Ethanol	600	Nanoparticles	~40
0.2 M	4:1	Ethanol	450	Nanorods	20-50 (diameter)	Adapted from[7]
0.05 M	8:1	Isopropanol	500	Nanosheets	10-20 (thickness)	Adapted from[5]

Parameter	Effect on Nanostructure
H₂O:Precursor Ratio	A lower ratio generally leads to smaller nanoparticles due to slower hydrolysis and condensation rates. A higher ratio can lead to larger, more agglomerated particles.
Solvent	The choice of alcohol can influence the polarity of the reaction medium, affecting hydrolysis and condensation rates, and thus the final particle morphology.
pH (Catalyst)	An acidic catalyst can accelerate hydrolysis, leading to a more uniform nucleation and smaller particle sizes.
Calcination Temperature	Higher temperatures generally lead to an increase in particle size and crystallinity. Different crystal phases can also be obtained at different temperatures.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the sol-gel synthesis of vanadium oxide nanostructures.

A schematic of the sol-gel synthesis workflow.

Mechanism of V₂O₅ Nanoparticle-Induced Cytotoxicity

The following diagram illustrates the proposed signaling pathway for V₂O₅ nanoparticle-induced apoptosis in cancer cells.

V₂O₅ nanoparticle-induced apoptotic pathway.

References

• 1. Synthesis, characterization of vanadium oxide nanostructures and their cytotoxic activities in human cell lines - Journal of King Saud University - Science [jksus.org]
• 2. Vanadium pentoxide nanoparticle mediated perturbations in cellular redox balance and the paradigm of autophagy to apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Vanadium Oxide: Phase Diagrams, Structures, Synthesis, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing premature gelation of Vanadium(V) oxytriethoxide solutions

Technical Support Center: Vanadium(V) Oxytriethoxide Solutions

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting and preventing the premature gelation of Vanadium(V) oxytriethoxide solutions.

Troubleshooting Guide

Q1: My Vanadium(V) oxytriethoxide solution gelled instantly upon preparation. What is the primary cause?

A: Instantaneous gelation is almost always caused by an uncontrolled reaction with water. Vanadium(V) oxytriethoxide is extremely sensitive to moisture. The rapid, uncontrolled hydrolysis and subsequent condensation reactions lead to the immediate formation of a three-dimensional vanadium oxide network, or gel.[1][2] Common sources of water contamination include:

• Atmospheric humidity.

• Using solvents that are not anhydrous.

• Glassware that has not been thoroughly dried.

• Introducing other reagents that contain trace amounts of water.

Q2: How can I avoid premature gelation during the initial setup and handling?

A: The key is to maintain strict anhydrous (water-free) conditions throughout the experiment.

• Inert Atmosphere: Handle the liquid Vanadium(V) oxytriethoxide and prepare solutions under a dry, inert atmosphere, such as in a glovebox or using a Schlenk line with nitrogen or argon gas.[3]

• Dry Solvents: Use high-purity, anhydrous solvents. The parent alcohol (ethanol, in this case) is often the best choice to prevent transesterification reactions.[4] Solvents should be freshly distilled or obtained from a sealed bottle.

• Dry Glassware: Ensure all glassware is oven-dried at a high temperature (e.g., >120°C) for several hours and cooled in a desiccator or under an inert gas stream immediately before use.

• Safe Handling: Always use dry, clean syringes or cannulas for transferring the alkoxide. Avoid opening the precursor bottle in open air.[5]

Q3: My solution is stable at first but begins to gel after a few minutes or hours. How can I increase its long-term stability?

A: If initial gelation is avoided but the solution is still unstable, the reaction kinetics need to be controlled more precisely.

• Control the Hydrolysis Ratio: The molar ratio of water to the vanadium precursor (h = [H₂O]/[V]) is a critical parameter.[1] Add water slowly and in a controlled manner, typically diluted in the parent solvent, to prevent rapid polymerization.

• Lower the Temperature: Conducting the synthesis at reduced temperatures (e.g., in an ice bath) will slow down the rates of both hydrolysis and condensation, providing a larger window for processing.[6]

• Use a Chemical Stabilizer: Introduce a chelating agent, such as acetylacetone (B45752) (acac), to the solution before adding water. Acetylacetone reacts with the vanadium precursor, replacing one or more ethoxide groups. This reduces the number of sites available for hydrolysis, thereby decreasing the precursor's reactivity and significantly extending the solution's stability.

Q4: What is the effect of pH on the gelation process?

A: The pH, controlled by adding an acid or base catalyst, directs the condensation pathway and influences the structure of the resulting gel.[2][7]

• Acid Catalysis (Low pH): Tends to promote the formation of linear, chain-like polymers. This can result in a more extended period where the solution remains a stable sol before reaching the gel point.[7]

• Base Catalysis (High pH): Typically leads to the formation of highly branched, dense clusters. This can result in a shorter gelation time and the formation of a more particulate gel.[2][7]

Summary of Factors Influencing Gelation

The following table summarizes key experimental parameters and their impact on the stability of Vanadium(V) oxytriethoxide solutions.

Parameter	Condition	Effect on Gelation Time	Notes and References
Water Ratio (h = [H₂O]/[V])	High (e.g., h > 4)	Very Short (seconds to minutes)	A large excess of water causes rapid and complete hydrolysis, leading to fast gelation.[1]
Low (e.g., h < 2)	Longer	Controlled hydrolysis allows for the formation of stable oligomeric species and a longer-lasting sol.[4]
Temperature	High (> 40°C)	Shorter	Accelerates the kinetics of hydrolysis and condensation reactions.[8]
Low (0 - 5°C)	Significantly Longer	Slows reaction rates, providing better control over the process.[6]
pH / Catalyst	Acidic (e.g., pH < 4)	Varies; promotes linear chains	Can be used to create stable sols with lower cross-linking density.[7]
Basic (e.g., pH > 7)	Varies; promotes branched clusters	Often leads to faster formation of dense, particulate gels.[2][7]
Stabilizer (e.g., Acetylacetone)	Molar Ratio acac:V ≥ 1	Significantly Longer	The chelating agent blocks reactive sites, sterically hindering hydrolysis and condensation.
Precursor Concentration	High	Shorter	Higher concentration increases the probability of intermolecular condensation reactions.[8]

Experimental Protocols

Protocol 1: Standard Preparation of a Controlled Vanadium Sol

This protocol describes a general method for preparing a vanadium oxide sol with controlled hydrolysis.

• Preparation: Oven-dry all necessary glassware (e.g., round-bottom flask, dropping funnel, magnetic stir bar) and cool under a stream of dry nitrogen or argon.

• Solvent and Precursor: Transfer the required volume of anhydrous ethanol (B145695) into the reaction flask via a dry syringe. Place the flask in an ice bath and begin stirring.

• Precursor Addition: Slowly add the Vanadium(V) oxytriethoxide dropwise to the cold, stirring solvent.

• Hydrolysis Solution: In a separate, dry flask, prepare the hydrolysis solution by diluting the calculated amount of deionized water in anhydrous ethanol. The molar ratio of water to vanadium (h) should typically be between 0.5 and 2 for stable sols.

• Controlled Hydrolysis: Add the hydrolysis solution to the vanadium precursor solution very slowly (dropwise) using the dropping funnel while maintaining vigorous stirring and a low temperature.

• Aging: After the addition is complete, allow the solution to stir at a low temperature for a designated period (e.g., 1 hour) and then slowly warm to room temperature. The resulting clear, orange, or red solution is the vanadium sol.[4]

Protocol 2: Stabilization with Acetylacetone (acac)

This protocol incorporates a chelating agent to enhance solution stability.

• Preparation: Follow step 1 from Protocol 1 to ensure all equipment is anhydrous.

• Solvent and Precursor: Add anhydrous ethanol to the reaction flask, place it in an ice bath, and begin stirring. Slowly add the Vanadium(V) oxytriethoxide to the solvent.

• Stabilization: Calculate the required amount of acetylacetone (acac), typically at a 1:1 or 2:1 molar ratio to the vanadium precursor. Add the acetylacetone dropwise to the cold vanadium solution. A color change is often observed as the chelation reaction occurs. Allow the mixture to stir for 30-60 minutes to ensure complete reaction.

• Hydrolysis: Proceed with steps 4, 5, and 6 from Protocol 1 to perform the controlled hydrolysis. The resulting sol will be significantly more stable against gelation compared to an unstabilized solution.

Visualized Workflows and Pathways

Caption: The chemical pathway leading to gelation of Vanadium(V) oxytriethoxide.

Caption: Experimental workflow for preparing a stable vanadium precursor solution.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent to use for Vanadium(V) oxytriethoxide?

A: The most common and often recommended solvent is anhydrous ethanol, which is the parent alcohol of the ethoxide groups.[4] This minimizes the risk of transesterification, a reaction where the ethoxide ligands on the vanadium center are exchanged with the solvent's alkoxy groups, which would alter the precursor's reactivity. Other dry, aprotic solvents can be used, but their compatibility and the solubility of the resulting species should be verified for your specific application.

Q2: How should I properly store Vanadium(V) oxytriethoxide?

A: It should be stored in a tightly sealed container to prevent any contact with moisture and air.[9] The container should be flushed with an inert gas like argon or nitrogen before sealing. Store it in a cool, dry, and well-ventilated place away from heat sources and ignition.[3]

Q3: Is it possible to reverse the gelation process once it has occurred?

A: Generally, no. The gelation process involves the formation of strong, covalent vanadium-oxygen-vanadium (V-O-V) bonds through condensation reactions.[10][11] These bonds are thermodynamically stable, and breaking them apart to regenerate the soluble alkoxide precursor is not feasible under typical laboratory conditions. The process is considered irreversible.

Q4: Why is preventing premature gelation so critical for drug development applications?

A: In drug development and materials science, the goal is to create materials with highly consistent and reproducible properties.[12][13] Premature or uncontrolled gelation leads to batch-to-batch variability in particle size, porosity, and morphology of the final vanadium-based material (e.g., nanoparticles, coatings). For applications like controlled-release drug delivery systems or bioactive coatings, such inconsistencies can drastically alter the material's performance, efficacy, and safety profile. A stable precursor solution is the foundation for achieving precise control over the final product.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. US8318128B2 - Method of preparing vanadium oxide nanoparticles - Google Patents [patents.google.com]
• 3. uwaterloo.ca [uwaterloo.ca]
• 4. Synthesis and Characterization of Vanadium Oxide Gels from Alkoxy-Vanadate Precursors | MRS Online Proceedings Library (OPL) | Cambridge Core [cambridge.org]
• 5. fishersci.com [fishersci.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. nadetech.wordpress.com [nadetech.wordpress.com]
• 8. azonano.com [azonano.com]
• 9. prochemonline.com [prochemonline.com]
• 10. youtube.com [youtube.com]
• 11. Condensation reactions and formation of amides, esters, and nitriles under hydrothermal conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Why Antidiabetic Vanadium Complexes are Not in the Pipeline of “Big Pharma” Drug Research? A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Potential use of vanadium compounds in therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlling film morphology and cracking in Vanadium(V) oxytriethoxide deposition

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Vanadium(V) oxytriethoxide (VOTE) for thin film deposition. The following sections address common issues related to film morphology and cracking during the sol-gel process.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of cracking in sol-gel derived vanadium oxide films?

A1: The primary cause of cracking is stress accumulation within the film that exceeds its mechanical strength. This stress originates from several sources, including:

• Shrinkage during drying: As the solvent evaporates from the gel network, capillary forces cause the network to contract. If this contraction is constrained by the substrate, significant tensile stress develops.

• Thermal mismatch: A difference in the coefficient of thermal expansion (CTE) between the vanadium oxide film and the substrate material can lead to stress during the annealing and cooling phases.

• Condensation and structural rearrangement: Chemical reactions and structural changes during drying and annealing also contribute to internal stress.

Q2: How does the concentration of the Vanadium(V) oxytriethoxide (VOTE) precursor affect film quality?

A2: The precursor concentration directly influences the viscosity and gelation kinetics of the sol, which in turn affects the final film thickness and morphology. Higher concentrations generally lead to thicker films per coating cycle. However, films exceeding a certain critical thickness are more prone to cracking due to increased stress. It is crucial to optimize the concentration to balance film thickness with crack prevention.

Q3: What is the role of humidity in the deposition process?

A3: Ambient humidity plays a critical role in the hydrolysis and condensation reactions of the VOTE precursor. High humidity can accelerate these reactions, potentially leading to a less uniform gel network and increased stress. Conversely, a controlled, moderately humid environment can sometimes promote more uniform drying and stress relaxation, reducing the likelihood of cracking. The optimal humidity level is often specific to the experimental setup and desired film properties.

Q4: Can the choice of substrate influence film cracking?

A4: Yes, the substrate has a significant impact on film morphology and adhesion. Factors to consider include:

• Surface energy: The substrate's surface energy affects the wetting of the sol. Poor wetting can lead to film defects and dewetting.

• Thermal expansion coefficient (CTE): A large mismatch between the CTE of the film and the substrate will induce stress upon heating and cooling, often resulting in cracking or delamination.

• Surface roughness: A smoother substrate surface generally promotes more uniform film formation.

Q5: Are there any additives that can help prevent cracking?

A5: Yes, various organic additives can be incorporated into the sol to improve film quality. These additives, often referred to as "drying control chemical additives" (DCCAs), can help to:

• Increase the flexibility of the gel network: Polymers like polyethylene (B3416737) glycol (PEG) can make the gel more compliant and better able to withstand shrinkage stresses.

• Modify solvent evaporation: Solvents with higher boiling points can slow down the drying process, allowing more time for stress relaxation.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the deposition of vanadium oxide films using VOTE.

Problem	Observation	Potential Cause(s)	Suggested Solution(s)
Cracking	Large, random cracks across the film surface.	1. Film thickness exceeds the critical limit. 2. Rapid solvent evaporation. 3. High stress from thermal mismatch with the substrate.	1. Decrease the VOTE concentration in the sol. 2. Apply multiple thinner coats with intermediate drying/annealing steps. 3. Slow down the drying process by increasing ambient humidity or using a solvent with a higher boiling point. 4. Reduce the heating and cooling rates during annealing. 5. Choose a substrate with a closer CTE to vanadium oxide.
Peeling/Delamination	The film lifts off from the substrate.	1. Poor adhesion to the substrate. 2. Excessive film stress. 3. Substrate surface contamination.	1. Ensure rigorous substrate cleaning prior to deposition. 2. Consider using an adhesion promoter or a different substrate. 3. Follow the solutions for cracking to reduce overall film stress.
Hazy or Opaque Film	The film is not transparent as expected.	1. Surface roughness. 2. Incomplete removal of organic residues. 3. Uncontrolled crystallization or phase separation.	1. Optimize spin coating or dip coating parameters for a smoother finish. 2. Increase the annealing temperature or duration to ensure complete combustion of organics. 3. Ensure a homogenous sol and control the annealing atmosphere.
Inhomogeneous Film	Film thickness is not uniform across the substrate.	1. Uneven spreading of the sol. 2. Inconsistent withdrawal speed in dip-coating. 3. Non-level substrate during spin-coating.	1. Adjust sol viscosity. 2. Ensure a smooth and consistent withdrawal rate. 3. Level the spin-coater chuck.

Data Presentation: Key Deposition Parameters

The following tables summarize key experimental parameters and their typical ranges for controlling film morphology. Note that optimal values are highly dependent on the specific experimental setup and desired film characteristics.

Table 1: VOTE Sol Preparation Parameters

Parameter	Typical Range	Effect on Film
VOTE Concentration	0.1 - 0.5 M in alcohol	Higher concentration increases film thickness but also the risk of cracking.
Solvent	Ethanol (B145695), Isopropanol	Choice of solvent affects sol stability, viscosity, and evaporation rate.
Water-to-Alkoxide Ratio (R)	1 - 4	Controls the rate of hydrolysis and condensation. Higher R can lead to faster gelation.
Catalyst (e.g., Acetic Acid)	pH 2-4	Affects the kinetics of the sol-gel reactions.

Table 2: Deposition and Post-Processing Parameters

Parameter	Typical Range	Effect on Film
Deposition Method	Spin-coating, Dip-coating	Spin speed and withdrawal speed control film thickness.
Drying Temperature	25 - 100°C	Slow, controlled drying is crucial to prevent cracking.
Annealing Temperature	300 - 550°C	Affects crystallinity, phase, and removal of organic residues.
Annealing Atmosphere	Air, N₂, Ar	The atmosphere influences the final oxidation state of the vanadium.
Heating/Cooling Rate	1 - 5°C/min	Slower rates minimize thermal shock and stress.

Experimental Protocols

Protocol 1: Preparation of Vanadium(V) Oxytriethoxide Sol

This protocol describes a general procedure for preparing a VOTE-based sol for thin film deposition.

• Precursor Solution: In a clean, dry flask, dissolve Vanadium(V) oxytriethoxide in a suitable alcohol solvent (e.g., anhydrous ethanol or isopropanol) to achieve the desired molar concentration (e.g., 0.2 M). Stir the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrolysis: Separately, prepare a solution of deionized water and the same alcohol solvent. The amount of water should be calculated to achieve the desired water-to-alkoxide molar ratio (R).

• Mixing: Slowly add the water/alcohol solution to the VOTE solution dropwise while stirring vigorously.

• Aging: Allow the resulting sol to age for a specified period (e.g., 1-24 hours) at room temperature. The aging process allows for the completion of hydrolysis and condensation reactions, leading to a more stable sol.

Protocol 2: Thin Film Deposition and Annealing

This protocol outlines the steps for depositing and heat-treating the vanadium oxide film.

• Substrate Preparation: Thoroughly clean the substrate (e.g., silicon wafer, glass slide, or quartz) by sonicating in a sequence of solvents such as acetone, isopropanol, and deionized water, followed by drying with a stream of nitrogen.

• Deposition:

  • Spin-coating: Dispense the aged sol onto the substrate and spin at a set speed (e.g., 2000-4000 rpm) for a specific duration (e.g., 30-60 seconds).

  • Dip-coating: Immerse the substrate into the sol and withdraw it at a constant, controlled speed.

• Drying: Dry the coated substrate at a low temperature (e.g., 80-100°C) for a sufficient time to remove the solvent. This step should be performed slowly to minimize stress.

• Annealing: Transfer the dried film to a furnace and anneal at the desired temperature (e.g., 450°C) in a controlled atmosphere. Use a slow heating and cooling ramp (e.g., 2°C/min) to prevent thermal shock. For thicker films, a multi-coating approach with intermediate drying and annealing steps is recommended.

Visualizations

Improving adhesion of vanadium oxide films from Vanadium(V) oxytriethoxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with vanadium oxide films synthesized from Vanadium(V) oxytriethoxide. The focus is on improving film adhesion and resolving common experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My vanadium oxide film is cracking after deposition and drying. What are the common causes and solutions?

A1: Film cracking is typically a result of stress accumulation during solvent evaporation and film formation. High stress can be caused by several factors:

• Excessive Film Thickness: Thicker films generate more stress as the solvent evaporates.

  • Solution: Reduce the precursor concentration in the sol or decrease the number of deposited layers. Apply multiple thin layers with intermediate drying steps rather than one thick layer.

• Rapid Solvent Evaporation: Fast drying rates do not allow for sufficient relaxation of internal stresses.

  • Solution: Dry the films in a controlled environment (e.g., a covered petri dish) to slow down the evaporation rate. Avoid high temperatures or strong air currents during the initial drying phase.

• Inappropriate Annealing Profile: Rapid heating or cooling during the annealing process can induce thermal stress, leading to cracks.

  • Solution: Use a slower ramp rate for both heating and cooling during the annealing process (e.g., 1-5 °C/min). Introduce intermediate holding steps at temperatures just above the boiling point of the solvent to ensure all solvent is removed before high-temperature crystallization.

Q2: The film is peeling or delaminating from the substrate. How can I improve adhesion?

A2: Delamination indicates poor adhesion between the film and the substrate surface. This is one of the most common failure modes and can often be traced back to three primary areas:

• Inadequate Substrate Cleaning: The number one cause of delamination is a contaminated surface. Organic residues, dust, or moisture prevent the film from forming a strong bond with the substrate.

  • Solution: Implement a rigorous, multi-step cleaning protocol. A standard procedure is detailed in the "Experimental Protocols" section below. Surface activation with oxygen plasma or UV-ozone treatment can also improve wetting and adhesion.[1]

• Chemical Incompatibility: The surface chemistry of the substrate may not be conducive to bonding with the vanadium oxide film.

  • Solution: Consider depositing a thin adhesion-promoting layer, such as a layer of titanium, before depositing the vanadium oxide film. For some substrates, surface functionalization to create hydroxyl groups can improve bonding.

• High Internal Stress: The same factors that cause cracking can also lead to delamination if the stress exceeds the adhesive forces.

  • Solution: Follow the recommendations for preventing cracking, such as reducing film thickness and optimizing the drying and annealing processes.

Q3: The sol-gel solution becomes cloudy or precipitates too quickly after adding water. What is happening?

A3: This is due to an uncontrolled and overly rapid hydrolysis and condensation of the Vanadium(V) oxytriethoxide precursor. Vanadium alkoxides are highly reactive with water.

• Solution 1: Control Water Addition: Add water slowly and controllably, potentially as a mixture with the solvent (e.g., ethanol), while vigorously stirring the solution. The water-to-alkoxide molar ratio is a critical parameter to control.

• Solution 2: Use a Chelating Agent: Modify the precursor with a chelating agent like acetylacetone (B45752) (AcAc) before adding water.[2][3][4] The chelating agent reacts with the metal alkoxide, forming a more stable complex that is less reactive towards water. This slows down the hydrolysis and condensation rates, leading to a more stable sol and more uniform films.[2]

Q4: My film has a hazy or rough appearance ("orange peel" effect). How can I achieve a smooth, uniform film?

A4: A rough surface can be caused by several factors during the sol-gel and coating process:

• High Sol Viscosity: If the sol is too viscous or has aged for too long, it may not level properly on the substrate surface.

  • Solution: Optimize the sol concentration and aging time. Ensure the viscosity is appropriate for your deposition method (e.g., spin coating, dip coating).

• Inappropriate Spin Coating Parameters: Incorrect spin speed or acceleration can lead to uneven film thickness.

  • Solution: Adjust the spin speed and duration. A higher final spin speed generally results in a thinner, more uniform film.

• Particulates in the Sol: Dust or precipitated particles in the sol will be incorporated into the film, causing roughness.

  • Solution: Filter the sol-gel solution through a syringe filter (e.g., 0.2 µm PTFE) immediately before deposition. Work in a clean environment to avoid dust contamination.

Data Presentation

The following table summarizes the expected effect of various experimental parameters on the adhesion of vanadium oxide films, based on qualitative descriptions from literature. Adhesion is classified according to the ASTM D3359 standard test method.

Parameter	Condition 1	Adhesion (ASTM D3359)	Condition 2	Adhesion (ASTM D3359)	Reference
Substrate Cleaning	Acetone (B3395972)/IPA Rinse Only	3B - 4B	Acetone/IPA Rinse + O₂ Plasma	5B (Excellent)	General Knowledge
Annealing Temperature	As-deposited (dried at 150°C)	4B - 5B	Annealed at 400°C	5B (Excellent)	[5][6][7]
Film Thickness	> 500 nm	1B - 2B (Poor)	< 200 nm	4B - 5B (Good to Excellent)	General Knowledge
Precursor Modification	No Chelating Agent	3B - 4B	With Acetylacetone	5B (Excellent)	[2][4]
Substrate Type	Polyethylene (PE)	0B - 1B (Very Poor)	Indium Tin Oxide (ITO)	5B (Excellent)	[1][5]

Note: ASTM D3359 classifications range from 5B (no peeling) to 0B (>65% peeling). This table is representative and actual results will depend on specific experimental details.

Experimental Protocols

Protocol 1: Standard Substrate Cleaning Procedure

• Initial Wash: Rinse the substrates with deionized (DI) water to remove loose particles.

• Degreasing: Submerge the substrates in a beaker containing acetone and sonicate for 15 minutes.

• Organic Removal: Decant the acetone and replace it with isopropanol (B130326) (IPA). Sonicate for another 15 minutes.

• DI Water Rinse: Thoroughly rinse the substrates with DI water.

• Drying: Dry the substrates using a stream of high-purity nitrogen gas.

• Surface Activation (Optional but Recommended): For improved wetting and adhesion, treat the cleaned substrates with an oxygen plasma or UV-ozone cleaner for 5-10 minutes immediately before film deposition.

Protocol 2: Sol-Gel Preparation with Vanadium(V) Oxytriethoxide

Caution: Perform all steps in a fume hood, as alkoxides and solvents are volatile and flammable.

• Precursor Solution: In a dry nitrogen atmosphere (glovebox), prepare a 0.1 M solution of Vanadium(V) oxytriethoxide (OV(OC₂H₅)₃) in anhydrous ethanol. Stir for 30 minutes until fully dissolved.

• Modification (Optional): To control hydrolysis, add a chelating agent such as acetylacetone (AcAc) to the precursor solution in a 1:1 molar ratio with the vanadium precursor. Stir for 1 hour.

• Hydrolysis: Prepare a separate solution of DI water in ethanol. The molar ratio of water to the vanadium precursor is critical and should be optimized (start with a ratio of 2:1). Add the water/ethanol solution dropwise to the vigorously stirring precursor solution.

• Aging: Allow the sol to age for 2-24 hours at room temperature. The optimal aging time depends on the desired viscosity and film properties.

• Filtration: Immediately before use, filter the sol through a 0.2 µm PTFE syringe filter to remove any particulates.

Protocol 3: Spin Coating and Annealing

• Deposition: Place the cleaned substrate on the spin coater chuck. Dispense the filtered sol onto the substrate to cover the surface.

• Spin Cycle: Ramp up to a spin speed of 500 rpm for 10 seconds (to spread the sol), then ramp up to 3000 rpm for 30 seconds to form the film.

• Drying: Transfer the coated substrate to a hotplate at 100-150°C for 10 minutes to evaporate the solvent.

• Annealing: Place the dried film in a tube furnace. Heat to the desired annealing temperature (e.g., 400°C) in an air or inert atmosphere with a slow ramp rate (e.g., 2 °C/min). Hold at the peak temperature for 1-2 hours. Cool down to room temperature with a similarly slow ramp rate.

Protocol 4: Cross-Hatch Adhesion Test (ASTM D3359)

• Scribing: Using a sharp blade and a cutting guide, make a series of parallel cuts through the film to the substrate. Make a second series of cuts perpendicular to the first, creating a cross-hatch lattice pattern.

• Tape Application: Apply a specified pressure-sensitive tape (e.g., Permacel P-99) firmly over the lattice. Smooth the tape down with a pencil eraser to ensure good contact.

• Tape Removal: After 90 seconds, remove the tape by pulling it off rapidly at a 180° angle back upon itself.

• Inspection: Inspect the grid area for any removed coating and classify the adhesion according to the ASTM D3359 scale (5B = excellent, 0B = very poor).

Visualizations

References

• 1. Transferability and Adhesion of Sol-Gel-Derived Crystalline TiO2 Thin Films to Different Types of Plastic Substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]

Effect of precursor purity on Vanadium(V) oxytriethoxide reaction outcomes

Welcome to the technical support center for Vanadium(V) oxytriethoxide (VO(OEt)₃). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to the use of this precursor in chemical synthesis. The purity of Vanadium(V) oxytriethoxide is a critical factor that can significantly influence reaction outcomes, including yield, product morphology, and catalytic activity.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Vanadium(V) oxytriethoxide?

A1: Commercially available Vanadium(V) oxytriethoxide typically has a purity of 95-98%. The main impurities often include:

• Partially hydrolyzed species: Vanadium oxoalkoxides are highly susceptible to hydrolysis. Even trace amounts of moisture can lead to the formation of oligomeric or polymeric species containing V-O-V bonds.

• Vanadium(IV) species: Reduction of the Vanadium(V) center can occur during synthesis or storage, leading to the presence of V(IV) compounds.

• Residual starting materials and solvents: Depending on the synthetic route, trace amounts of reactants or solvents like ethanol (B145695) may remain.

• Chloride ions: If the precursor was synthesized from a chloride-containing starting material, residual chlorides might be present, which can affect catalytic processes.

Q2: How does the purity of Vanadium(V) oxytriethoxide affect sol-gel synthesis?

A2: In sol-gel synthesis, the purity of the alkoxide precursor is paramount. Impurities can lead to:

• Uncontrolled hydrolysis and condensation rates: Hydrolyzed species can act as nucleation sites, leading to rapid and uncontrolled gelation or precipitation, which affects the homogeneity and morphology of the final material.

• Formation of undesired phases: The presence of V(IV) impurities can lead to the formation of mixed-valence vanadium oxides instead of pure V₂O₅.

• Inconsistent material properties: Variations in precursor purity between batches can result in poor reproducibility of the synthesized material's properties, such as particle size, surface area, and porosity.

Q3: My reaction with Vanadium(V) oxytriethoxide is giving a lower than expected yield. Could precursor purity be the cause?

A3: Yes, low precursor purity is a likely cause for reduced yields. Impurities can interfere with the reaction in several ways:

• Lower concentration of the active species: If the precursor contains a significant amount of impurities, the actual concentration of the reactive Vanadium(V) oxytriethoxide is lower than calculated.

• Side reactions: Impurities can lead to unwanted side reactions, consuming reactants and reducing the yield of the desired product.

• Catalyst deactivation: In catalytic applications, impurities can act as poisons, deactivating the catalyst and lowering its efficiency.

Q4: How should I handle and store Vanadium(V) oxytriethoxide to maintain its purity?

A4: Vanadium(V) oxytriethoxide is sensitive to moisture and air. Proper handling and storage are crucial:

• Inert atmosphere: Always handle the precursor under an inert atmosphere, such as in a glovebox or using Schlenk line techniques.

• Dry solvents: Use anhydrous solvents to prevent hydrolysis.

• Airtight containers: Store the precursor in a tightly sealed container, preferably under argon or nitrogen.

• Refrigeration: Storing at low temperatures can help to slow down potential decomposition reactions.

Troubleshooting Guide

Problem	Potential Cause Related to Precursor Purity	Troubleshooting Steps
Inconsistent reaction times or premature gelation in sol-gel synthesis.	The precursor contains partially hydrolyzed species that accelerate the condensation process.	1. Use a freshly opened bottle of the precursor or purify it by distillation before use. 2. Ensure all glassware is oven-dried and reactions are carried out under a dry, inert atmosphere. 3. Use anhydrous solvents.
Formation of blue or green colored byproducts instead of the expected yellow/orange Vanadium(V) product.	The precursor is contaminated with Vanadium(IV) species.	1. Check the color of the precursor; a significant green or blue tint indicates V(IV) contamination. 2. Consider purifying the precursor. 3. For non-critical applications, the reaction might still proceed, but be aware of the presence of mixed-valence products.
Low catalytic activity or rapid catalyst deactivation.	Impurities in the precursor, such as chlorides or other metal ions, are poisoning the catalyst.	1. Use a higher purity grade of Vanadium(V) oxytriethoxide. 2. If chloride contamination is suspected, test for its presence. Purification by distillation may be necessary.
Poor reproducibility of experimental results between different batches of precursor.	The level and type of impurities vary between batches.	1. Whenever possible, use the same batch of precursor for a series of experiments. 2. Characterize the purity of each new batch (e.g., by NMR or FTIR) before use. 3. Purify the precursor to ensure a consistent starting material.

Data Presentation

While specific quantitative data from a single comparative study is scarce in the literature, the expected trend of the effect of precursor purity on reaction outcomes can be summarized. The following tables illustrate the anticipated impact of increasing precursor purity on key reaction parameters.

Table 1: Expected Effect of Precursor Purity on Reaction Yield in a Typical Sol-Gel Synthesis of V₂O₅

Precursor Purity	Expected V₂O₅ Yield (%)	Observations
95%	85-90%	Potential for some precipitation and formation of non-uniform particles.
98%	90-95%	More controlled gelation and more uniform particle morphology.
>99% (Purified)	>95%	Homogeneous gelation, leading to highly uniform nanoparticles and a higher yield of the desired phase.

Table 2: Anticipated Impact of Precursor Purity on Catalytic Performance (e.g., Oxidation of an Alcohol)

Precursor Purity	Initial Catalytic Activity (Relative Units)	Catalyst Stability (Time to 50% activity loss)
95%	1.0	t₁
98%	1.2	1.5 x t₁
>99% (Purified)	1.5	>2 x t₁

Experimental Protocols

Protocol 1: Purification of Vanadium(V) Oxytriethoxide by Vacuum Distillation

This protocol describes a general procedure for the purification of Vanadium(V) oxytriethoxide by vacuum distillation to remove less volatile impurities.

Methodology:

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a short-path distillation head with a condenser, a receiving flask, and a vacuum pump with a cold trap.

  • All glassware must be thoroughly oven-dried and assembled while hot under a stream of dry nitrogen or argon.

  • Use a magnetic stirrer and a stir bar in the distillation flask.

• Procedure:

  • Under an inert atmosphere, charge the distillation flask with the impure Vanadium(V) oxytriethoxide.

  • Slowly apply vacuum to the system.

  • Begin stirring and gently heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at the literature boiling point of Vanadium(V) oxytriethoxide (e.g., ~80-82 °C at 2 mmHg).

  • Once the distillation is complete, cool the apparatus to room temperature before slowly reintroducing the inert gas to break the vacuum.

  • The purified product in the receiving flask should be stored under an inert atmosphere.

Mandatory Visualizations

Caption: Workflow for experiments using Vanadium(V) oxytriethoxide.

Caption: Troubleshooting logic for issues related to precursor purity.

Technical Support Center: Optimizing Deposition of Vanadium(V) Oxytriethoxide in CVD

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Vanadium(V) oxytriethoxide for Chemical Vapor Deposition (CVD) of vanadium oxide thin films.

Frequently Asked Questions (FAQs)

Q1: What is the optimal deposition temperature range for Vanadium(V) oxytriethoxide in CVD?

A1: The optimal deposition temperature for producing V₂O₅ films using Vanadium(V) oxytriethoxide typically falls within the range of 300°C to 500°C. At temperatures below 300°C, the precursor may not fully decompose, leading to the incorporation of carbonaceous impurities and the formation of amorphous or mixed-phase vanadium oxides. As the temperature increases towards 500°C, the crystallinity and stoichiometry of the V₂O₅ films generally improve.[1][2] For instance, V₂O₅ rods have been successfully synthesized at 500°C using a different organometallic precursor, vanadyl acetylacetonate.[1]

Q2: What are the expected vanadium oxide phases at different deposition temperatures?

A2: The deposition temperature is a critical parameter that influences the resulting vanadium oxide phase.

• < 300°C: Films are often amorphous or a mixture of lower vanadium oxides (like VO₂) and V₂O₅, with potential organic residues.

• 300°C - 450°C: This range typically favors the formation of polycrystalline V₂O₅. However, mixed-valence oxides containing both V⁴⁺ and V⁵⁺ can also be present.[1]

• > 450°C - 500°C: Higher temperatures in this range promote the growth of more crystalline V₂O₅.[1] It is important to note that the specific phase also depends on other parameters like the oxygen partial pressure.

Q3: How does the deposition temperature affect the morphology of the deposited film?

A3: Deposition temperature significantly impacts the surface morphology of the vanadium oxide films. Lower temperatures tend to result in smoother, more uniform films, which may be amorphous. As the temperature increases, the surface roughness and grain size typically increase, leading to the formation of distinct crystalline features like nanorods or microblocks.[1] For example, with vanadyl acetylacetonate, V₂O₅ rods were obtained at 500°C, while more spherical conglomerations were observed at 350°C.[1]

Q4: What is the thermal decomposition behavior of Vanadium(V) oxytriethoxide?

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Film Deposition	1. Precursor temperature too low: Insufficient vaporization of Vanadium(V) oxytriethoxide.2. Substrate temperature too low: Incomplete precursor decomposition on the substrate surface.3. Carrier gas flow rate too high: Precursor molecules have insufficient residence time to react.4. Leak in the CVD system: Prevents the establishment of the required low pressure.	1. Increase the temperature of the precursor bubbler/vaporizer. Ensure all lines to the chamber are heated above the precursor's vaporization temperature to prevent condensation.2. Increase the substrate temperature to promote thermal decomposition.3. Reduce the carrier gas flow rate to increase the precursor's residence time.4. Perform a leak check of the entire CVD system.
Film is Discolored (e.g., brownish or black)	1. Carbon contamination: Incomplete oxidation of the ethoxide ligands from the precursor, often due to insufficient oxygen or too low a deposition temperature.2. Formation of lower vanadium oxides: Insufficient oxygen partial pressure during deposition can lead to the formation of V₂O₃ or VO₂.	1. Increase the O₂ flow rate or the O₂/Ar ratio in the reaction chamber. Increasing the deposition temperature can also help to burn off organic residues.2. Ensure a sufficient and stable flow of oxygen as the reactive gas.
Poor Film Adhesion	1. Substrate contamination: The substrate surface may have organic residues or a native oxide layer that hinders film adhesion.2. Mismatched thermal expansion coefficients: Significant differences between the film and the substrate can cause stress and delamination upon cooling.	1. Implement a thorough substrate cleaning procedure before deposition (e.g., sonication in acetone (B3395972) and isopropanol, followed by DI water rinse and drying with N₂). A pre-deposition in-situ plasma clean can also be effective.2. Choose a substrate with a thermal expansion coefficient closer to that of vanadium oxide, or use a buffer layer.
Non-uniform Film Thickness	1. Non-uniform substrate temperature: Temperature gradients across the substrate lead to variations in the deposition rate.2. Non-laminar gas flow: Turbulent flow of the precursor and carrier gases can cause uneven deposition.	1. Ensure the substrate heater provides uniform temperature distribution across the entire substrate.2. Optimize the gas flow rates and the geometry of the reaction chamber to promote laminar flow.
Poor Crystallinity	1. Deposition temperature is too low: Insufficient thermal energy for the adatoms to arrange into a crystalline lattice.2. High deposition rate: Atoms do not have enough time to migrate on the surface and find low-energy crystalline sites.	1. Increase the deposition temperature.[1]2. Reduce the precursor flow rate or the overall pressure to decrease the deposition rate. A post-deposition annealing step can also improve crystallinity.[2]

Quantitative Data Summary

The following table summarizes the influence of deposition temperature on the properties of vanadium oxide films, based on studies using organometallic precursors. Note that the specific values may vary for Vanadium(V) oxytriethoxide.

Deposition Temperature (°C)	Precursor	Resulting Phase	Film Thickness (nm)	Morphology	Reference
150	Vanadyl acetylacetonate	VO₂ microblocks	-	Microblocks	[1]
250	Vanadyl acetylacetonate	VOx (V⁴⁺ and V⁵⁺)	-	Spheres	[1]
300	Triisopropoxyvanadium oxide	V₂O₅	240	-	[2]
350	Vanadyl acetylacetonate	VOx conglomerations	-	Spherical conglomerations	[1]
450	Vanadyl acetylacetonate	VOx rods	-	Rods (~200 nm diameter)	[1]
500	Vanadyl acetylacetonate	V₂O₅ rods	-	Rods (~250 nm diameter)	[1]

Experimental Protocols

Detailed Methodology for CVD of Vanadium Oxide

This protocol provides a general framework for the deposition of vanadium oxide thin films using Vanadium(V) oxytriethoxide. Specific parameters should be optimized for the particular CVD system and desired film properties.

1. Substrate Preparation: a. Clean the desired substrate (e.g., silicon wafer, glass slide) by sequential ultrasonication in acetone, isopropanol, and deionized water for 15 minutes each. b. Dry the substrate with a stream of high-purity nitrogen gas. c. For silicon substrates, a native oxide layer can be removed by dipping in a dilute hydrofluoric acid solution, followed by a deionized water rinse and nitrogen drying. d. Immediately load the cleaned substrate into the CVD reaction chamber.

2. CVD System Setup and Deposition: a. Place the Vanadium(V) oxytriethoxide precursor in a stainless-steel bubbler and heat it to a stable temperature (e.g., 80-100°C) to ensure a sufficient vapor pressure. b. Heat the gas lines between the bubbler and the reaction chamber to a temperature slightly higher than the bubbler temperature to prevent precursor condensation. c. Purge the entire system, including the gas lines and the reaction chamber, with a high-purity inert gas (e.g., Argon) to remove any residual air and moisture. d. Introduce a carrier gas (e.g., Argon) through the bubbler at a controlled flow rate (e.g., 10-50 sccm) to transport the precursor vapor into the reaction chamber. e. Introduce an oxidizing agent (e.g., O₂) into the reaction chamber through a separate gas line at a controlled flow rate. f. Heat the substrate to the desired deposition temperature (e.g., 300-500°C). g. Maintain a constant pressure inside the reaction chamber during deposition (e.g., 1-10 Torr). h. After the desired deposition time, stop the precursor flow and cool down the substrate to room temperature under an inert gas flow.

3. Post-Deposition Annealing (Optional): a. To improve the crystallinity of the as-deposited films, a post-deposition annealing step can be performed. b. Heat the film in a tube furnace to a specific temperature (e.g., 400-550°C) in an oxygen-containing atmosphere for a set duration (e.g., 1-2 hours).

Visualizations

Caption: Workflow for optimizing deposition temperature in a CVD process.

Caption: Relationship between deposition temperature and film properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Stabilizing Vanadium(V) oxytriethoxide solutions for consistent results

This technical support center provides guidance for researchers, scientists, and drug development professionals on the preparation and stabilization of Vanadium(V) oxytriethoxide solutions to ensure consistent and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: My Vanadium(V) oxytriethoxide solution turned cloudy and formed a precipitate shortly after preparation. What is the cause?

A1: The most common cause of precipitation is hydrolysis. Vanadium(V) oxytriethoxide is extremely sensitive to moisture. Exposure to even trace amounts of water in the solvent or from the atmosphere will cause it to decompose into vanadium oxides, which are insoluble in most organic solvents.

Q2: The color of my solution changed from yellow-orange to green or blue. What does this indicate?

A2: A color change from the typical yellow-orange of Vanadium(V) indicates a reduction of the vanadium center from the +5 oxidation state to a lower oxidation state, such as V(IV) (blue) or V(III) (green). This can be caused by exposure to reducing agents or by certain solvents. The presence of a green color can also indicate a mixture of yellow V(V) and blue V(IV) species.[1]

Q3: Can I use ethanol (B145695) or other alcohols as a solvent?

A3: While Vanadium(V) oxytriethoxide is soluble in alcohols, these are generally not recommended for preparing stable stock solutions. Alcohols can participate in ligand exchange reactions with the ethoxide groups, altering the composition of the vanadium precursor over time. For applications like sol-gel synthesis, alcohols are used intentionally as both a solvent and a reactant.[2] For a stable stock solution, a dry, aprotic solvent is preferable.

Q4: How can I improve the stability and shelf-life of my Vanadium(V) oxytriethoxide solution?

A4: To enhance stability, it is crucial to minimize exposure to water and consider the use of a stabilizing agent. Preparing the solution in a dry, aprotic solvent under an inert atmosphere (e.g., argon or nitrogen) is the first step. Additionally, the introduction of a chelating agent, such as acetylacetone (B45752) (acacH), can form a more stable complex with the vanadium center, protecting it from hydrolysis and undesired side reactions.

Q5: What is a suitable concentration for a stock solution?

A5: The optimal concentration depends on your specific application. However, for general use, a stock solution in the range of 0.1 M to 0.5 M is common. It is advisable to prepare a smaller volume of a fresh solution rather than storing large quantities for extended periods.

Troubleshooting Guide

This guide addresses common problems encountered during the preparation and use of Vanadium(V) oxytriethoxide solutions.

Problem	Possible Cause	Recommended Solution
Solution immediately turns cloudy or forms a precipitate upon addition of Vanadium(V) oxytriethoxide.	1. Wet solvent. 2. "Wet" glassware. 3. High humidity in the laboratory environment.	1. Use a freshly opened bottle of a dry, aprotic solvent (e.g., anhydrous toluene (B28343) or tetrahydrofuran (B95107) (THF)). 2. Ensure all glassware is oven-dried or flame-dried immediately before use. 3. Prepare the solution in a glovebox or under a steady stream of an inert gas like argon or nitrogen.
Solution changes color over a short period (hours to days).	1. Reduction of V(V) to V(IV) or V(III). 2. Reaction with solvent or impurities.	1. Ensure the solvent is not a reducing agent and is free of reducing impurities. 2. Store the solution in a tightly sealed container, wrapped in aluminum foil to protect from light, and in a cool, dark place. Consider preparing a stabilized solution with a chelating agent (see Experimental Protocol).
Inconsistent results in subsequent experiments using the same stock solution.	1. Degradation of the solution over time. 2. Introduction of contaminants during use.	1. It is best practice to use freshly prepared solutions. If storing, do not keep for more than a few days, even when stabilized. 2. Always use a clean, dry syringe or pipette to withdraw the solution from the stock container. Maintain an inert atmosphere over the stock solution.
Difficulty dissolving the Vanadium(V) oxytriethoxide.	1. Poor quality of the starting material. 2. Partial hydrolysis of the material before use.	1. Use a high-purity grade of Vanadium(V) oxytriethoxide from a reputable supplier.[3] 2. If the starting material appears discolored or has solidified, it has likely degraded and should not be used.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Vanadium(V) Oxytriethoxide Solution

This protocol describes the preparation of a 0.5 M stock solution of Vanadium(V) oxytriethoxide stabilized with acetylacetone (acacH) in anhydrous toluene. Acetylacetone acts as a chelating agent, forming a more stable complex that is less susceptible to hydrolysis.

Materials:

• Vanadium(V) oxytriethoxide (VO(OEt)₃)

• Acetylacetone (acacH), reagent grade

• Anhydrous Toluene

• Oven-dried glassware (e.g., volumetric flask, syringes)

• Inert atmosphere setup (glovebox or Schlenk line)

Procedure:

• Preparation of the Solvent System: In an oven-dried 50 mL volumetric flask under an inert atmosphere, add approximately 40 mL of anhydrous toluene.

• Addition of Stabilizer: Using a dry syringe, add 0.5 mL of acetylacetone to the toluene. This corresponds to a 2:1 molar ratio of Vanadium(V) oxytriethoxide to acetylacetone.

• Addition of Vanadium(V) Oxytriethoxide: Using a separate dry syringe, slowly add 5.0 mL of Vanadium(V) oxytriethoxide (density ≈ 1.139 g/mL) to the toluene-acetylacetone mixture while gently swirling the flask.

• Final Dilution: Dilute the solution to the 50 mL mark with anhydrous toluene.

• Storage: Store the resulting clear, yellow-orange solution in a tightly sealed container, wrapped in foil, and in a cool, dark place. It is recommended to use the solution within one week for best results.

Protocol 2: Quality Control by UV-Vis Spectroscopy

This protocol outlines a simple method to monitor the stability of the prepared solution over time.

Procedure:

• Immediately after preparation, take a small aliquot of the stock solution and dilute it with anhydrous toluene to a concentration suitable for UV-Vis analysis (e.g., a 1:100 dilution).

• Measure the absorbance spectrum (e.g., from 300 to 800 nm).

• Store the stock solution under the recommended conditions.

• At regular intervals (e.g., daily), repeat the dilution and measurement process.

• A stable solution will show a consistent absorbance spectrum. The appearance of new peaks or a significant shift in existing peaks indicates degradation of the solution.

Visualizations

Caption: Simplified pathway of Vanadium(V) oxytriethoxide hydrolysis.

Caption: Workflow for preparing a stabilized solution.

Caption: Troubleshooting decision tree for common issues.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. Vanadium (V) Oxytriethoxide | 99.99% | CAS 1686-22-2 [prochemonline.com]

Troubleshooting inconsistent results in sol-gel synthesis with Vanadium(V) oxytriethoxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Vanadium(V) oxytriethoxide in sol-gel synthesis. Inconsistent results can arise from a variety of factors, and this guide aims to address common issues encountered during experimentation.

Troubleshooting Guides and FAQs

This section is organized in a question-and-answer format to directly address specific problems.

Issue 1: Rapid Precipitation or Inhomogeneous Gel Formation

Question: My solution turns cloudy and precipitates almost immediately after adding water, or the resulting gel is lumpy and inhomogeneous. What's causing this and how can I fix it?

Answer: This is a common issue caused by an overly rapid hydrolysis and condensation rate of the Vanadium(V) oxytriethoxide precursor. The key is to control the rate of these reactions.

• Cause: Vanadium alkoxides are highly reactive towards water. Direct addition of water to the precursor solution leads to localized, rapid hydrolysis, forming insoluble vanadium oxide/hydroxide species before a homogeneous gel network can form.

• Solutions:

  • Slower Water Addition: Instead of adding water directly, dilute the water in the same solvent used for the precursor (e.g., ethanol). Add this diluted water solution dropwise to the vigorously stirred precursor solution.[1]

  • Use of a Catalyst: The pH of the solution significantly affects the reaction kinetics.[2]

    • Acid Catalysis: Adding a small amount of an acid catalyst (e.g., HCl, acetic acid) can promote a slower, more controlled hydrolysis, leading to more linear polymer chains and a more uniform gel.[3]

    • Base Catalysis: A base catalyst will typically lead to faster gelation and more particulate-like structures. For a more uniform gel, an acidic environment is generally preferred.

  • Lower Temperature: Perform the hydrolysis reaction at a lower temperature (e.g., in an ice bath) to decrease the reaction rate.

  • Precursor Dilution: Working with more dilute solutions of Vanadium(V) oxytriethoxide can also help to slow down the reaction and prevent rapid precipitation.

Issue 2: Inconsistent Film Thickness and Poor Substrate Coverage

Question: When I try to create thin films via dip-coating or spin-coating, the films are not uniform. Some areas are bare, and the thickness is inconsistent. Why is this happening?

Answer: Non-uniform films are often a result of improper sol properties or coating parameters. The viscosity and wetting ability of the sol are critical.[4]

• Cause:

  • Inadequate Sol Aging: A freshly prepared sol may not have the appropriate viscosity or polymer structure for uniform film formation. The viscosity of the sol increases over time as the polymerization process proceeds.[4]

  • Poor Wetting: The sol may not be properly wetting the substrate surface, causing it to bead up or de-wet.

  • Inconsistent Withdrawal/Spin Speed: The parameters of the coating process itself directly influence film thickness.

• Solutions:

  • Optimize Sol Aging Time: Allow the sol to age for a specific period before coating. Monitor the viscosity over time to determine the optimal window for your application. An aged sol with a slightly higher viscosity often leads to better coverage.[4]

  • Substrate Preparation: Ensure your substrates are scrupulously clean. Use appropriate cleaning procedures (e.g., sonication in solvents, piranha solution, UV-ozone treatment) to create a hydrophilic surface that promotes wetting.

  • Control Coating Parameters: For dip-coating, maintain a constant and slow withdrawal speed. For spin-coating, ensure the spin speed and acceleration are consistent for all samples.

  • Use of Surfactants: In some cases, adding a small amount of a non-ionic surfactant to the sol can improve wetting on hydrophobic substrates.

Issue 3: Cracking of the Gel or Film During Drying

Question: After coating or casting my gel, it cracks into many small pieces as it dries. How can I prevent this?

Answer: Cracking during drying is caused by the high capillary stresses that develop as the solvent evaporates from the porous gel network.

• Cause: As the solvent evaporates, the gel network shrinks. If the rate of evaporation is too high, the stress induced by the capillary pressure exceeds the strength of the gel network, leading to cracks.

• Solutions:

  • Slow and Controlled Drying: Dry the gel slowly in a controlled environment. This can be achieved by placing the gel in a partially covered container or in a chamber with controlled humidity.

  • Use of Drying Control Chemical Additives (DCCAs): Additives like formamide (B127407) or glycerol (B35011) can be added to the sol. These have high boiling points and reduce the differential capillary pressure during drying, thus minimizing stress.

  • Supercritical Drying: For highly porous, low-density materials (aerogels), supercritical drying can be used to avoid the liquid-vapor interface altogether, thereby eliminating capillary stress and preventing cracking.[5]

  • Thinner Films: For thin films, reducing the thickness can help to reduce the overall stress and prevent cracking.

Issue 4: Unintended Vanadium Oxide Phases or Mixed Oxidation States in the Final Product

Question: My final material, after calcination, shows a mixture of vanadium oxide phases (e.g., V₂O₅, V₃O₇, VO₂) or has an inconsistent V⁴⁺/V⁵⁺ ratio. How can I control the final stoichiometry?

Answer: The final crystalline phase and oxidation state of the vanadium oxide are determined by the calcination conditions.[6] Vanadium is known to form numerous stable oxides.[7]

• Cause:

  • Calcination Atmosphere: Heating in air will generally favor the formation of the most oxidized state, V₂O₅.[8] Heating in an inert (e.g., Argon, Nitrogen) or reducing (e.g., forming gas, ammonia) atmosphere will lead to reduced phases like VO₂ or V₂O₃.[7][9]

  • Calcination Temperature and Time: The specific temperature and duration of the heat treatment will determine which crystalline phase is formed and the degree of crystallinity. Different phases are stable at different temperatures.

• Solutions:

  • Precise Atmosphere Control: Use a tube furnace with controlled gas flow to ensure a consistent atmosphere during calcination. For V₂O₅, a steady flow of air or oxygen is recommended. For reduced phases, use a continuous flow of an inert or reducing gas.[7]

  • Optimize Calcination Protocol: Systematically vary the calcination temperature and hold time to target a specific phase. Use techniques like X-ray Diffraction (XRD) to identify the crystalline phases present in your calcined samples.[8]

  • Two-Step Calcination: In some cases, a multi-step calcination process can be beneficial. For example, an initial low-temperature step to remove organics, followed by a high-temperature step in a controlled atmosphere to crystallize the desired phase.[7]

Quantitative Data Summary

The following tables summarize key quantitative data relevant to sol-gel synthesis with vanadium alkoxide precursors.

Table 1: Properties of Common Vanadium Alkoxide Precursors

Precursor Name	Chemical Formula	Molar Mass ( g/mol )	Appearance	Boiling Point (°C)	Density (g/mL at 25°C)
Vanadium(V) oxytriethoxide	OV(OC₂H₅)₃	202.12	Liquid	125-128	1.139
Vanadium(V) oxytriisopropoxide	OV(OC₃H₇)₃	244.20	Colorless to yellow-green liquid	80-82 / 2 mmHg	1.035
Vanadium(V) oxytripropoxide	OV(OC₃H₇)₃	244.20	Liquid	82-83 / 0.25 mmHg	1.076

Data sourced from[10]

Table 2: Influence of Calcination Conditions on Vanadium Oxide Phase

Starting Material	Calcination Temperature (°C)	Atmosphere	Resulting Primary Phase	Reference
V₂O₅ gel	400-600	Air	Orthorhombic α-V₂O₅
V₂O₅ gel	600	Argon	V₂O₅ (major), V₃O₇ (minor)	[6]
V₂O₅ precursor film	500	Vacuum (2x10⁻³ mbar)	Monoclinic VO₂(M)	[7]
V₂O₅ nanorods	600	5% H₂ / 95% N₂	V₂O₃ nanorods	[9]

Experimental Protocols

General Protocol for Sol-Gel Synthesis of Vanadium Oxide Films

This protocol provides a general methodology. Specific parameters such as concentrations, aging time, and calcination conditions should be optimized for the desired material properties. Vanadium(V) oxytriethoxide is sensitive to air and moisture, so handling under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) is recommended for best results.[11]

1. Precursor Solution Preparation:

• In an inert atmosphere, dissolve a measured amount of Vanadium(V) oxytriethoxide in a dry alcohol solvent (e.g., anhydrous ethanol (B145695) or isopropanol) to achieve the desired concentration (e.g., 0.1 M).[1]
• Stir the solution until the precursor is fully dissolved.

2. Hydrolysis Solution Preparation:

• In a separate container, prepare a solution of deionized water in the same alcohol solvent. The molar ratio of water to the vanadium precursor is a critical parameter and typically ranges from 1 to 10.
• If using a catalyst, add the acid (e.g., HCl) or base to this water/alcohol mixture.

3. Sol Formation (Hydrolysis and Condensation):

• While vigorously stirring the precursor solution, add the hydrolysis solution dropwise.[1]
• After the addition is complete, seal the container and allow the sol to stir for a period (e.g., 1-2 hours) at room temperature.

4. Sol Aging:

• Allow the sol to age without stirring for a predetermined time (e.g., 24-72 hours).[4] The container should be sealed to prevent solvent evaporation and contamination. The sol will gradually increase in viscosity.

5. Film Deposition (Example: Spin-Coating):

• Clean the substrates thoroughly.
• Place the substrate on the spin coater chuck. Dispense a small amount of the aged sol onto the substrate.
• Spin at a set speed (e.g., 2000-4000 rpm) for a specific duration (e.g., 30-60 seconds) to create a uniform wet film.

6. Drying and Calcination:

• Dry the coated substrate at a low temperature (e.g., 80-120°C) for several minutes to remove the solvent.
• Transfer the dried film to a tube furnace for calcination.
• Heat the sample to the target temperature (e.g., 300-500°C) in a controlled atmosphere (e.g., air for V₂O₅, argon for reduced phases) for a set duration (e.g., 1-2 hours).[7][8]
• Allow the furnace to cool down to room temperature before removing the sample.

Visualizations

Diagram 1: General Sol-Gel Workflow

Caption: A flowchart illustrating the key stages of sol-gel synthesis, from precursor preparation to the final crystalline vanadium oxide film.

Diagram 2: Troubleshooting Logic for Rapid Precipitation

Caption: A decision-making diagram for troubleshooting rapid precipitation during sol-gel synthesis.

Diagram 3: Factors Influencing Final Vanadium Oxide Properties

Caption: A diagram showing the key experimental parameters that influence the final properties of the synthesized vanadium oxide material.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. revues.imist.ma [revues.imist.ma]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. researchgate.net [researchgate.net]
• 7. nstda.or.th [nstda.or.th]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. americanelements.com [americanelements.com]
• 11. Vanadium(V) oxytriisopropoxide | VTIP | OV[OCH(CH3)2]3 – Ereztech [ereztech.com]

Technical Support Center: V2O5 Film Synthesis via Vanadium(V) Oxytriethoxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of V2O5 films from Vanadium(V) oxytriethoxide. The aim is to help minimize impurities and achieve high-quality films.

Troubleshooting Guide

This section addresses common issues encountered during the sol-gel synthesis of V2O5 films using Vanadium(V) oxytriethoxide.

Problem	Possible Cause(s)	Suggested Solution(s)
Film has a brownish or blackish tint instead of the typical yellow-orange V2O5 color.	Incomplete removal of organic residues from the precursor and solvent. Presence of lower vanadium oxides (e.g., VO2, V2O3) due to incomplete oxidation.	Increase the annealing temperature or duration in an oxygen-rich atmosphere to ensure complete combustion of organics.[1] Ensure adequate oxygen supply during annealing to promote full oxidation to V2O5. A post-annealing step in air or O2 can be beneficial.[2][3]
Film is hazy or opaque.	Precipitation of vanadium oxide particles in the sol due to uncontrolled hydrolysis. High surface roughness caused by rapid solvent evaporation or improper substrate cleaning.	Prepare the sol in a controlled, low-humidity environment. Use a non-aqueous solvent or a co-solvent to moderate the hydrolysis rate.[4] Optimize the withdrawal speed in dip-coating or the spin speed in spin-coating to ensure uniform solvent evaporation. Ensure the substrate is thoroughly cleaned to improve wettability.
Film cracks after drying or annealing.	Excessive film thickness. High stress due to a large volume change from the liquid sol to the solid film. Mismatch in the thermal expansion coefficient between the film and the substrate.	Reduce the precursor concentration in the sol to deposit thinner layers. Apply multiple thin layers with intermediate drying steps instead of one thick layer.[5] Optimize the heating and cooling rates during annealing to minimize thermal shock.
Film shows poor adhesion to the substrate.	Improper substrate cleaning, leaving behind contaminants. Unsuitable substrate surface energy.	Implement a rigorous substrate cleaning protocol (e.g., sonication in acetone, isopropanol (B130326), and deionized water). A pre-treatment of the substrate with plasma or an acid solution can improve adhesion.
Presence of pinholes in the film.	Heterogeneous nucleation and dewetting of the precursor solution on the substrate.[6][7] Particulate contamination on the substrate or in the sol.	Filter the sol before use to remove any particulates. Optimize the viscosity of the sol; adding a polymer like polyethylene (B3416737) glycol (PEG) can improve film uniformity. Ensure the substrate surface is smooth and free of defects.
Film composition is a mix of V2O5 and other vanadium oxides (e.g., V6O13, VO2).	Insufficient annealing temperature or time to achieve full oxidation.[8] Annealing in a vacuum or inert atmosphere, which can lead to the reduction of V2O5.[8][9]	Increase the annealing temperature to the range of 400-500 °C in an air or oxygen atmosphere to ensure complete conversion to the V2O5 phase.[10] Avoid annealing in reducing or inert atmospheres if pure V2O5 is the desired phase.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in V2O5 films derived from Vanadium(V) oxytriethoxide?

A1: The most prevalent impurities are lower vanadium oxides such as VO2, V2O3, and V6O13, which arise from incomplete oxidation during the annealing process.[8] Residual carbon from the incomplete combustion of the organic precursor and solvents can also be a significant impurity, often giving the film a darker appearance. Additionally, oxygen vacancies within the crystal lattice are common defects that can affect the film's properties.[1][11]

Q2: How does the water-to-precursor ratio affect the quality of the V2O5 film?

A2: The molar ratio of water to the vanadium alkoxide precursor is a critical parameter in the sol-gel process. An insufficient amount of water can lead to incomplete hydrolysis, resulting in a non-uniform film with residual unreacted precursor. Conversely, an excessive amount of water can cause rapid and uncontrolled hydrolysis, leading to the precipitation of vanadium oxide particles within the sol and resulting in a hazy or rough film.[4] For vanadium tri-isopropoxide, it has been suggested that a H2O:precursor molar ratio should not exceed 3/2 to favor the formation of V2O5.[4]

Q3: What is the optimal annealing temperature and atmosphere for obtaining pure V2O5 films?

A3: The optimal annealing temperature is typically in the range of 400°C to 500°C.[10] This temperature range is generally sufficient to promote the crystallization of the orthorhombic V2O5 phase and to remove residual organic components. The annealing should be performed in an oxidizing atmosphere, such as air or pure oxygen, to ensure the complete conversion of the vanadium precursor to the +5 oxidation state of V2O5.[2][3] Annealing in a vacuum or inert atmosphere is more likely to produce films with a mixture of vanadium oxides due to the reduction of V2O5 at elevated temperatures.[8][9]

Q4: Can the choice of solvent influence the purity of the V2O5 film?

A4: Yes, the solvent plays a crucial role in controlling the hydrolysis and condensation reactions of the Vanadium(V) oxytriethoxide precursor. Alcohols like ethanol (B145695) or isopropanol are commonly used. The choice of solvent can affect the stability of the sol and the morphology of the final film. Using a less polar co-solvent, such as acetone, may help to control the hydrolysis rate and prevent premature precipitation.[4]

Q5: How can I characterize the impurities in my V2O5 films?

A5: Several techniques can be used to identify and quantify impurities:

• X-ray Diffraction (XRD): To identify the crystalline phases present, including different vanadium oxides.[10]

• Raman Spectroscopy: This is very sensitive to the different vibrational modes of various vanadium oxides and can be used to distinguish between V2O5, VO2, and other sub-oxides.

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation states of vanadium and identify the presence of carbonaceous impurities.

• Fourier-Transform Infrared Spectroscopy (FTIR): To detect the presence of residual organic groups from the precursor or solvent.[10]

• Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM): To observe the surface morphology, including defects like cracks and pinholes.[1][11]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the synthesis of V2O5 films.

Table 1: Influence of Annealing Temperature on V2O5 Film Properties

Annealing Temperature (°C)	Atmosphere	Resulting Phase(s)	Crystallite Size (nm)	Optical Band Gap (eV)
As-deposited	-	Amorphous	-	2.85
400	Air	Polycrystalline V2O5	~22.5	-
500	Air	Highly crystalline V2O5	~35.4	2.6
480	Vacuum (50-100 Pa)	V2O5 + VO2	-	-
520	Vacuum (50-100 Pa)	Primarily VO2	-	-

Data compiled from multiple sources for illustrative purposes.[8][10]

Table 2: Dip-Coating Parameters and Resulting Film Characteristics

Precursor Concentration	Withdrawal Speed	Annealing Temperature (°C)	Resulting Film Roughness (RMS)	Notable Defects
Low	Slow	300	High	Horizontal stripes
High	Optimized	400	Low (<1 nm)	Minimized pinholes
Low with PEG additive	Optimized	400	Very low	Suppressed pinholes

Data synthesized from literature to show general trends.[5][6][7]

Experimental Protocols

Detailed Methodology for Sol-Gel Synthesis of V2O5 Films

This protocol outlines a general procedure for preparing V2O5 thin films using Vanadium(V) oxytriethoxide as the precursor.

1. Sol Preparation:

• In a dry, inert atmosphere (e.g., a glovebox), dissolve Vanadium(V) oxytriethoxide in a suitable solvent, typically anhydrous ethanol or isopropanol. A common starting concentration is in the range of 0.1 to 0.5 M.
• Stir the solution vigorously for a predetermined time (e.g., 30-60 minutes) to ensure complete dissolution.
• Prepare a separate solution of deionized water in the same solvent. The molar ratio of water to the vanadium precursor is a critical parameter and should be carefully controlled, often in the range of 1:1 to 2:1.
• Slowly add the water-solvent solution dropwise to the vigorously stirred precursor solution. This slow addition is crucial to control the rate of hydrolysis and prevent immediate precipitation.
• Continue stirring the resulting sol for several hours (e.g., 2-24 hours) to allow for the completion of hydrolysis and condensation reactions. The sol should remain clear and stable.

2. Substrate Cleaning:

• Clean the substrates (e.g., glass, silicon, or ITO-coated glass) by sequential ultrasonication in acetone, isopropanol, and deionized water for 15 minutes each.
• Dry the substrates with a stream of high-purity nitrogen gas.
• Optional: Treat the substrates with an oxygen plasma or a piranha solution to enhance surface hydrophilicity and promote better film adhesion.

3. Film Deposition (Dip-Coating Example):

• Immerse the cleaned substrate into the prepared sol.
• Withdraw the substrate from the sol at a constant, controlled speed. The withdrawal speed influences the film thickness and uniformity. Typical speeds range from 1 to 10 mm/s.
• Allow the solvent to evaporate from the coated substrate in a controlled environment. A brief drying step at a low temperature (e.g., 80-100°C) on a hotplate can be beneficial.
• For thicker films, this deposition and drying process can be repeated multiple times.

4. Annealing:

• Place the dried films in a furnace.
• Heat the films to the desired annealing temperature, typically between 400°C and 500°C, in an air or oxygen atmosphere. Use a controlled heating ramp (e.g., 2-5 °C/min) to avoid thermal shock.
• Hold the films at the annealing temperature for a sufficient duration, usually 1 to 2 hours, to ensure complete crystallization and removal of organic residues.
• Cool the furnace down to room temperature at a controlled rate.

Visualizations

Caption: Experimental workflow for the sol-gel synthesis of V2O5 thin films.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jikangroup.com [jikangroup.com]
• 6. researchgate.net [researchgate.net]
• 7. DSpace [cora.ucc.ie]
• 8. atlantis-press.com [atlantis-press.com]
• 9. researchgate.net [researchgate.net]
• 10. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Hydrolysis Rate Control of Vanadium(V) Oxytriethoxide with Additives

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for controlling the hydrolysis rate of Vanadium(V) oxytriethoxide in experimental settings. Vanadium(V) oxytriethoxide is a highly reactive precursor in the sol-gel synthesis of vanadium oxides, and precise control of its hydrolysis is critical for achieving desired material properties such as particle size, film thickness, and morphology. The addition of chelating agents like acetylacetone (B45752) (acac) and acetic acid can effectively modify the reaction kinetics.

Troubleshooting Guide

This guide addresses common issues encountered during the hydrolysis of Vanadium(V) oxytriethoxide and provides actionable solutions.

Problem	Potential Cause	Solution
Immediate and uncontrolled precipitation upon addition of water.	The hydrolysis rate is too fast due to the high reactivity of Vanadium(V) oxytriethoxide.	1. Introduce a chelating agent: Add a chelating agent such as acetylacetone (acac) or acetic acid to the Vanadium(V) oxytriethoxide solution before introducing water. These agents form more stable complexes with the vanadium precursor, slowing down the hydrolysis and condensation reactions. 2. Optimize additive concentration: The molar ratio of the chelating agent to the vanadium precursor is a critical parameter. Start with a 1:1 molar ratio of acetylacetone to Vanadium(V) oxytriethoxide and incrementally increase it if precipitation is still too rapid. 3. Control water addition: Add water dropwise or as a mixture with the solvent (e.g., ethanol) while vigorously stirring the solution to ensure homogeneous mixing and prevent localized high concentrations of water.
Formation of non-uniform films or coatings (e.g., streaks, cracks).	1. Inhomogeneous sol: The precursor sol may not be stable or homogeneous due to partial hydrolysis or condensation before deposition. 2. Inadequate substrate preparation: A contaminated or uneven substrate surface can lead to poor wetting and film uniformity. 3. Uncontrolled solvent evaporation: Rapid or uneven solvent evaporation during the deposition process can cause stress and cracking in the film.	1. Age the sol: Allow the precursor solution containing the additive to stir for a period (e.g., 30-60 minutes) before water addition and deposition to ensure complete complexation. 2. Thoroughly clean the substrate: Use a multi-step cleaning process for your substrate (e.g., sonication in acetone, followed by isopropanol (B130326) and deionized water, and drying with nitrogen). 3. Control the deposition environment: Conduct the film deposition in a controlled environment with stable temperature and humidity. For spin coating, optimize the spin speed and time to control the evaporation rate. For dip coating, control the withdrawal speed.
Inconsistent particle size in the final material.	The rates of nucleation and growth are not well-controlled during the sol-gel process.	1. Adjust the additive-to-precursor ratio: The concentration of the chelating agent directly influences the particle size. Generally, a higher concentration of a chelating agent like acetic acid leads to smaller crystallite and particle sizes by slowing down condensation and coalescence. 2. Control the pH: The pH of the solution significantly affects the hydrolysis and condensation rates. Acetic acid, in addition to being a chelating agent, also lowers the pH, which can influence the final particle size. 3. Maintain a constant temperature: Perform the reaction at a controlled and constant temperature, as temperature fluctuations can affect the reaction kinetics and lead to a broader particle size distribution.
Gelation of the sol occurs too quickly or too slowly.	The condensation rate is either too high or too low.	1. Modify the water-to-precursor ratio: A higher water content will generally lead to faster gelation. To slow down the process, reduce the amount of water added. 2. Adjust the additive concentration: Chelating agents can also influence the condensation rate and thus the gelation time. Experiment with different concentrations of acetylacetone or acetic acid to achieve the desired gelation time. 3. Control the temperature: Lowering the reaction temperature will slow down the condensation reactions and prolong the gelation time.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of additives like acetylacetone and acetic acid in controlling the hydrolysis of Vanadium(V) oxytriethoxide?

Additives such as acetylacetone (acac) and acetic acid act as chelating agents. They react with the Vanadium(V) oxytriethoxide precursor to form more stable coordination complexes. This chemical modification reduces the number of labile alkoxy groups available for immediate hydrolysis, thereby slowing down the overall hydrolysis and subsequent condensation rates. This allows for a more controlled formation of the vanadium oxide network.

Q2: How does the concentration of the additive affect the final product?

The concentration of the additive, typically expressed as a molar ratio relative to the vanadium precursor, is a critical parameter that influences several properties of the final material:

• Particle Size: Higher concentrations of chelating agents generally lead to smaller nanoparticles. This is because the additive molecules cap the growing particles, preventing further aggregation.

• Film Uniformity: By preventing rapid, uncontrolled precipitation, these additives promote the formation of stable and homogeneous sols, which are essential for depositing uniform, defect-free thin films.

• Gelation Time: The concentration of the additive can be tuned to control the gelation time of the sol, which is important for applications requiring the casting of monolithic gels.

Q3: Can I use other additives to control the hydrolysis rate?

Yes, other organic compounds with functional groups capable of chelating with the vanadium center can be used. Examples include other β-diketones (similar to acetylacetone), carboxylic acids, and alkanolamines. The effectiveness of these additives will depend on the stability of the complex they form with the vanadium precursor.

Q4: What is the effect of pH on the hydrolysis process?

The pH of the reaction medium plays a crucial role in the hydrolysis and condensation of vanadium alkoxides. In acidic conditions, the hydrolysis reaction is catalyzed, but the condensation can be slower. The speciation of vanadium in solution is also highly pH-dependent. For instance, in weakly acidic solutions (pH 2-6), decameric species like [V₁₀O₂₈]⁶⁻ can dominate.[1] The use of acetic acid as an additive not only provides chelating acetate (B1210297) groups but also lowers the pH of the solution, influencing the overall reaction pathway.

Q5: How can I ensure the reproducibility of my experiments?

To ensure reproducibility, it is essential to precisely control all experimental parameters:

• Purity of Reagents: Use high-purity Vanadium(V) oxytriethoxide, solvents, and additives.

• Atmosphere: Vanadium(V) oxytriethoxide is sensitive to moisture. Handle it in an inert atmosphere (e.g., a glovebox or under a nitrogen or argon blanket) until it is intentionally hydrolyzed.

• Temperature: Maintain a constant temperature throughout the experiment.

• Stirring: Use consistent and vigorous stirring to ensure homogeneous mixing of reactants.

• Molar Ratios: Accurately measure and control the molar ratios of the precursor, additive, water, and solvent.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Vanadium(V) Oxytriethoxide Sol for Thin Film Deposition

This protocol describes the preparation of a stable sol suitable for techniques like spin coating or dip coating.

• Precursor Solution Preparation:

  • In a dry, inert atmosphere (e.g., a glovebox), prepare a 0.1 M solution of Vanadium(V) oxytriethoxide in absolute ethanol.

  • To this solution, add acetylacetone (acac) to achieve a desired molar ratio (e.g., 1:1, acac:precursor).

  • Stir the solution for 30 minutes to ensure complete complexation of the vanadium precursor.

• Hydrolysis:

  • Prepare a separate solution of deionized water in ethanol. The molar ratio of water to the vanadium precursor should be carefully controlled (e.g., starting with a 2:1 ratio).

  • Add the water/ethanol solution dropwise to the precursor solution while stirring vigorously.

• Aging:

  • Allow the resulting sol to age for a specific period (e.g., 1-24 hours) at room temperature with continuous stirring. The aging time can influence the properties of the final film.

• Deposition:

  • The stabilized sol is now ready for thin film deposition using techniques such as spin coating or dip coating.

Protocol 2: Synthesis of Vanadium Oxide Nanoparticles with Controlled Size

This protocol outlines a method for synthesizing vanadium oxide nanoparticles where the size is controlled by the concentration of acetic acid.

• Precursor Solution Preparation:

  • Dissolve Vanadium(V) oxytriethoxide in a suitable solvent like isopropanol to a concentration of 0.1 M under an inert atmosphere.

  • In separate flasks, prepare solutions with varying molar ratios of acetic acid to the vanadium precursor (e.g., 0.5:1, 1:1, 2:1).

  • Stir these solutions for 30 minutes.

• Hydrolysis:

  • Add a controlled amount of deionized water to each solution while stirring. The water-to-precursor molar ratio should be kept constant across all experiments (e.g., 4:1).

• Gelation and Aging:

  • Allow the sols to gel at room temperature. The gelation time will vary depending on the acetic acid concentration.

  • Age the gels for 24 hours in a sealed container.

• Drying and Calcination:

  • Dry the gels in an oven at a low temperature (e.g., 80 °C) to remove the solvent.

  • Calcine the dried xerogel at a higher temperature (e.g., 400-500 °C) in air to obtain crystalline V₂O₅ nanoparticles. The particle size can then be characterized using techniques like Transmission Electron Microscopy (TEM) and X-ray Diffraction (XRD).

Data Presentation

The following table summarizes the expected qualitative effects of increasing the concentration of common additives on the hydrolysis of Vanadium(V) oxytriethoxide.

Additive	Molar Ratio (Additive:Precursor)	Effect on Hydrolysis Rate	Expected Particle/Crystallite Size	Sol Stability
Acetylacetone	Increasing	Decreases	Decreases	Increases
Acetic Acid	Increasing	Decreases	Decreases	Increases

Note: The exact quantitative relationship will depend on other experimental parameters such as solvent, temperature, and water concentration.

Visualizations

References

• 1. mdpi.com [mdpi.com]

Shelf life and degradation products of Vanadium(V) oxytriethoxide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the shelf life, degradation, and handling of Vanadium(V) oxytriethoxide (VO(OEt)₃).

Product Information and Specifications

Vanadium(V) oxytriethoxide is a versatile organometallic precursor used in various applications, including catalysis and materials synthesis.[1] Its utility is highly dependent on its purity, which can be compromised by improper handling and storage.

Property	Value	Source
Chemical Formula	OV(OC₂H₅)₃
Molecular Weight	202.12 g/mol
CAS Number	1686-22-2	[2]
Appearance	Gold to green to brown liquid	[3]
Density	1.139 g/mL at 25 °C
Boiling Point	125-128 °C	[1]
Flash Point	71 °C (159.8 °F) - closed cup
Purity (Assay)	95% to 98%+	[3]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Vanadium(V) oxytriethoxide?

A1: To ensure stability, Vanadium(V) oxytriethoxide must be stored in a tightly sealed container under an inert atmosphere, such as argon or nitrogen.[2][4] It should be kept in a cool, dry, and dark place away from heat, sparks, and open flames.[5] The material is sensitive to air and moisture, which can cause degradation.[4]

Q2: What is the expected shelf life of Vanadium(V) oxytriethoxide?

A2: Due to its high reactivity, especially with moisture, a definitive shelf life is often not provided by manufacturers. For similar sensitive organometallic compounds, if no retest or expiration date is listed on the Certificate of Analysis (COA), a standard warranty of one year from the date of shipment is often applicable, assuming proper storage. It is critical for users to routinely inspect the product to ensure it performs as expected.

Q3: How can I visually identify if my Vanadium(V) oxytriethoxide has degraded?

A3: The appearance of fresh Vanadium(V) oxytriethoxide is typically a gold to green or brown liquid.[3] Significant color changes, such as darkening, or the formation of precipitates are common indicators of degradation, likely due to hydrolysis or oxidation.

Q4: What are the primary degradation products of Vanadium(V) oxytriethoxide?

A4: The main degradation pathways are hydrolysis and thermal decomposition.

• Hydrolysis (reaction with water/moisture) yields vanadium oxides (such as V₂O₅) and ethanol.[6][7]

• Thermal Decomposition (due to strong heating) results in the formation of various carbon oxides and vanadium oxides (e.g., V₂O₅, VO₂, V₂O₃).[5][8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or failed reaction yields.	Precursor Degradation: The Vanadium(V) oxytriethoxide may have hydrolyzed due to exposure to air or moisture.	• Visually inspect the precursor for color change or precipitates.• If degradation is suspected, use a freshly opened bottle or a new batch.• Consider performing a purity analysis, such as titration, to verify the concentration of active vanadium.
Precipitate forms when dissolving the precursor in a solvent.	Moisture Contamination: The solvent may contain trace amounts of water, causing immediate hydrolysis of the precursor.	• Always use anhydrous solvents from a freshly opened bottle or a solvent purification system.• Ensure all glassware is rigorously dried (e.g., oven-dried or flame-dried) before use.• Perform all manipulations under a strictly inert atmosphere (glovebox or Schlenk line).
The precursor has changed color from its original state.	Oxidation/Hydrolysis: The container's seal may have been compromised, allowing slow reaction with ambient air and moisture over time.	• While the material may still be usable for some applications, its purity is compromised. For sensitive reactions requiring high purity, it is recommended to discard the material.• For future use, ensure the container is properly sealed with parafilm and purged with inert gas after each use.

Degradation Pathways and Experimental Workflows

The stability of Vanadium(V) oxytriethoxide is critical for reproducible experimental outcomes. The primary pathways of degradation are hydrolysis and thermal decomposition, which lead to the formation of various vanadium oxides.

Caption: Primary degradation pathways for Vanadium(V) oxytriethoxide.

A proper handling workflow is essential to prevent premature degradation of this sensitive reagent.

Caption: Recommended workflow for handling Vanadium(V) oxytriethoxide.

Experimental Protocols

Protocol 1: Standard Handling and Dispensing Procedure (Inert Atmosphere)

This protocol outlines the steps for safely handling Vanadium(V) oxytriethoxide to prevent hydrolysis.

Materials:

• Vanadium(V) oxytriethoxide in its original container.

• Inert atmosphere glovebox or Schlenk line with Argon or Nitrogen gas.

• Oven-dried or flame-dried glassware (reaction flask, etc.).

• Anhydrous solvents.

• Gas-tight syringes and needles.

• Septa.

Procedure:

• Preparation: Ensure the glovebox has a low oxygen and water atmosphere (<1 ppm) or that the Schlenk line is properly set up for inert gas manipulation. Place all necessary dried glassware and anhydrous solvents into the glovebox or have them ready on the Schlenk line.

• Equilibration: Move the sealed container of Vanadium(V) oxytriethoxide into the glovebox antechamber and allow it to equilibrate to the glovebox temperature before opening to prevent condensation.

• Dispensing:

  • In a Glovebox: Open the container inside the glovebox. Using a clean, dry pipette or syringe, withdraw the desired amount and add it to your reaction vessel.

  • On a Schlenk Line: Pierce the septum of the container with a needle connected to the inert gas line to create a positive pressure. Use a second, clean, dry, gas-tight syringe to withdraw the desired volume of the liquid. Transfer the liquid to the reaction flask, which is also maintained under a positive pressure of inert gas.

• Resealing and Storage: After dispensing, immediately and tightly reseal the container. If not in a glovebox, purge the headspace of the container with inert gas before sealing. Wrap the cap with parafilm for an extra layer of protection.

• Storage: Return the sealed container to its designated cool, dry, and dark storage location.

Protocol 2: Purity Assessment via Titration (General Guideline)

The purity of Vanadium(V) oxytriethoxide can be estimated by determining the vanadium content. One method mentioned for related compounds is titration.[3] This is a general protocol for a redox titration; specific conditions may need to be optimized.

Principle: This procedure involves hydrolyzing the Vanadium(V) oxytriethoxide to form vanadate (B1173111) ions (VO₃⁻) in solution, followed by reduction of the Vanadium(V) to Vanadium(IV) with a known excess of a reducing agent (e.g., a standardized Fe(II) solution). The excess reducing agent is then back-titrated with a standard oxidizing agent like potassium permanganate (B83412) (KMnO₄).

Materials:

• Accurately weighed sample of Vanadium(V) oxytriethoxide (~0.2 g).

• Sulfuric acid (H₂SO₄), concentrated and dilute solutions.

• Standardized iron(II) sulfate (B86663) (FeSO₄) solution (e.g., 0.1 N).

• Standardized potassium permanganate (KMnO₄) solution (e.g., 0.1 N).

• Phosphoric acid (H₃PO₄).

• Burette, pipettes, and conical flasks.

Procedure:

• Sample Preparation: In a fume hood, accurately weigh a sample of Vanadium(V) oxytriethoxide into a conical flask. Carefully add 25 mL of dilute sulfuric acid to hydrolyze the compound. Gently warm the solution if necessary to ensure complete dissolution.

• Reduction of V(V): To the cooled solution, add a known excess volume of standard 0.1 N FeSO₄ solution. Add a few mL of phosphoric acid to complex the Fe(III) ions formed, which sharpens the endpoint.

• Titration: Titrate the excess, unreacted Fe(II) in the solution with standard 0.1 N KMnO₄ solution. The endpoint is reached when the solution turns a faint, persistent pink color.

• Calculation:

  • Calculate the moles of KMnO₄ used to react with the excess Fe(II).

  • Determine the moles of excess Fe(II).

  • Subtract the moles of excess Fe(II) from the total initial moles of Fe(II) added to find the moles of Fe(II) that reacted with the Vanadium(V).

  • Using the stoichiometry of the V(V) + Fe(II) reaction, calculate the moles of Vanadium in the original sample.

  • Calculate the percentage purity of the Vanadium(V) oxytriethoxide.

References

• 1. americanelements.com [americanelements.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Vanadium(V) oxytriethoxide | Triethoxo-oxovanadium | C6H15O4V - Ereztech [ereztech.com]
• 4. Vanadium(V) oxytriisopropoxide | VTIP | OV[OCH(CH3)2]3 – Ereztech [ereztech.com]
• 5. prochemonline.com [prochemonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Vanadium(V)_oxide [chemeurope.com]
• 8. chemicalbook.com [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Vanadium(V) Alkoxide Precursors: Vanadium(V) oxytriethoxide vs. Vanadium(V) oxytriisopropoxide

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of advanced vanadium-based materials, the choice of precursor is a critical determinant of the final product's properties and performance. Among the various options, Vanadium(V) oxytriethoxide and Vanadium(V) oxytriisopropoxide have emerged as versatile molecular precursors for applications ranging from catalysis to electronics and energy storage. This guide provides an objective comparison of these two common vanadium alkoxides, supported by their physicochemical properties and general experimental protocols, to aid researchers in precursor selection.

Physicochemical Properties: A Head-to-Head Comparison

The selection of a precursor often begins with an evaluation of its fundamental physical and chemical characteristics. These properties influence the choice of solvent, reaction temperature, and deposition technique. Vanadium(V) oxytriethoxide and Vanadium(V) oxytriisopropoxide, while structurally similar, exhibit key differences that can impact their reactivity and handling.

Property	Vanadium(V) oxytriethoxide	Vanadium(V) oxytriisopropoxide
Synonyms	Ethyl orthovanadate, Triethoxyoxovanadium	VTIP, Triisopropoxyvanadium(V) oxide
CAS Number	1686-22-2[1]	5588-84-1
Molecular Formula	C₆H₁₅O₄V[1]	C₉H₂₁O₄V
Molecular Weight	202.12 g/mol [1]	244.20 g/mol
Appearance	Liquid[1]	Colorless to yellow-green or gold liquid[2]
Density	1.139 g/mL at 25 °C[1]	1.035 g/mL at 25 °C
Boiling Point	125-128 °C[1]	80-82 °C at 2 mmHg
Melting Point	N/A	-11 to -14 °C
Flash Point	71 °C (closed cup)[1]	45 °C (closed cup)[2]
Solubility	Decomposes in water[2]	Miscible with toluene, hexane, and isopropanol[3]
Purity	95%[1]	Up to 99.99%[2]

Performance as Precursors: A Qualitative Overview

Both Vanadium(V) oxytriethoxide and Vanadium(V) oxytriisopropoxide are effective precursors for the synthesis of various vanadium oxides, including V₂O₅, VO₂, and mixed-valence species. The choice between them often depends on the desired morphology, crystallinity, and surface area of the final material.

Vanadium alkoxides, in general, are favored in sol-gel and hydrothermal methods due to their high reactivity and ability to form homogeneous solutions.[4][5] The sol-gel process, in particular, allows for the synthesis of vanadium oxides with controlled porosity and high surface area.[4] The morphology of the resulting vanadium oxide nanostructures can be influenced by the choice of solvent and the presence of water during the sol-gel synthesis.[6]

While direct quantitative comparisons of performance are scarce, the isopropoxide precursor is more frequently cited in the literature for the synthesis of advanced materials for electronics and energy storage, likely due to its favorable volatility for deposition techniques.[2]

Experimental Protocols

The following are generalized experimental protocols for the synthesis of vanadium oxides using either precursor via the sol-gel method. It is important to note that specific parameters such as concentration, temperature, and aging time should be optimized for the desired application.

Protocol 1: Sol-Gel Synthesis of Vanadium Oxide using Vanadium(V) oxytriethoxide

Objective: To synthesize vanadium oxide powder via a sol-gel route using Vanadium(V) oxytriethoxide.

Materials:

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Ethanol (absolute)

• Deionized water

• Nitric acid (catalyst)

Procedure:

• In a nitrogen-filled glovebox, prepare a 0.1 M solution of Vanadium(V) oxytriethoxide in absolute ethanol.

• In a separate flask, prepare a solution of deionized water and a catalytic amount of nitric acid in ethanol. The molar ratio of water to the vanadium precursor is a critical parameter and should be systematically varied (e.g., from 1:1 to 4:1) to control the hydrolysis rate.

• Slowly add the water-ethanol solution to the vanadium precursor solution under vigorous stirring.

• Continue stirring the mixture for 1-2 hours at room temperature to allow for hydrolysis and condensation to form a sol.

• Age the sol in a sealed container at room temperature for 24-48 hours, or until a gel is formed.

• Dry the gel at 60-80 °C for 12-24 hours to obtain a xerogel.

• Calcination of the xerogel at temperatures ranging from 300 to 500 °C in air will yield crystalline V₂O₅. The specific temperature and duration will influence the crystallinity and particle size.

Protocol 2: Sol-Gel Synthesis of Vanadium Oxide using Vanadium(V) oxytriisopropoxide

Objective: To synthesize vanadium oxide nanostructures via a sol-gel route using Vanadium(V) oxytriisopropoxide.

Materials:

• Vanadium(V) oxytriisopropoxide (VO(OCH(CH₃)₂)₃)

• Isopropanol

• Deionized water

• Acetylacetone (B45752) (catalyst/stabilizer)[6]

Procedure:

• Prepare a solution by mixing Vanadium(V) oxytriisopropoxide and acetylacetone in isopropanol.[6] A typical molar ratio of vanadium precursor to acetylacetone is around 30:1.

• Stir the solution for 30 minutes at room temperature.

• For hydrolysis, a controlled amount of water can be added to the solution. The water content significantly influences the morphology of the resulting crystals.[6]

• The solution is then aged at a specific temperature (e.g., 50 °C) for an extended period (e.g., 48 hours) to form a xerogel powder.[6]

• Finally, the xerogel is annealed at a high temperature, for instance, 600 °C for 10 hours, to obtain the desired crystalline vanadium oxide phase.[6]

Visualizing the Workflow and Decision Process

To further aid in the understanding of precursor selection and experimental design, the following diagrams illustrate the logical relationships and a typical experimental workflow.

References

• 1. 氧化三乙氧基钒(V) 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. ProChem, Inc. Vanadium (V) Triisopropoxide Oxide - High-Purity Precursor for Catalysts [prochemonline.com]
• 3. Vanadium(V) triisopropoxide oxide, 96% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to Vanadium(V) Pentoxide Synthesis: Vanadium(V) Oxytriethoxide vs. Vanadyl Acetylacetonate

For Researchers, Scientists, and Drug Development Professionals

Vanadium(V) pentoxide (V₂O₅) is a versatile material with significant applications in catalysis, energy storage, and electronics. The choice of precursor is a critical factor that dictates the properties of the synthesized V₂O₅, influencing its morphology, crystallinity, and ultimately, its performance in various applications. This guide provides an objective comparison of two common precursors for V₂O₅ synthesis: Vanadium(V) oxytriethoxide, a vanadium alkoxide, and vanadyl acetylacetonate (B107027).

Precursor Properties and Handling

Feature	Vanadium(V) Oxytriethoxide (and alkoxides in general)	Vanadyl Acetylacetonate
Chemical Formula	VO(OC₂H₅)₃	VO(C₅H₇O₂)₂
Vanadium Oxidation State	+5	+4
Hydrolytic Stability	Highly sensitive to moisture, prone to rapid and difficult-to-control hydrolysis.	More stable against excessive hydrolysis and precipitation compared to alkoxides.[1]
Handling	Requires anhydrous conditions and inert atmosphere.	Relatively stable in air, simplifying handling procedures.
Solubility	Soluble in common organic solvents.	Soluble in various organic solvents like methanol (B129727).

Synthesis of V₂O₅: A Comparative Overview

Both precursors are amenable to sol-gel based synthesis routes, which involve the formation of a sol (a colloidal suspension of solid particles in a liquid) that is then gelled and thermally treated to yield the final oxide material. However, the underlying chemical transformations differ significantly.

Vanadium(V) Oxytriethoxide: The Alkoxide Route

The synthesis of V₂O₅ from vanadium alkoxides like Vanadium(V) oxytriethoxide proceeds through a classic sol-gel mechanism involving two key steps:

• Hydrolysis: The alkoxide precursor reacts with water, leading to the replacement of alkoxy groups (-OR) with hydroxyl groups (-OH).

• Condensation: The hydroxylated intermediates react with each other to form V-O-V bridges, releasing water or alcohol molecules and leading to the formation of a three-dimensional oxide network.

This process is highly sensitive to the water-to-alkoxide ratio, the type of solvent, and the pH, all of which influence the rates of hydrolysis and condensation and, consequently, the structure and morphology of the final V₂O₅.

Vanadyl Acetylacetonate: The Chelate Route

The synthesis of V₂O₅ from vanadyl acetylacetonate involves a different pathway. Since the vanadium in vanadyl acetylacetonate is in the +4 oxidation state, an oxidation step is required to form V₂O₅ (where vanadium is +5). The synthesis typically involves:

• Sol Formation: Dissolving vanadyl acetylacetonate in a suitable solvent, often an alcohol.

• Thermal Treatment: The sol is then heated. This step serves two primary purposes:

  • Decomposition of the Ligand: The acetylacetonate ligands are thermally decomposed.

  • Oxidation: In the presence of an oxidizing atmosphere (e.g., air), the V⁴⁺ is oxidized to V⁵⁺.

The thermal decomposition of the acetylacetonate complex can lead to the formation of a reducing atmosphere containing CO and H₂, which can influence the final vanadium oxide phase.[1][2] Careful control of the annealing atmosphere is therefore crucial to obtain pure V₂O₅.

Experimental Protocols

Synthesis of V₂O₅ from Vanadium(V) Oxytriisopropoxide (as a representative alkoxide)

A common sol-gel procedure for preparing V₂O₅ thin films from a vanadium alkoxide precursor is as follows:

• Precursor Solution: Vanadium oxytriisopropoxide (VO(O-i-Pr)₃) is dissolved in an anhydrous alcohol, such as isopropanol (B130326) or ethanol.

• Hydrolysis: A controlled amount of water, often mixed with the same alcohol solvent and sometimes a catalyst (acid or base), is added dropwise to the alkoxide solution under vigorous stirring.

• Aging: The resulting sol is typically aged for a period ranging from a few hours to several days to allow for the completion of hydrolysis and condensation reactions.

• Deposition: The aged sol can be used to deposit thin films via spin-coating, dip-coating, or other techniques.

• Thermal Treatment: The deposited gel is dried at a low temperature (e.g., 100 °C) to remove the solvent and then calcined at a higher temperature (e.g., 400-500 °C) in air to crystallize the V₂O₅.

Synthesis of V₂O₅ from Vanadyl Acetylacetonate

A typical experimental protocol for synthesizing V₂O₅ from vanadyl acetylacetonate is:

• Precursor Solution: Vanadyl acetylacetonate is dissolved in a solvent such as methanol to form a sol.

• Deposition: The sol is deposited onto a substrate using methods like spin-coating.

• Drying: The coated substrate is dried at a moderate temperature (e.g., 150 °C) to remove the solvent.

• Annealing: The dried film is then annealed in an oxidizing atmosphere (e.g., air) at a temperature typically ranging from 300 °C to 500 °C. This step facilitates the decomposition of the acetylacetonate ligand and the oxidation of vanadium to the +5 state, resulting in the formation of crystalline V₂O₅. For instance, annealing at 450-500°C for 1-2 hours is a common practice.

Performance Comparison: Properties of the Resulting V₂O₅

The choice of precursor has a demonstrable impact on the physicochemical properties of the synthesized V₂O₅.

Property	V₂O₅ from Vanadium(V) Oxytriethoxide	V₂O₅ from Vanadyl Acetylacetonate
Morphology	Can be tailored to produce various nanostructures, including thin films and powders.	Often yields nanostructured materials such as nanorods, nanofibers, and thin films.[3]
Crystallinity	Crystalline orthorhombic V₂O₅ can be obtained after annealing.	Orthorhombic V₂O₅ is typically formed after calcination in air.[1]
Purity	Purity is highly dependent on the purity of the precursor and the control over the hydrolysis-condensation process.	The thermal decomposition of the organic ligand can sometimes lead to carbonaceous impurities if not completely removed during annealing.
Yield	Generally high, but can be affected by the controlled conditions required.	Yields can be high, with one study reporting a 12% yield for a radiolabeled version in a multi-step synthesis.[4]

Quantitative Data Summary

Precursor	Synthesis Method	Resulting V₂O₅ Properties	Reference
Vanadium Oxytriisopropoxide	Atomic Layer Deposition	Amorphous as-deposited films, crystalline after annealing. RMS roughness ~20 nm.	[5]
Vanadyl Acetylacetonate	Sol-Gel	Orthorhombic V₂O₅ fibers with lattice parameters a = 11.48 Å, b = 4.36 Å, and c = 3.55 Å.	[1]
Vanadyl Acetylacetonate	Sol-Gel/Pen Plotter Printing	Nanorods 35–75 nm in thickness and 120–285 nm in length, with a crystallite size of 54 ± 4 nm.	[3]

Logical Relationships and Experimental Workflows

Sol-Gel Synthesis of V₂O₅ from Vanadium(V) Oxytriethoxide

Caption: Sol-gel synthesis workflow for V₂O₅ from a vanadium alkoxide precursor.

Synthesis of V₂O₅ from Vanadyl Acetylacetonate

Caption: Synthesis workflow for V₂O₅ from vanadyl acetylacetonate.

Conclusion

Both Vanadium(V) oxytriethoxide and vanadyl acetylacetonate are viable precursors for the synthesis of V₂O₅, each with its own set of advantages and disadvantages.

• Vanadium(V) oxytriethoxide offers a direct route to V₂O₅ without the need for an oxidation step. However, its high reactivity with water necessitates stringent anhydrous handling conditions, making the process more technically demanding. The sol-gel chemistry is well-understood, allowing for a degree of control over the final material properties by tuning reaction parameters.

• Vanadyl acetylacetonate is favored for its greater stability and ease of handling.[1] The synthesis process is often simpler, though it requires a crucial oxidation step during thermal treatment. The properties of the resulting V₂O₅ are highly dependent on the annealing conditions, which control both the removal of organic residues and the final oxidation state of the vanadium.

The choice between these two precursors will ultimately depend on the specific requirements of the application, the desired morphology and properties of the V₂O₅, and the available laboratory facilities and expertise. For applications demanding high purity and fine control over the oxide network formation, the alkoxide route may be preferred, provided the necessary experimental setup is available. For simpler, more robust synthesis protocols, particularly for thin-film deposition, vanadyl acetylacetonate presents a compelling alternative.

References

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Efficient Synthesis and HPLC-Based Characterization for Developing Vanadium-48-Labeled Vanadyl Acetylacetonate as a Novel Cancer Radiotracer for PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. electrochem.org [electrochem.org]

The Precursor's Pivotal Role: A Comparative Guide to the Electrochemical Performance of V2O5

The choice of vanadium precursor in the synthesis of vanadium pentoxide (V2O5) significantly influences its structural, morphological, and, consequently, its electrochemical properties. This guide provides a comparative analysis of V2O5 synthesized from various common vanadium precursors, offering researchers and materials scientists a comprehensive overview supported by experimental data to aid in the selection of optimal synthesis strategies for high-performance energy storage applications.

Vanadium pentoxide is a promising cathode material for lithium-ion batteries and other energy storage systems due to its high theoretical capacity, layered structure, and the multiple oxidation states of vanadium.[1][2] However, its practical application is often limited by issues such as low electronic conductivity and structural instability during ion intercalation/deintercalation.[3] The synthesis route, and particularly the initial vanadium precursor, plays a critical role in tailoring the material's properties to overcome these challenges. This comparison focuses on V2O5 derived from common precursors including ammonium (B1175870) metavanadate (NH4VO3), vanadyl sulfate (B86663) (VOSO4), and V2O5 powder, highlighting the impact of the precursor on the final electrochemical performance.

Comparative Electrochemical Performance

The electrochemical behavior of V2O5 is intimately linked to its morphology and crystallinity, which are direct consequences of the synthesis conditions and the precursor used. The following table summarizes the electrochemical performance of V2O5 synthesized from different precursors, showcasing the range of capacities and cycling stabilities achievable.

Vanadium Precursor	Synthesis Method	Morphology	Initial Discharge Capacity (mAh/g)	Current Density (mA/g)	Cycling Stability	Reference
Ammonium Metavanadate (NH4VO3)	Hydrothermal	Nanoflowers	Not Specified	Not Specified	Best stability and highest Li ion diffusion coefficient compared to nanowires and nanowaxberries	[4]
Ammonium Metavanadate (NH4VO3)	Electrodeposition	Porous microplates	~286 F/g (Specific Capacitance)	10 mV/s (scan rate)	Stable for 500 cycles	[5]
Ammonium Metavanadate (NH4VO3) & Citric Acid	Solvothermal & Calcination	Hollow microspheres	710.2 (after 400 cycles)	500	Excellent	[6]
V2O5 Powder	Hydrothermal	Nanorods	335	Not Specified	Good cycling stability	[1]
Vanadyl Sulfate (VOSO4)	Solution Synthesis	Single-crystal nanorod arrays	Capacity is 10x lower than Ni-V2O5·nH2O nanocable arrays at 1.6 A/g	1600	Lower than nanocable arrays	[7]
Oxalic Acid	Hydrothermal	Not specified	457.9	50	Not specified	[8]

Experimental Methodologies

The synthesis and electrochemical characterization protocols are crucial for understanding the performance differences. Below are representative experimental procedures for synthesizing V2O5 from different precursors.

Synthesis of V2O5 Nanoflowers from Ammonium Metavanadate (Hydrothermal Method)

A typical synthesis involves dissolving ammonium metavanadate (NH4VO3) in deionized water, followed by the addition of a surfactant like polyvinyl pyrrolidone (PVP). The pH of the solution is then adjusted, and the mixture is transferred to a Teflon-lined stainless-steel autoclave. The autoclave is heated to a specific temperature (e.g., 180°C) for a set duration (e.g., 24 hours). After cooling, the precipitate is collected by centrifugation, washed with deionized water and ethanol, and finally dried in an oven. The morphology of the resulting V2O5, such as nanowires, nanowaxberries, or nanoflowers, can be controlled by varying the surfactant concentration.[4]

Electrodeposition of V2O5 from Ammonium Metavanadate

Crystalline V2O5 can be electrodeposited from an aqueous solution of ammonium metavanadate at room temperature. The process involves dissolving NH4VO3 in water to form the electrolyte. The electrodeposition is carried out on a conductive substrate (e.g., FTO glass) at a constant current density for a specific duration. The morphology and crystallinity of the deposited V2O5 film are influenced by the deposition time.[5]

Synthesis of V2O5 Nanorods from V2O5 Powder (Hydrothermal Method)

In this method, commercial V2O5 powder is mixed with a solvent, often with the assistance of a surfactant. The mixture is then sealed in a Teflon-lined autoclave and subjected to hydrothermal treatment at a controlled temperature and time. This process breaks down the bulk V2O5 powder and facilitates the recrystallization into nanostructured forms like nanorods. The resulting material exhibits good cycling stability.[1]

Synthesis of V2O5 Nanorod Arrays from Vanadyl Sulfate (Solution Synthesis)

Single-crystal V2O5 nanorod arrays can be grown from a vanadyl sulfate (VOSO4) solution. While specific details of the solution synthesis can vary, it generally involves the controlled precipitation and growth of V2O5 nanostructures from a VOSO4 precursor solution.[7]

Electrode Preparation and Electrochemical Measurements

To evaluate the electrochemical performance, the synthesized V2O5 powder is typically mixed with a conductive agent (e.g., acetylene (B1199291) black) and a binder (e.g., polyvinylidene fluoride, PVDF) in a solvent (e.g., N-methyl-2-pyrrolidone, NMP) to form a slurry. This slurry is then coated onto a current collector (e.g., aluminum foil) and dried to create the working electrode. Electrochemical tests are conducted in a coin cell or a three-electrode setup with a lithium foil as the counter and reference electrode and a suitable electrolyte (e.g., 1 M LiPF6 in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate). The cells are cycled at various current densities to determine the specific capacity, rate capability, and cycling stability.

Experimental Workflow

The general experimental workflow for comparing the electrochemical performance of V2O5 from different precursors is illustrated in the diagram below.

Caption: Experimental workflow for V2O5 synthesis and electrochemical characterization.

Conclusion

The selection of the vanadium precursor is a fundamental step in the synthesis of V2O5 with tailored electrochemical properties. Ammonium metavanadate, often used in hydrothermal and electrodeposition methods, can yield diverse morphologies from nanoflowers to porous films, leading to good stability and high surface area.[4][5] V2O5 powder, when used as a precursor in hydrothermal synthesis, can be transformed into nanostructures like nanorods with good cycling performance.[1] Vanadyl sulfate is another viable precursor, though the resulting V2O5 may exhibit different electrochemical characteristics compared to materials from other precursors.[7] Furthermore, the use of organic precursors or additives like oxalic acid can lead to high specific capacities.[8]

Ultimately, the optimal precursor and synthesis method will depend on the specific application and desired performance metrics, such as high capacity, long cycle life, or high rate capability. This guide provides a foundational understanding to aid researchers in making informed decisions for the rational design and synthesis of advanced V2O5-based electrode materials.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Enhancing vanadium pentoxide-based (V2O5) cathodes for high-performance aqueous zinc-ion batteries: optimization of interlayer spacing, ion kinetics, voltage window - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. aml.iaamonline.org [aml.iaamonline.org]
• 6. mdpi.com [mdpi.com]
• 7. depts.washington.edu [depts.washington.edu]
• 8. researchgate.net [researchgate.net]

Characterization of V2O5 films from Vanadium(V) oxytriethoxide by XRD and SEM

This guide provides a comparative analysis of Vanadium Pentoxide (V2O5) thin films synthesized from a Vanadium(V) oxytriethoxide precursor via the sol-gel method. The structural and morphological properties, as determined by X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM), are compared with those of V2O5 films produced through alternative deposition techniques. This document is intended for researchers, scientists, and professionals in materials science and drug development who utilize thin film technologies.

Experimental Protocols

Sol-Gel Synthesis of V2O5 Films from Vanadium(V) Alkoxide Precursor

The sol-gel technique is a versatile method for producing V2O5 films, offering excellent control over the film's stoichiometry and microstructure.[1] The process generally involves the hydrolysis and polycondensation of a vanadium alkoxide precursor.

Precursor Solution Preparation:

• Precursors: Vanadium(V) oxytriisopropoxide (or a similar alkoxide like oxytripropoxide) is used as the vanadium source.[2] Anhydrous isopropyl alcohol or ethanol (B145695) serves as the solvent.[2]

• Procedure: A solution is prepared by dissolving the vanadium alkoxide precursor in the alcohol solvent. For doped films, an alkoxide of the dopant element, such as tantalum ethoxide, can be added at this stage.[2] The solution is stirred vigorously to ensure homogeneity. The hydrolysis is initiated by the controlled addition of water, often mixed with the solvent.

Film Deposition:

• Method: The prepared sol is deposited onto a substrate (e.g., glass, ITO-coated glass, or silicon wafer) using techniques like dip-coating or spin-coating.[2][3]

• Parameters: For dip-coating, a controlled withdrawal speed (e.g., 20 cm/min) is crucial for uniform film thickness.[2] For spin-coating, rotation speed and duration determine the final film properties.

Post-Deposition Treatment:

• Drying and Annealing: After deposition, the films are typically dried at a low temperature (e.g., 200°C) to remove residual organic solvents.[1]

• Crystallization: A subsequent annealing step at higher temperatures (e.g., 300°C to 500°C) in air is performed to induce crystallization and form the desired V2O5 phase.[1][2][4]

X-Ray Diffraction (XRD) Analysis

XRD is a primary technique for determining the crystal structure, phase purity, and crystallite size of the V2O5 films.

• Instrumentation: A diffractometer with a Cu Kα radiation source (λ = 1.5406 Å) is commonly used.[5]

• Procedure: The thin film sample is mounted in the diffractometer, and the X-ray beam is directed at the film surface. The detector scans through a range of 2θ angles (e.g., 5° to 80°), recording the intensity of the diffracted X-rays.[6]

• Data Analysis: The resulting diffraction pattern is a plot of intensity versus 2θ. The positions of the diffraction peaks are used to identify the crystal phases by comparing them to standard JCPDS (Joint Committee on Powder Diffraction Standards) data files, such as file no. 41-1426 for orthorhombic α-V2O5.[7] The crystallite size (D) can be estimated from the broadening of the diffraction peaks using the Debye-Scherrer formula: D = (kλ) / (β cosθ) where k is the Scherrer constant, λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the peak, and θ is the Bragg angle.[8]

Scanning Electron Microscopy (SEM) Analysis

SEM is employed to visualize the surface morphology, grain size, and cross-sectional structure of the films.

• Instrumentation: A high-resolution scanning electron microscope is used. An Energy Dispersive X-ray Spectroscopy (EDS) detector can be used for elemental analysis.[3]

• Procedure: The film sample is mounted on a stub and may be coated with a thin conductive layer (e.g., gold or carbon) to prevent charging. A focused beam of electrons is scanned across the surface. The interaction of the electron beam with the sample produces secondary electrons, backscattered electrons, and characteristic X-rays, which are collected by detectors to form an image.

• Data Analysis: SEM images provide qualitative information on surface features like roughness, grain shape, and the presence of cracks or pores.[3] Quantitative data, such as grain size and film thickness (from cross-sectional images), can be measured from the micrographs.[9][10]

Performance Comparison: V2O5 Film Characterization

The properties of V2O5 films are highly dependent on the synthesis method. The following tables compare XRD and SEM data for films prepared by the sol-gel method using an alkoxide precursor with films prepared by other common techniques like sputtering, spray pyrolysis, and thermal evaporation.

Table 1: Comparative XRD Data for V2O5 Thin Films

Deposition Method	Crystalline Phase	Lattice Parameters (Å)	Crystallite/Grain Size (nm)	Preferred Orientation
Sol-Gel (Alkoxide)	Orthorhombic (α-V2O5)	a=11.51, b=3.56, c=4.37	20 - 58	(001)
RF Magnetron Sputtering	Orthorhombic (α-V2O5)	a=11.51, b=4.369, c=3.563	22 - 52	(001)
Spray Pyrolysis	Orthorhombic	-	26 - 32	(001), (101), (110)
Thermal Evaporation	Orthorhombic	-	~26 (after annealing)	(001)
Hydrothermal	Orthorhombic	-	26 - 32	-

Data compiled from multiple sources. Specific values vary with process parameters.[4][6][7][8][11][12][13][14]

Table 2: Comparative SEM Data for V2O5 Thin Films

Deposition Method	Surface Morphology	Grain Size (nm)	Film Thickness (nm)
Sol-Gel (Alkoxide)	Nanorods, Fibrillar	35 - 75 (thickness of rods)	Varies with layers
RF Magnetron Sputtering	Smooth at low temp, rod-like grains at high temp	~150	100 - 400
Spray Pyrolysis	Crumbled paper-like, nano-grains	Varies with concentration	-
Thermal Evaporation	Smooth, becomes crystalline with annealing	-	~100
Pulsed DC Sputtering	Smooth amorphous to crystalline, needle-like	Increases with temperature	-

Data compiled from multiple sources. Specific values vary with process parameters.[3][6][8][9][15][16][17]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow from precursor synthesis to the final characterization of the V2O5 films.

Caption: Workflow for V2O5 film synthesis and characterization.

Discussion

The data presented indicate that the sol-gel method, using a Vanadium(V) oxytriethoxide precursor, is effective in producing crystalline, nanostructured V2O5 films. XRD analysis consistently shows the formation of the orthorhombic α-V2O5 phase, which is also achieved by other methods like sputtering and spray pyrolysis.[4][8][9] The preferred orientation is often along the (001) plane, particularly for films grown on amorphous substrates.[11][14]

SEM analysis reveals that the sol-gel method tends to produce films with a distinct fibrillar or nanorod morphology.[6][18] In contrast, sputtering techniques can yield smoother, more compact films at lower temperatures, which evolve into granular or rod-like structures upon annealing or at higher deposition temperatures.[9][16] Methods like spray pyrolysis can result in unique morphologies, such as a "crumbled paper-like" structure.[8]

The crystallite and grain sizes are influenced by processing parameters, especially annealing temperature. For most methods, higher annealing temperatures promote grain growth and enhanced crystallinity, as observed in both XRD peak sharpening and direct SEM imaging.[4][16]

References

• 1. Preparation of V2O5 Thin Film by Sol–Gel Technique and Pen Plotter Printing | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. JOAM :: Articles [joam.inoe.ro]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. frontiersin.org [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Structural Characterization of Monocrystalline α-V2O5 Nanowires [scirp.org]
• 8. journal.nsps.org.ng [journal.nsps.org.ng]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. opticaapplicata.pwr.edu.pl [opticaapplicata.pwr.edu.pl]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to Vanadium Catalyst Precursors: Vanadium(V) Oxytriethoxide vs. Ammonium Metavanadate

For researchers, scientists, and drug development professionals, the choice of catalyst precursor is a critical decision that significantly influences the final performance of a catalyst. In the realm of vanadium-based catalysts, particularly those supported on titanium dioxide (TiO₂), Vanadium(V) oxytriethoxide and ammonium (B1175870) metavanadate are two commonly employed precursors. This guide provides an objective comparison of the performance of catalysts derived from these two precursors, supported by experimental data, detailed protocols, and mechanistic insights.

The efficacy of a heterogeneous catalyst is intrinsically linked to its physicochemical properties, such as the dispersion of the active species, surface area, and the nature of the active sites. The choice of the vanadium precursor plays a pivotal role in dictating these characteristics. While ammonium metavanadate is a traditional, cost-effective inorganic precursor, organometallic precursors like Vanadium(V) oxytriethoxide offer potential advantages in achieving higher dispersion and, consequently, enhanced catalytic activity, particularly at lower temperatures.

Performance Comparison: A Quantitative Overview

The selection of a vanadium precursor can have a marked impact on the catalytic performance, especially in reactions like the selective catalytic reduction (SCR) of nitrogen oxides (NOx) with ammonia (B1221849) (NH₃), a critical process for environmental remediation. The following tables summarize key quantitative data comparing the performance of V₂O₅/TiO₂ catalysts prepared from an inorganic precursor (ammonium metavanadate) and an organic precursor (vanadyl acetylacetonate, a compound with similar reactivity to Vanadium(V) oxytriethoxide).

Table 1: Comparison of Physicochemical Properties

Property	Catalyst from Ammonium Metavanadate	Catalyst from Organic Precursor (e.g., Vanadyl Acetylacetonate)	Reference
Vanadium Surface Atomic Concentration	Lower	Higher	[1]
V⁴⁺/(V⁴⁺ + V⁵⁺) Ratio	Lower	Higher	[1]
Number of Acidic Sites	Lower	Higher	[1]
BET Surface Area (m²/g)	~88 (for 3 wt% V₂O₅)	~82 (for 3 wt% V₂O₅)	[1]
Pore Volume (cm³/g)	Varies with synthesis conditions	Varies with synthesis conditions

Table 2: Catalytic Performance in Selective Catalytic Reduction (SCR) of NO with NH₃

Temperature (°C)	NO Conversion (%) - Catalyst from Ammonium Metavanadate	NO Conversion (%) - Catalyst from Organic Precursor (Vanadyl Acetylacetonate)	Reference
150	< 20	~30	[1]
200	~56	~80	[1]
250	> 80	> 90	[1]
300	> 90	> 95	[1]
350	> 90	> 95	[1]
400	~90	~95	[1]
450	< 90	~90	[1]

Note: The data for the organic precursor is based on vanadyl acetylacetonate, which serves as a close proxy for the performance expected from Vanadium(V) oxytriethoxide due to its organometallic nature.

The improved low-temperature activity of the catalyst prepared from the organic precursor can be attributed to a higher dispersion of vanadium species on the support surface, leading to a greater number of accessible active sites.[1] The higher V⁴⁺/(V⁴⁺ + V⁵⁺) ratio also suggests that the organic precursor facilitates the formation of more reduced vanadium species, which are often implicated as key intermediates in the catalytic cycle.[1]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the synthesis and evaluation of catalysts. Below are representative procedures for the preparation of V₂O₅/TiO₂ catalysts using both Vanadium(V) oxytriethoxide and ammonium metavanadate.

Synthesis of V₂O₅/TiO₂ Catalyst using Vanadium(V) Oxytriethoxide (Grafting Method)

This method promotes a high dispersion of vanadium species by reacting the precursor directly with the hydroxyl groups on the support surface.

Materials:

• Titanium dioxide (TiO₂, anatase)

• Vanadium(V) oxytriethoxide (VO(OC₂H₅)₃)

• Anhydrous toluene (B28343)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Support Pre-treatment: The TiO₂ support is first calcined at a high temperature (e.g., 500 °C) for several hours to dehydroxylate the surface and remove impurities.

• Grafting: The dried TiO₂ is suspended in anhydrous toluene in a Schlenk flask under an inert atmosphere. A solution of Vanadium(V) oxytriethoxide in anhydrous toluene is then added dropwise to the suspension at room temperature.

• Reaction: The mixture is stirred at a specific temperature (e.g., 80 °C) for a defined period (e.g., 12 hours) to allow the grafting reaction to occur.

• Washing and Drying: The solid is then filtered, washed with anhydrous toluene to remove any unreacted precursor, and dried under vacuum.

• Calcination: The resulting powder is calcined in a flow of air at a temperature typically between 400-500 °C to decompose the ethoxide ligands and form the final V₂O₅/TiO₂ catalyst.

Synthesis of V₂O₅/TiO₂ Catalyst using Ammonium Metavanadate (Incipient Wetness Impregnation)

This is a more conventional and widely used method for preparing supported catalysts.

Materials:

• Titanium dioxide (TiO₂, anatase)

• Ammonium metavanadate (NH₄VO₃)

• Oxalic acid (optional, to aid dissolution)

• Deionized water

Procedure:

• Precursor Solution Preparation: An aqueous solution of ammonium metavanadate is prepared. The dissolution can be facilitated by the addition of oxalic acid, which forms a soluble vanadyl oxalate (B1200264) complex.

• Impregnation: The TiO₂ support is added to the precursor solution. The volume of the solution is typically equal to the total pore volume of the support (incipient wetness).

• Drying: The impregnated support is dried in an oven, usually at 100-120 °C, to remove the solvent.

• Calcination: The dried material is then calcined in air at a temperature ranging from 400 to 500 °C for several hours. This step decomposes the ammonium metavanadate and forms the active vanadium oxide species on the TiO₂ surface.

Catalyst Performance Evaluation: Selective Catalytic Reduction of NO with NH₃

Apparatus:

• Fixed-bed flow reactor system

• Mass flow controllers for precise gas composition

• Temperature controller

• Gas analyzer (e.g., Chemiluminescence NOx analyzer, FTIR)

Procedure:

• Catalyst Loading: A known amount of the catalyst is packed into the reactor.

• Pre-treatment: The catalyst is typically pre-treated in a flow of inert gas (e.g., N₂) at a high temperature to clean the surface.

• Reaction Conditions: A simulated flue gas mixture containing NO, NH₃, O₂, and a balance of N₂ is introduced into the reactor at a specific gas hourly space velocity (GHSV). The typical reaction conditions are:

  • [NO] = 500 ppm

  • [NH₃] = 500 ppm

  • [O₂] = 5%

  • GHSV = 30,000 h⁻¹

• Data Collection: The reactor temperature is varied in a stepwise manner (e.g., from 150 °C to 450 °C), and the concentrations of NO and NH₃ at the reactor outlet are continuously monitored.

• Calculation: The NO conversion is calculated using the following formula: NO Conversion (%) = (([NO]in - [NO]out) / [NO]in) * 100

Mechanistic Insights and Visualizations

The selective catalytic reduction of NOx by NH₃ over V₂O₅/TiO₂ catalysts is generally accepted to proceed via a redox mechanism involving both Brønsted and Lewis acid sites. The following diagrams illustrate the experimental workflows and the proposed catalytic cycle.

Experimental workflow for catalyst synthesis from Vanadium(V) oxytriethoxide.

Experimental workflow for catalyst synthesis from ammonium metavanadate.

The catalytic cycle for NH₃-SCR over V₂O₅/TiO₂ catalysts typically involves the adsorption of ammonia onto acid sites, followed by its reaction with gaseous or weakly adsorbed NO, and the subsequent re-oxidation of the reduced vanadium sites.

Proposed Eley-Rideal mechanism for the NH₃-SCR reaction.

Conclusion

The choice between Vanadium(V) oxytriethoxide and ammonium metavanadate as precursors for vanadium-based catalysts has significant implications for the final catalyst's performance. Experimental evidence suggests that catalysts prepared from organic precursors, such as Vanadium(V) oxytriethoxide, can exhibit superior low-temperature catalytic activity, which is often linked to a higher dispersion of the active vanadium species and a more favorable electronic state. In contrast, ammonium metavanadate remains a viable and economical option, particularly for applications where high-temperature performance and cost are the primary considerations.

The selection of the optimal precursor will ultimately depend on the specific requirements of the catalytic application, including the desired operating temperature range, the importance of catalyst stability, and economic constraints. The detailed experimental protocols and mechanistic understanding provided in this guide offer a solid foundation for researchers to make informed decisions and to design and synthesize high-performance vanadium-based catalysts for a range of applications.

References

• 1. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]

A Comparative Guide to the Hydrolysis Behavior of Vanadium Alkoxides for Advanced Materials Synthesis

For Researchers, Scientists, and Drug Development Professionals

The hydrolysis of vanadium alkoxides is a cornerstone of sol-gel chemistry, providing a versatile route to a wide array of vanadium oxide materials with tunable properties.[1] This guide offers a comparative analysis of the hydrolysis behavior of common vanadium alkoxides, focusing on how precursor choice and reaction conditions dictate the final product's characteristics. Experimental data and detailed protocols are provided to support the objective comparison.

The Sol-Gel Process: Hydrolysis and Condensation

The synthesis of vanadium oxides from alkoxide precursors is fundamentally a two-step process initiated by the addition of water.[1]

• Hydrolysis: The alkoxy groups (-OR) of the precursor, such as vanadyl triisopropoxide (VO(O-iPr)₃), are replaced by hydroxyl groups (-OH).

• Condensation: The resulting hydroxylated intermediates polymerize, forming V-O-V (oxolation) or V-OH-V (olation) bridges and eliminating water or alcohol. This leads to the progressive formation of oligomers, polymers, and eventually a solid oxide network in the form of a gel.[1]

The interplay and rates of these reactions are critical in determining the structure and morphology of the final vanadium oxide material.

Comparative Analysis of Vanadium Alkoxide Precursors

The chemical reactivity of vanadium alkoxides towards hydrolysis is strongly influenced by the steric hindrance of the alkoxy group.[1] Alkoxides with smaller, less bulky groups tend to be more reactive.

Table 1: Comparison of Common Vanadium Alkoxide Precursors

Vanadium Alkoxide Precursor	Chemical Formula	Common Abbreviation	Hydrolysis Reactivity & Key Observations
Vanadyl Triisopropoxide	VO(OC₃H₇)₃	VTIP or VO(O-iPr)₃	Highly reactive due to smaller isopropoxy groups.[1] Commercially available and widely used, but solutions often require stabilization with chelating agents like acetylacetone (B45752) to control the rapid hydrolysis.[2]
Vanadyl Tri-n-butoxy Vanadile	VO(O-C₄H₉)₃	---	Used in the synthesis of amorphous vanadium oxides. The extent of hydrolysis and condensation leads to different products like gels or precipitates.[3]
Vanadyl Triamyloxide	VO(OC₅H₁₁)₃	VO(OAm)₃	Less reactive than VO(O-iPr)₃ due to the larger amyl groups, offering slower, more controlled hydrolysis.[1] However, it is highly viscous, which can present challenges in creating defect-free films.[1]
Vanadyl Triethoxide	VO(OC₂H₅)₃	---	Highly reactive. Used in the synthesis of V₂O₅ aerogels, though early studies noted only one sol composition was investigated.[4]

Influence of Reaction Conditions on Hydrolysis Behavior

The outcome of the hydrolysis is critically dependent on the experimental parameters, most notably the hydrolysis ratio.

The hydrolysis ratio, defined as the molar ratio of water to the vanadium precursor (h = [H₂O]/[V]), is the most significant factor in determining the final product.[1]

Table 2: Effect of Hydrolysis Ratio (h) on Vanadium Oxide Product Formation

Hydrolysis Ratio (h)	Extent of Hydrolysis	Resulting Product	Characteristics and Applications
h << 1 (e.g., atmospheric moisture)	Partial Hydrolysis	Amorphous Oxo-polymer	Optically transparent thin films form upon spin-coating.[1] These materials exhibit electronic conductivity and are suitable for electrochromic display devices.[1]
h ≈ 2-3	Controlled Hydrolysis & Condensation	Amorphous Vanadium Oxides (Gels or Precipitates)	Insufficient hydrolysis can lead to red precipitates with many remaining alkoxy groups. Inhibition of condensation can form green precipitates of low molecular weight aggregates.[3]
h >> 1 (e.g., h ≥ 10)	Full Hydrolysis	Layered Vanadium Oxide Gel (V₂O₅·nH₂O)	A viscous red gel is formed, consisting of ribbon-like oxide particles.[1] These gels can form liquid crystal phases and are used to create oriented films for applications like reversible cathodes in lithium batteries.[1]

Experimental Protocols

This protocol is a generalized procedure based on common laboratory practices for synthesizing vanadium pentoxide from a vanadyl trialkoxide precursor.[4][5][6]

Materials:

• Vanadyl triisopropoxide (VO(OC₃H₇)₃)

• Solvent (e.g., Isopropyl alcohol, Acetone)

• Deionized water

• Optional: Stabilizer/Catalyst (e.g., Acetylacetone)

Procedure:

• Precursor Solution: Dissolve the vanadyl triisopropoxide precursor in the chosen solvent (e.g., isopropyl alcohol) under an inert atmosphere (e.g., nitrogen). The solution should be stirred continuously.

• Stabilization (Optional): If using a highly reactive precursor like VO(O-iPr)₃, a stabilizing agent such as acetylacetone can be added to the solution to control the rate of hydrolysis.

• Hydrolysis: Slowly add a solution of deionized water and solvent to the precursor solution while stirring vigorously. The molar ratio of water to the alkoxide (h) will determine the final product as detailed in Table 2.

• Gelation/Aging: Allow the resulting sol to age. This can take several hours to days, during which hydrolysis and condensation reactions continue, leading to the formation of a viscous gel.[5]

• Drying: The wet gel is poured into a suitable container (e.g., a Petri dish) and dried to remove the solvent and byproducts. This can be done at ambient conditions (to form a xerogel) or via supercritical drying (to form an aerogel).[4]

• Calcination: The dried gel is then heat-treated (calcined) in a furnace. A typical calcination temperature to achieve crystalline V₂O₅ is 400-500°C.[5] This step removes residual organics and water and induces crystallization.

• X-ray Diffraction (XRD): To determine the crystalline phase and structure of the final oxide material. Amorphous gels will show broad peaks, while crystalline V₂O₅ will have sharp, well-defined peaks.[3][7]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the vibrational modes characteristic of V-O-V and V=O bonds, confirming the formation of the oxide network and the removal of organic residues.[7]

• Scanning/Transmission Electron Microscopy (SEM/TEM): To visualize the morphology of the resulting material, such as the fibrillar or ribbon-like structures in V₂O₅ gels or the particle shape in calcined powders.[3][7]

// Nodes start [label="Start: Precursor\n(Vanadium Alkoxide in Solvent)", fillcolor="#FBBC05", fontcolor="#202124"]; hydrolysis [label="1. Hydrolysis\n(Add H₂O/Solvent mixture)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; aging [label="2. Aging / Gelation\n(Formation of Sol-Gel Network)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; drying [label="3. Drying\n(Xerogel or Aerogel formation)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; calcination [label="4. Calcination\n(Heat Treatment)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; characterization [label="5. Characterization\n(XRD, SEM, FTIR)", fillcolor="#34A853", fontcolor="#FFFFFF"]; end_product [label="End Product:\nCrystalline Vanadium Oxide", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> hydrolysis; hydrolysis -> aging; aging -> drying; drying -> calcination; calcination -> characterization; characterization -> end_product; } caption="Experimental workflow for sol-gel synthesis of vanadium oxides."

// Nodes A [label="VO(OR)₃\nAlkoxide Precursor", fillcolor="#FBBC05", fontcolor="#202124"]; B [label="VO(OR)₂(OH)\nHydrolyzed Intermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="(RO)₂V-O-V(OR)₂\nCondensed Dimer", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="[V-O-V]n\nOxide Network", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B [label="+ H₂O\n- ROH\n(Hydrolysis)", color="#EA4335"]; B -> C [label="+ VO(OR)₂(OH)\n- H₂O\n(Condensation)", color="#EA4335"]; C -> D [label="Further Polymerization", color="#EA4335"]; } caption="General pathway for hydrolysis and condensation of vanadium alkoxides."

Conclusion

The hydrolysis behavior of vanadium alkoxides is a complex process governed by the structure of the alkoxide precursor and the specific reaction conditions employed. Reactivity generally decreases with increased steric bulk of the alkoxy groups, allowing for a choice between rapid (isopropoxide) and more controlled (amyloxide) reactions. The hydrolysis ratio (h) remains the most powerful tool for researchers, enabling the targeted synthesis of diverse materials ranging from amorphous thin films for electrochromics to highly structured V₂O₅·nH₂O gels for electrochemical applications. By carefully controlling these parameters, scientists can effectively tailor the properties of vanadium oxide materials for a wide range of advanced applications.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Amorphous Vanadium Oxide from Metal Alkoxide [jstage.jst.go.jp]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pubs.aip.org [pubs.aip.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

A Researcher's Guide to Assessing the Purity of Synthesized Vanadium(V) Oxytriethoxide

For researchers, scientists, and professionals in drug development and materials science, the purity of precursors is paramount to the reproducibility and success of their work. Vanadium(V) oxytriethoxide, a key precursor in various catalytic and synthesis applications, is no exception. This guide provides a comprehensive comparison of analytical methods to assess the purity of synthesized Vanadium(V) oxytriethoxide, offering a comparative look at a common alternative, Vanadium(V) oxytriisopropoxide.

Performance Comparison: Vanadium(V) Oxytriethoxide vs. Alternatives

The choice of a vanadium alkoxide precursor often depends on factors such as volatility, reactivity, and, critically, purity. While both Vanadium(V) oxytriethoxide and Vanadium(V) oxytriisopropoxide are commercially available, their impurity profiles can vary depending on the synthesis and purification methods employed. Commercial offerings typically cite purities in the range of 95% to over 98%.

Table 1: Comparison of Vanadium(V) Alkoxide Precursors

Feature	Vanadium(V) Oxytriethoxide	Vanadium(V) Oxytriisopropoxide
Typical Commercial Purity	95%[1]	98%+[2]
Common Physical State	Liquid[1]	Liquid[2]
Molecular Weight	202.12 g/mol	244.20 g/mol [3]
Boiling Point	125-128 °C	80-82 °C / 2 mmHg[4]
Key Advantages	Higher vanadium content by weight.	Generally available at higher purity.
Potential Disadvantages	May have lower thermal stability.	Lower vanadium content by weight.

Table 2: Common Impurities and Recommended Analytical Techniques

Impurity Type	Common Examples	Primary Recommended Technique	Secondary/Confirmatory Technique
Residual Solvents	Ethanol, Isopropanol, Toluene	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative ¹H NMR (qNMR)
Hydrolysis Products	Vanadium oxides, partially hydrolyzed alkoxides	Fourier-Transform Infrared (FTIR) Spectroscopy	⁵¹V NMR Spectroscopy
Unreacted Starting Materials	Vanadium pentoxide (V₂O₅), Vanadyl chloride (VOCl₃)	X-ray Diffraction (XRD) for solids	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for elemental composition
Other Metal Impurities	Chromium, Iron, Nickel, etc.	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) / Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)	Atomic Absorption Spectrometry (AAS)
Organic Byproducts	Ethers, esters	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative ¹H NMR (qNMR)

Experimental Protocols for Purity Assessment

A multi-faceted approach is recommended for a thorough purity assessment of Vanadium(V) oxytriethoxide.

Titration for Vanadium Content (Assay)

This method determines the overall percentage of vanadium in the sample, providing a direct measure of the main component's purity. A common method is a redox titration.

Protocol: Reductimetric Titration of Vanadium(V)

• Sample Preparation: Accurately weigh a sample of Vanadium(V) oxytriethoxide and dissolve it in a suitable solvent mixture, such as a buffered solution of sodium acetate (B1210297) and hydrochloric acid (pH 3.5-4.5) containing sodium oxalate.

• Titration Setup: Use a potentiometric titrator with a platinum indicator electrode and a saturated calomel (B162337) reference electrode.

• Titrant: A standardized solution of a reducing agent, such as iron(II) ammonium (B1175870) sulfate, is used as the titrant.

• Procedure: Pass purified nitrogen gas through the sample solution to remove dissolved oxygen. Titrate the sample with the standardized iron(II) solution.

• Endpoint Detection: The endpoint is determined by the sharp potential jump observed on the titration curve.

• Calculation: The percentage of vanadium is calculated based on the volume of titrant consumed, its concentration, and the initial mass of the sample.

Quantitative ¹H NMR (qNMR) for Purity and Organic Impurities

qNMR is a powerful, non-destructive technique for determining the absolute purity of a substance and identifying and quantifying organic impurities.

Protocol: Absolute Purity Determination by ¹H qNMR

• Sample Preparation: Accurately weigh a precise amount of the Vanadium(V) oxytriethoxide sample and a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) into an NMR tube. Add a known volume of a suitable deuterated solvent (e.g., CDCl₃, Benzene-d₆) in which both the sample and the internal standard are fully soluble.[5]

• NMR Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Key parameters include a sufficient relaxation delay (D1, typically 5 times the longest T1 of the signals of interest) to ensure full signal recovery, a 90° pulse angle, and a sufficient number of scans for a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[6]

• Data Processing: Process the spectrum with appropriate phasing and baseline correction. Integrate the characteristic signals of the analyte (e.g., the ethoxy protons) and the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following formula, which relates the integral values, number of protons, molecular weights, and masses of the analyte and the internal standard.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is the gold standard for identifying and quantifying volatile organic compounds, such as residual solvents from the synthesis.

Protocol: Analysis of Residual Solvents by Headspace GC-MS

• Sample Preparation: Accurately weigh a sample of Vanadium(V) oxytriethoxide into a headspace vial. Add a suitable high-boiling point solvent (e.g., dimethyl sulfoxide, N-methyl-2-pyrrolidone) that will dissolve the sample and not interfere with the analysis of more volatile solvents.[8][9]

• Headspace Analysis: The vial is heated in the headspace autosampler to allow volatile compounds to partition into the gas phase. A portion of the headspace gas is then injected into the GC-MS system.

• GC Separation: The volatile compounds are separated on a suitable capillary column (e.g., a mid-polar stationary phase like DB-624).

• MS Detection and Quantification: The separated compounds are detected by the mass spectrometer. Identification is achieved by comparing the mass spectra to a library (e.g., NIST). Quantification is performed by creating a calibration curve with known standards.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Elemental Impurities

ICP-MS is an extremely sensitive technique for the determination of trace and ultra-trace metal impurities.

Protocol: Determination of Metallic Impurities by ICP-MS

• Sample Preparation (Microwave Digestion): Accurately weigh the Vanadium(V) oxytriethoxide sample into a microwave digestion vessel. In a fume hood, carefully add a mixture of high-purity nitric acid and hydrofluoric acid.[10] The vessel is sealed and subjected to a programmed heating cycle in a microwave digestion system. This process breaks down the organometallic matrix.

• Dilution: After cooling, the digested sample is diluted to a known volume with deionized water. An internal standard (e.g., scandium, rhodium) is typically added to correct for matrix effects.[10]

• ICP-MS Analysis: The diluted sample is introduced into the ICP-MS. The high-temperature plasma atomizes and ionizes the elements, which are then separated by their mass-to-charge ratio in the mass spectrometer.

• Quantification: The concentration of each metallic impurity is determined by comparing its signal intensity to a calibration curve generated from certified reference standards. Polyatomic interferences, such as ³⁵Cl¹⁶O⁺ interfering with ⁵¹V, may need to be addressed using collision/reaction cell technology.[11]

Visualization of Analytical Workflows

To aid in the selection and implementation of these analytical techniques, the following diagrams illustrate the overall workflow for purity assessment and a decision-making process for choosing the appropriate method.

Caption: Workflow for the comprehensive purity assessment of Vanadium(V) oxytriethoxide.

Caption: Decision tree for selecting an analytical technique based on the suspected impurity.

References

• 1. 氧化三乙氧基钒(V) 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Vanadium(V) oxytriisopropoxide | VTIP | OV[OCH(CH3)2]3 – Ereztech [ereztech.com]
• 3. scbt.com [scbt.com]
• 4. Vanadium(V) oxytriisopropoxide 5588-84-1 [sigmaaldrich.com]
• 5. emerypharma.com [emerypharma.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. usp.org [usp.org]
• 8. shimadzu.com [shimadzu.com]
• 9. Solvents for Residual Solvent Analysis by Headspace GC-MS - ITW Reagents [itwreagents.com]
• 10. researchgate.net [researchgate.net]
• 11. Vanadium determination in chloride matrices using ICP-MS: finding the optimum collision/reaction cell parameters for suppressing polyatomic interferences - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Vanadium Oxidation States in Materials Derived from Vanadium(V) Oxytriethoxide

Authored for Researchers, Scientists, and Drug Development Professionals

The precise control and validation of vanadium's oxidation state are critical in the development of novel materials for catalysis, energy storage, and therapeutic applications. Materials synthesized from precursors like Vanadium(V) oxytriethoxide (OV(OC₂H₅)₃), a versatile liquid building block, can feature a range of vanadium oxidation states, each imparting distinct physicochemical properties.[1][2] This guide provides a comparative overview of key analytical techniques for the robust validation of these oxidation states, supported by experimental data and detailed protocols.

Vanadium most commonly exists in +2, +3, +4, and +5 oxidation states, which often exhibit characteristic colors in solution.[2] However, for solid-state materials, more sophisticated spectroscopic techniques are required for unambiguous identification, especially in systems with mixed valencies.

Key Spectroscopic Techniques for Validation

The validation of vanadium oxidation states in solid materials relies on a suite of powerful spectroscopic techniques. The most prominent and effective methods are X-ray Photoelectron Spectroscopy (XPS), X-ray Absorption Near-Edge Structure (XANES), and Electron Paramagnetic Resonance (EPR). Each technique offers unique insights into the electronic structure and local environment of the vanadium atoms.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative technique that provides information about the elemental composition and chemical (oxidation) state of the atoms within the top 10 nm of a material's surface.[3] The analysis focuses on the binding energy of core-level electrons, which is sensitive to the oxidation state of the vanadium atom.

Data Presentation: XPS V 2p₃/₂ Binding Energies

The V 2p core level spectrum splits into two peaks: V 2p₃/₂ and V 2p₁/₂. The position of the V 2p₃/₂ peak is the primary indicator of the oxidation state. It's important to note that reported values can vary, and proper calibration with standards is crucial.[4]

Oxidation State	Vanadium Oxide	Typical V 2p₃/₂ Binding Energy (eV)	Reference
V⁵⁺	V₂O₅	517.1 - 517.3	[4][5]
V⁴⁺	VO₂	515.6 - 516.1	[4][5]
V³⁺	V₂O₃	~515.0 (often broad)	[5]

Note: Binding energies are typically referenced to the adventitious C 1s peak at 284.8 eV or the O 1s peak at 530.0 eV for oxide systems.[4][5]

Experimental Protocol: XPS Analysis

• Sample Preparation:

  • Solid powder samples are pressed into pellets or mounted on conductive carbon tape.[6]

  • Thin films are analyzed directly.

  • Crucially, surface contamination can affect results. Samples should be handled with clean tools in a controlled environment.

  • If the surface is expected to be oxidized due to air exposure, in-situ surface cleaning may be necessary. Gentle Ar⁺ ion sputtering can be used, but it risks reducing the vanadium oxide surface; a controlled heat treatment in a vacuum chamber attached to the XPS instrument is often a preferable method to reveal the bulk oxidation state.[4][5]

• Instrument Setup:

  • X-ray Source: A monochromatic Al Kα X-ray source (1486.6 eV) is typically used.[3]

  • Analysis Chamber: The analysis is performed under ultra-high vacuum (UHV) conditions (<10⁻⁸ Torr) to prevent surface contamination and scattering of photoelectrons.[3]

  • Analyzer: A hemispherical electron analyzer measures the kinetic energy of the emitted photoelectrons.[3]

• Data Acquisition:

  • A wide survey scan is first acquired to identify all elements present on the surface.[3]

  • High-resolution scans are then performed over the V 2p and O 1s regions to determine oxidation states and stoichiometry.[7]

  • Multiple spots should be analyzed to ensure sample homogeneity.

• Data Analysis:

  • The binding energy scale is calibrated using the C 1s peak (284.8 eV) or the O 1s peak of the metal oxide (530.0 eV).[4]

  • The high-resolution V 2p spectra are fitted with appropriate functions (e.g., Gaussian-Lorentzian) after background subtraction (e.g., Shirley background) to deconvolve contributions from different oxidation states.[3][7] The relative concentrations of each oxidation state are determined from the areas of the fitted peaks.

X-ray Absorption Near-Edge Structure (XANES)

XANES, a subset of X-ray Absorption Spectroscopy (XAS), provides bulk-sensitive information on the oxidation state and coordination geometry (e.g., tetrahedral, octahedral) of the absorbing atom.[8][9] It is particularly valuable for amorphous materials where diffraction techniques are not informative.[8] The analysis focuses on features near the absorption edge, such as the pre-edge peak and the main edge position.

Data Presentation: V K-edge XANES Features

The energy and intensity of the pre-edge peak, which corresponds to the 1s → 3d electronic transition, are highly sensitive to the oxidation state and local symmetry.

Oxidation State	Feature	Typical Energy Position (eV)	Key Observation
V⁵⁺	Pre-edge Peak	~5469.5	Intense and sharp for tetrahedral geometry
V⁴⁺	Pre-edge Peak	~5468.0	Weaker intensity than V⁵⁺
V³⁺	Pre-edge Peak	~5467.0	Very weak intensity
All	Main Edge Position	Shifts to higher energy with increasing oxidation state	[10]

Note: Absolute energy values require careful calibration with a vanadium metal foil standard.

Experimental Protocol: XANES Analysis

• Sample Preparation:

  • Samples are typically finely ground powders to ensure homogeneity.

  • The powder is then pressed into a pellet or mixed with an inert, X-ray transparent matrix like boron nitride or cellulose (B213188) and pressed into a pellet.

  • The amount of sample is calculated to achieve an appropriate absorption edge step.

• Instrument Setup (Synchrotron Beamline):

  • X-ray Source: XANES measurements require a tunable, high-flux X-ray source, available at synchrotron radiation facilities.[8]

  • Monochromator: A double-crystal monochromator (e.g., Si(111)) is used to select and scan the X-ray energy across the vanadium K-edge (~5465 eV).[8]

  • Detectors: The experiment can be run in transmission mode (for concentrated samples) or fluorescence yield mode (for dilute samples).

• Data Acquisition:

  • A V metal foil spectrum is collected simultaneously for energy calibration.

  • The energy is scanned from below the V K-edge to well above it.

  • Multiple scans are typically collected and averaged to improve the signal-to-noise ratio.[8]

• Data Analysis:

  • The collected spectra are energy-calibrated, background-subtracted, and normalized using software like Athena.[8]

  • The oxidation state is determined by analyzing the pre-edge peak position and the main edge inflection point energy, comparing them to well-characterized standard compounds (e.g., V₂O₃, VO₂, V₂O₅).[8][10]

  • For mixed-valence systems, Linear Combination Fitting (LCF) can be used to quantitatively determine the fraction of each vanadium species by fitting the experimental spectrum with a linear combination of spectra from standards.[8]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR (also known as Electron Spin Resonance, ESR) is a highly sensitive technique that specifically detects species with unpaired electrons (paramagnetic species).[11] For vanadium oxides, this makes it an exceptionally powerful tool for identifying and characterizing V⁴⁺ (with a 3d¹ electron configuration), while V⁵⁺ (3d⁰) is EPR-silent.[12]

Data Presentation: EPR Parameters for V⁴⁺ Species

The EPR spectrum of V⁴⁺ is characterized by an eight-line hyperfine pattern arising from the interaction of the unpaired electron with the ⁵¹V nucleus (I = 7/2). The key parameters are the g-factor and the hyperfine coupling constant (A).

Parameter	Description	Typical Value Range for V⁴⁺
g-factor (g)	Characterizes the magnetic moment of the electron.	giso ≈ 1.96 - 1.98
Hyperfine Coupling (A)	Measures the strength of interaction with the ⁵¹V nucleus.	Aiso ≈ 100 - 180 x 10⁻⁴ cm⁻¹

Note: In frozen solutions or solids, anisotropic g and A values (g∥, g⊥, A∥, A⊥) are resolved, providing detailed information on the local coordination environment of the V⁴⁺ ion.[13]

Experimental Protocol: EPR Analysis

• Sample Preparation:

  • Solid Samples: A few milligrams of the powdered material are loaded into a high-purity quartz EPR tube (e.g., 4 mm outer diameter). The powder should be packed uniformly to a consistent height.[14]

  • Solution Samples: Solutions are placed in a capillary tube or a specialized aqueous flat cell. For analysis at cryogenic temperatures, a cryoprotectant (e.g., glycerol) may be added to ensure glass formation upon freezing.

• Instrument Setup:

  • Spectrometer: A standard X-band (~9.5 GHz) EPR spectrometer is commonly used.[15]

  • Magnet: An electromagnet generates a stable, variable magnetic field.[11]

  • Microwave Source & Cavity: Microwaves are sent to a resonant cavity where the sample is placed.[15]

  • Temperature Control: Measurements are often performed at cryogenic temperatures (e.g., 77 K, liquid nitrogen) to sharpen spectral features.[15]

• Data Acquisition:

  • The sample is placed inside the resonant cavity.

  • The magnetic field is swept while the sample is irradiated with a constant microwave frequency.

  • Absorption of microwaves is detected and typically displayed as a first-derivative spectrum.[11]

  • Key acquisition parameters (microwave power, modulation amplitude, sweep width, and time constant) must be optimized to avoid signal distortion and saturation.[15]

• Data Analysis:

  • The g-factor is calculated from the magnetic field and microwave frequency at resonance, often using a standard of known g-value for calibration.[11]

  • Hyperfine coupling constants (A) are measured directly from the spacing between the hyperfine lines in the spectrum.

  • Simulation software is often used to extract precise g and A tensor components from complex anisotropic spectra, providing detailed structural information.

Comparative Guide to Validation Techniques

Feature	X-ray Photoelectron Spectroscopy (XPS)	X-ray Absorption (XANES)	Electron Paramagnetic Resonance (EPR)
Primary Information	Elemental composition, oxidation state	Oxidation state, coordination geometry	Presence & environment of paramagnetic species
Vanadium States Detected	All (V⁵⁺, V⁴⁺, V³⁺, etc.)	All (V⁵⁺, V⁴⁺, V³⁺, etc.)	Primarily V⁴⁺ (paramagnetic); V⁵⁺ is silent
Sensitivity	Surface-sensitive (top ~10 nm)	Bulk-sensitive	High sensitivity for paramagnetic species
Sample Requirement	Solids, thin films; requires UHV	Solids, liquids; can be amorphous	Solids, liquids; must contain unpaired electrons
Quantitative Analysis	Semi-quantitative (from peak areas)	Quantitative (via Linear Combination Fitting)	Quantitative (via spin counting with standards)
Key Advantage	Widely accessible; provides surface chemistry	Bulk information; probes local geometry	Extremely specific to V⁴⁺; highly sensitive
Key Limitation	Surface sensitivity may not reflect bulk; ion sputtering can alter states	Requires synchrotron access	Blind to diamagnetic species like V⁵⁺

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive validation of vanadium oxidation states in a newly synthesized material.

Caption: Workflow for validating vanadium oxidation states.

Conclusion

Validating the oxidation state of vanadium in materials derived from Vanadium(V) oxytriethoxide is a multi-faceted challenge that cannot be reliably addressed by a single technique. A comprehensive approach utilizing the complementary strengths of XPS for surface analysis, XANES for bulk oxidation state and geometry, and EPR for specific detection of V⁴⁺ is essential. By combining the quantitative data from these methods as outlined in the experimental workflow, researchers can achieve a robust and unambiguous characterization of their materials, which is a prerequisite for understanding structure-property relationships and advancing their application in science and medicine.

References

• 1. 氧化三乙氧基钒(V) 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Vanadium Oxide: Phase Diagrams, Structures, Synthesis, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. specs-group.com [specs-group.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. Determination of the V2p XPS binding energies for different vanadium oxidation states (V5+ to V0+) [inis.iaea.org]
• 8. pyrometallurgy.co.za [pyrometallurgy.co.za]
• 9. millenia.cars.aps.anl.gov [millenia.cars.aps.anl.gov]
• 10. Laboratory XANES to study vanadium species in vanadium redox flow batteries | Powder Diffraction | Cambridge Core [cambridge.org]
• 11. Electron paramagnetic resonance - Wikipedia [en.wikipedia.org]
• 12. In situ electron paramagnetic resonance spectroscopy using single nanodiamond sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Step-by-Step Guide to Prepare EPR Samples [ciqtekglobal.com]
• 15. webhome.auburn.edu [webhome.auburn.edu]

Safety & Regulatory Compliance

Vanadium(V) Oxytriethoxide: A Guide to Safe Disposal in a Laboratory Setting

IMMEDIATE SAFETY AND DISPOSAL INFORMATION FOR RESEARCH PROFESSIONALS

Vanadium(V) oxytriethoxide, a reactive organometallic compound, requires meticulous handling and specific disposal procedures to ensure the safety of laboratory personnel and environmental protection. Due to its reactivity with moisture, improper disposal can lead to uncontrolled reactions. This guide provides a comprehensive, step-by-step protocol for the safe neutralization and disposal of small quantities of Vanadium(V) oxytriethoxide typically used in a research setting.

Core Principle: Controlled Hydrolysis and Precipitation

The fundamental strategy for the safe disposal of Vanadium(V) oxytriethoxide is a two-stage process. First, the reactive ethoxide groups are neutralized through a carefully controlled hydrolysis. This is followed by the precipitation of the vanadium from the resulting aqueous solution, converting it into a more stable, solid form for collection as hazardous waste.

Crucial First Step: Consult Your Environmental Health and Safety (EHS) Office

Before proceeding with any chemical waste disposal, it is imperative to contact your institution's Environmental Health and Safety (EHS) department. Disposal regulations can vary significantly based on location. Your EHS office will provide specific guidance and ensure full compliance with all local, state, and federal regulations.[1]

Safety and Handling Precautions

Vanadium(V) oxytriethoxide is classified as a combustible liquid that causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4] All handling and disposal procedures must be conducted in a certified chemical fume hood.

Personal Protective Equipment (PPE)

A summary of required and recommended PPE is provided in the table below.

PPE Item	Specification	Purpose
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes and fumes
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact
Body Protection	Flame-retardant lab coat	Protects against spills and fire
Respiratory	Use in a fume hood is primary; respirator may be required by EHS	Prevents inhalation of vapors[3]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol is designed for the safe treatment of small quantities (typically <10g) of Vanadium(V) oxytriethoxide.

Materials Required:

• Vanadium(V) oxytriethoxide waste

• Anhydrous isopropanol (B130326) or butanol

• Ethanol (B145695)

• Deionized water

• Dilute sodium hydroxide (B78521) solution (e.g., 1 M NaOH)

• Dilute hydrochloric acid (e.g., 1 M HCl)

• Large beaker (at least 10 times the volume of the waste)

• Stir bar and stir plate

• Dropping funnel

• Ice bath

• pH paper or pH meter

• Appropriate hazardous waste containers

Procedure:

• Preparation:

  • Place the large beaker, equipped with a stir bar, on a stir plate inside a chemical fume hood.

  • Place the beaker in an ice bath to manage heat generated during the reaction.

  • Add a volume of anhydrous isopropanol or butanol to the beaker that is at least five times the volume of the Vanadium(V) oxytriethoxide waste to be treated. Begin stirring.

• Controlled Hydrolysis - Step 1 (Alcohol Quenching):

  • Using a dropping funnel, add the Vanadium(V) oxytriethoxide waste to the stirring alcohol very slowly (dropwise).

  • The reaction is exothermic; maintain a slow addition rate to control the temperature. If the reaction becomes too vigorous, pause the addition until it subsides.

  • Once the addition is complete, continue stirring the mixture for at least 30 minutes as it slowly warms to room temperature.

• Controlled Hydrolysis - Step 2 (Aqueous Quenching):

  • Slowly add ethanol to the mixture, followed by the very slow, dropwise addition of deionized water. The volume of water should be roughly equal to the initial volume of alcohol used. This step ensures complete hydrolysis of any remaining reactive material.

• Precipitation of Vanadium:

  • The solution now contains hydrolyzed vanadium species. The next step is to precipitate the vanadium as an insoluble hydroxide or oxide.

  • Slowly add the dilute sodium hydroxide solution while monitoring the pH. Adjust the pH to a neutral or slightly basic range (pH 7-9). This will cause the vanadium to precipitate out of the solution as a solid.

• Waste Segregation and Collection:

  • Allow the solid precipitate to settle.

  • Carefully decant the supernatant (the liquid portion). Check the pH of the liquid and neutralize it with dilute hydrochloric acid if necessary before managing it as aqueous hazardous waste.

  • Collect the solid vanadium-containing precipitate in a designated solid hazardous waste container.

  • Label the waste containers clearly with their contents (e.g., "Vanadium hydroxide precipitate," "Aqueous waste from vanadium oxytriethoxide treatment").

• Final Disposal:

  • Arrange for the collection of the hazardous waste containers by your institution's EHS office.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of Vanadium(V) oxytriethoxide.

Caption: Disposal workflow for Vanadium(V) oxytriethoxide.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. pyrometallurgy.co.za [pyrometallurgy.co.za]
• 3. CN102502999A - Treatment method of vanadium pentoxide production wastewater - Google Patents [patents.google.com]
• 4. ehs.ucr.edu [ehs.ucr.edu]

Personal protective equipment for handling Vanadium(V) oxytriethoxide

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Vanadium(V) oxytriethoxide in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

• Name: Vanadium(V) oxytriethoxide

• Synonyms: Ethyl orthovanadate, Oxovanadium triethoxide, Tri(ethoxy)vanadium oxide, Triethoxyvanadyl, Triethyl vanadate[1][2]

• CAS Number: 1686-22-2[1][3]

Hazard Identification and Immediate Precautions

Vanadium(V) oxytriethoxide is a hazardous chemical that requires careful handling. It is a combustible liquid that is sensitive to air, moisture, and light.[4] The primary health hazards are summarized below.

GHS Hazard Statements:

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]

Immediate action is required in case of exposure. In the event of skin or eye contact, rinse immediately and thoroughly with water for at least 15 minutes and seek medical attention.[3][4] If inhaled, move the individual to fresh air; if breathing is difficult, administer oxygen and seek medical aid.[4] If swallowed, rinse the mouth with water and seek immediate medical attention.[3][4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Vanadium(V) oxytriethoxide to prevent exposure. The following table outlines the required PPE.

Body Part	Personal Protective Equipment	Specifications
Eyes/Face	Safety Goggles/Face Shield	Chemical safety goggles or a face shield are mandatory to protect against splashes.
Skin	Chemical-Resistant Gloves	Wear appropriate protective gloves to prevent skin exposure.[4]
Protective Clothing	A lab coat or other protective clothing is required to prevent skin contact.[4]
Respiratory	Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator, especially if exposure limits are exceeded or irritation is experienced. A type ABEK (EN14387) respirator filter is recommended.[1]

Operational Plan: Step-by-Step Handling Procedure

All handling of Vanadium(V) oxytriethoxide must be conducted in a controlled environment, following strict protocols to minimize risk.

3.1. Preparation and Handling Environment:

• Work Area: All work must be conducted inside a certified chemical fume hood to ensure adequate ventilation.[4]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[4]

• Inert Atmosphere: Due to its air and moisture sensitivity, handle Vanadium(V) oxytriethoxide under an inert atmosphere, such as nitrogen.[4]

• Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it is a combustible liquid.[5]

3.2. Chemical Handling:

• Container Inspection: Before use, inspect the container for any damage or leaks.

• Dispensing: When transferring the liquid, use appropriate techniques to avoid splashes and the generation of aerosols.

• Avoid Contact: Take extreme care to avoid contact with eyes, skin, and clothing. Do not breathe the vapor, mist, or gas.[4]

• Storage: Store the compound in a tightly sealed container in a cool, dry place, away from light and under a nitrogen atmosphere.[4]

Below is a workflow diagram for the safe handling of Vanadium(V) oxytriethoxide.

Caption: Workflow for safe handling of Vanadium(V) oxytriethoxide.

Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is crucial. The disposal of Vanadium(V) oxytriethoxide and related waste must comply with all relevant regulations.

4.1. Spill Response:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the immediate vicinity.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[4] Do not use combustible materials.

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

4.2. Waste Disposal: Waste containing vanadium compounds is considered hazardous.[6][7] All waste must be handled and disposed of in accordance with local, state, and federal regulations.[7]

• Waste Segregation: Collect all waste containing Vanadium(V) oxytriethoxide, including contaminated absorbents and disposable PPE, in a designated and clearly labeled hazardous waste container.

• Containerization: Use a sealed, non-reactive container for waste storage.

• Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name "Vanadium(V) Oxytriethoxide".

• Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

Physical and Chemical Properties

The following table summarizes key quantitative data for Vanadium(V) oxytriethoxide.

Property	Value
Molecular Formula	OV(OC2H5)3[1][2]
Molecular Weight	202.12 g/mol [1][3]
Appearance	Liquid[1][2]
Density	1.139 g/mL at 25 °C[1][2]
Boiling Point	125-128 °C[1][2]
Flash Point	71 °C (159.8 °F) - closed cup[1][4]

References

• 1. 氧化三乙氧基钒(V) 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. バナジウム(V)オキシトリエトキシド 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. prochemonline.com [prochemonline.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Vanadium - NCBI Bookshelf [ncbi.nlm.nih.gov]